Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate

• CAS: 1374655-72-7

Core Science & Biosynthesis

Chemical structure and physical properties of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate

An In-Depth Technical Guide on the Chemical Structure and Physical Properties of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate

Executive Summary

In modern medicinal chemistry, the drive to "escape from flatland" has led to the widespread adoption of sp³-rich scaffolds like cyclohexane [1]. Concurrently, the incorporation of fluorinated functional groups—specifically the trifluoromethoxy (–OCF₃) group—has become a privileged strategy to modulate the physicochemical and pharmacokinetic profiles of drug candidates.

Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate (CAS: 1374655-72-7) represents a highly versatile, bifunctional building block. It combines the structural complexity of a saturated carbocycle with the unique stereoelectronic properties of the –OCF₃ moiety. This whitepaper provides a comprehensive analysis of its chemical structure, physical properties, and synthetic methodologies, serving as an authoritative guide for researchers and drug development professionals.

Chemical Structure and Stereochemistry

Molecular Architecture

The molecule (SMILES: CCOC(=O)C1CCC(CC1)OC(F)(F)F) consists of three primary domains:

• The Cyclohexane Core: A non-planar, sp³-hybridized ring that acts as a bioisostere for para-substituted phenyl rings, offering improved solubility and reduced non-specific protein binding.

• The Ethyl Carboxylate Group (–COOEt) at C1: A highly tractable ester moiety that can be readily hydrolyzed to a carboxylic acid, reduced to an alcohol, or converted into an amide, serving as the primary vector for modular drug synthesis.

• The Trifluoromethoxy Group (–OCF₃) at C4: A highly electronegative, lipophilic substituent. The three fluorine atoms draw electron density away from the oxygen atom via strong inductive effects, significantly reducing the oxygen's ability to act as a hydrogen-bond acceptor.

Stereochemical Dynamics (Cis/Trans Isomerism)

Because the cyclohexane ring is disubstituted at the 1 and 4 positions, the compound exists as two distinct diastereomers: cis and trans.

• Trans-isomer: The substituents can adopt a diequatorial (e,e) or diaxial (a,a) conformation. The diequatorial conformation is overwhelmingly favored due to the minimization of 1,3-diaxial steric clashes.

• Cis-isomer: The substituents must adopt an axial-equatorial (a,e) or equatorial-axial (e,a) conformation. The conformer where the bulkier group (typically the –COOEt group) occupies the equatorial position is thermodynamically preferred.

Caption: Conformational equilibria of 1,4-disubstituted cyclohexanes highlighting the thermodynamic preference for the diequatorial trans-isomer.

Physicochemical Properties

The incorporation of the –OCF₃ group fundamentally alters the physical properties of the cyclohexane scaffold. While a standard methoxy (–OCH₃) group is electron-donating and relatively hydrophilic, the –OCF₃ group is electron-withdrawing and highly lipophilic (often referred to as a "super-halogen") [2].

Quantitative Data Summary

Property	Value	Scientific Implication
Molecular Formula	C₁₀H₁₅F₃O₃	Defines the atomic composition.
Molecular Weight	240.22 g/mol	Low MW ensures it is an excellent fragment/building block for Lipinski-compliant drugs [3].
CAS Registry Number	1374655-72-7	Unique identifier for procurement and safety tracking [4].
Topological Polar Surface Area (TPSA)	35.53 Ų	Low TPSA indicates excellent potential for membrane permeability and blood-brain barrier (BBB) penetration [4].
LogP (Estimated)	~3.2 - 3.5	The –OCF₃ group drives lipophilicity, enhancing passive lipid bilayer diffusion compared to unfluorinated analogs.
Storage Conditions	2-8°C, Inert Atmosphere	Prevents slow hydrolysis of the ethyl ester over time[4].

Note: The strong electron-withdrawing nature of the –OCF₃ group increases the metabolic stability of the molecule by deactivating the adjacent C-H bonds against cytochrome P450-mediated hydroxylation.

Experimental Protocols: Synthesis and Validation

Synthesizing aliphatic trifluoromethyl ethers is historically challenging due to the instability of the trifluoromethoxide anion (CF₃O⁻), which rapidly decomposes into phosgene and fluoride ions. Therefore, indirect methods, such as the oxidative desulfurization-fluorination of xanthates , are employed as a self-validating, highly reliable protocol [5].

Step-by-Step Methodology: Xanthate Route to –OCF₃

Phase 1: Xanthate Ester Formation

• Preparation: Dissolve ethyl 4-hydroxycyclohexane-1-carboxylate (1.0 equiv) in anhydrous tetrahydrofuran (THF) under an argon atmosphere.

• Deprotonation: Cool the solution to 0°C and slowly add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv). Stir for 30 minutes until hydrogen gas evolution ceases.

• CS₂ Addition: Add carbon disulfide (CS₂, 2.0 equiv) dropwise. The solution will transition to a pale yellow color, indicating the formation of the alkoxide-CS₂ adduct.

• Alkylation: Add methyl iodide (MeI, 1.5 equiv) and allow the reaction to warm to room temperature, stirring for 4 hours.

• Workup: Quench with saturated aqueous NH₄Cl, extract with ethyl acetate, dry over Na₂SO₄, and concentrate in vacuo to yield the O-alkyl S-methyl xanthate intermediate.

Phase 2: Oxidative Desulfurization-Fluorination

• Reagent Setup: In a Teflon flask (to prevent etching by HF), dissolve the xanthate intermediate in anhydrous dichloromethane (CH₂Cl₂). Cool to -78°C.

• Fluorination: Add a large excess of hydrogen fluoride-pyridine complex (HF·pyridine, ~70% HF, 20 equiv).

• Oxidation: Slowly add an electrophilic halogenating agent, such as N-iodosuccinimide (NIS) or 1,3-dibromo-5,5-dimethylhydantoin (DBH) (3.0 equiv).

• Reaction Progression: The halonium ion activates the sulfur moiety, promoting its displacement by fluoride ions. Allow the reaction to slowly warm to -10°C over 2 hours.

• Isolation: Carefully quench the reaction by pouring it into an ice-cold solution of saturated NaHCO₃ and NaHSO₃ (to neutralize HF and reduce residual oxidants). Extract with CH₂Cl₂, dry, and purify via silica gel chromatography to isolate Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate .

Caption: Synthetic workflow for the conversion of an aliphatic alcohol to a trifluoromethoxy group via a xanthate intermediate.

Applications in Drug Discovery

The strategic deployment of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate in drug discovery campaigns is driven by its ability to act as a conformationally restricted, metabolically robust vector.

• Bioisosterism: The 1,4-disubstituted cyclohexane ring mimics the spatial arrangement of a para-substituted benzene ring. However, its sp³ character (higher Fsp³ score) generally correlates with higher clinical success rates due to improved solubility and reduced off-target toxicity [1].

• Lipophilic Efficiency (LipE): The –OCF₃ group provides a significant boost to the partition coefficient (LogP) without adding excessive molecular weight, thereby optimizing the Lipophilic Efficiency of the resulting lead compounds.

• Metabolic Shielding: The strong carbon-fluorine bonds resist oxidative cleavage by liver enzymes. Placing the –OCF₃ group at the 4-position of the cyclohexane ring effectively blocks the most common site of aliphatic hydroxylation, prolonging the drug's half-life in vivo.

References

• Wei, W., et al. "Fsp3: A new parameter for drug-likeness." Drug Discovery Today, 2020. Available at:[Link]

• Tlili, A., et al. "Chalcogen OCF3 Isosteres Modulate Drug Properties without Introducing Inherent Liabilities." ChemMedChem, 2019. Available at:[Link]

• PubChem. "4-(Trifluoromethoxy)cyclohexane-1-carboxylic acid." National Center for Biotechnology Information. Available at:[Link]

• Kuroboshi, M., Hiyama, T. "Oxidative Desulfurization-Fluorination of Xanthates. A Convenient Synthesis of Trifluoromethyl Ethers." Chemistry Letters, 1992. Available at:[Link]

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Data for Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate

Introduction

Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate is a significant molecule in contemporary chemical research, particularly within the realms of medicinal and materials science. The trifluoromethoxy (OCF₃) group is a highly sought-after substituent due to its unique electronic properties, which can enhance metabolic stability, lipophilicity, and binding affinity of parent molecules.[1] A thorough understanding of the structural and stereochemical characteristics of building blocks like this is paramount for their effective utilization. Nuclear Magnetic Resonance (NMR) spectroscopy serves as the primary analytical tool for elucidating such features.

This technical guide provides a comprehensive analysis of the ¹H and ¹³C NMR spectra of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate. Moving beyond a simple catalogue of peaks, this document delves into the causal relationships between the molecule's stereochemistry—specifically its cis and trans isomerism—and the resulting spectral data. The principles outlined herein are designed to equip researchers, scientists, and drug development professionals with the expertise to interpret and predict the NMR spectra of substituted cyclohexane derivatives.

Theoretical Framework: Stereochemistry and its NMR Manifestations

The spectral complexity of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate arises from the stereochemical possibilities of its 1,4-disubstituted cyclohexane core. The cyclohexane ring predominantly adopts a chair conformation to minimize angular and torsional strain.[2] In this conformation, substituents can occupy either axial or equatorial positions. A critical aspect of cyclohexane chemistry is the "ring flip," an interconversion between two chair conformations that results in axial substituents becoming equatorial and vice-versa.[2]

For a 1,4-disubstituted cyclohexane, two diastereomers exist: cis and trans.

• trans-isomer: The two substituents are on opposite faces of the ring. This arrangement allows for a diequatorial conformation, which is significantly more stable as it avoids unfavorable 1,3-diaxial steric interactions.[2] Due to its higher stability, the trans isomer is often the major product in synthetic preparations.[3] In its stable diequatorial conformation, the molecule possesses a C₂ axis of symmetry, which simplifies the NMR spectrum.

• cis-isomer: The substituents are on the same face of the ring, necessitating one axial and one equatorial position. This isomer lacks the symmetry of the trans diequatorial conformer, leading to a more complex NMR spectrum where all ring carbons are chemically non-equivalent.

The strong electron-withdrawing inductive effect of the trifluoromethoxy group and the ethyl carboxylate group will deshield adjacent nuclei, causing their NMR signals to appear at a lower field (higher ppm).[1][4] The precise chemical shift and coupling constants are highly dependent on whether a proton or carbon is in an axial or equatorial position.

Caption: Relationship between stereoisomers and expected NMR spectral complexity.

Experimental Protocol for NMR Data Acquisition

The acquisition of high-quality NMR spectra is contingent upon meticulous sample preparation. The following protocol is a self-validating system designed to minimize artifacts and ensure spectral integrity.

1. Sample Preparation:

• Accurately weigh 15-25 mg of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate for ¹H NMR, or 50-100 mg for ¹³C NMR, into a clean, dry vial.[5][6]
• Add approximately 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃), which is a common choice for small organic molecules.[5][7]
• Ensure the sample is fully dissolved. If necessary, gently agitate the vial. Incomplete dissolution will lead to poor spectral quality.[8]

2. Filtration and Transfer:

• If any particulate matter is visible, filter the solution. This can be achieved by passing the solution through a small plug of cotton wool in a Pasteur pipette directly into a high-quality 5 mm NMR tube.[7] Solid particles can severely degrade the magnetic field homogeneity, resulting in poor shimming and broadened spectral lines.[8]

3. Instrument Setup:

• The NMR tube should be cleaned and free of any external markings or labels. Wipe the outside of the tube before inserting it into the spectrometer.
• Acquire the spectra on a spectrometer with a field strength of 400 MHz or higher to ensure adequate signal dispersion.
• Standard acquisition parameters for ¹H and ¹³C{¹H} (proton-decoupled) experiments should be employed. For ¹³C NMR, a sufficient number of scans should be acquired to achieve a good signal-to-noise ratio.

A[label="1. Weigh Sample\n(15-100 mg)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; B[label="2. Dissolve in Deuterated Solvent\n(~0.7 mL CDCl3)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; C [label="3. Filter into NMR Tube\n(Remove Particulates)", fillcolor="#FBBC05", fontcolor="#202124"]; D [label="4. Acquire Data\n(≥400 MHz Spectrometer)", fillcolor="#34A853", fontcolor="#FFFFFF"]; E [label="High-Quality Spectrum", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

A -> B -> C -> D -> E; }

Caption: Standardized workflow for NMR sample preparation and data acquisition.

Predicted ¹H NMR Spectral Analysis (trans-isomer)

The following data represents the predicted ¹H NMR spectrum for the more stable trans-diequatorial isomer. Due to the molecule's symmetry, protons on C2/C6 and C3/C5 are chemically equivalent.

Assignment	Predicted δ (ppm)	Multiplicity	Coupling Constants (J, Hz)	Integration	Rationale
-OCH₂ CH₃	~ 4.15	Quartet (q)	J = 7.1	2H	Standard chemical shift for a methylene group in an ethyl ester, deshielded by the adjacent oxygen.[9] Split into a quartet by the three neighboring methyl protons.
H-4 (CH-OCF₃)	~ 3.8 - 4.0	Multiplet (m)	-	1H	Significantly deshielded by the highly electronegative OCF₃ group. The equatorial proton is expected to have smaller axial-axial couplings compared to an axial proton.
H-1 (CH-COOEt)	~ 2.3 - 2.5	Multiplet (m)	-	1H	Deshielded by the electron-withdrawing ester group. The equatorial position leads to multiple small-to-medium couplings with adjacent axial and equatorial protons.
H-2ax, H-6ax	~ 2.0 - 2.2	Multiplet (m)	-	2H	Axial protons adjacent to the sp²-hybridized carbon of the ester group.
H-3ax, H-5ax	~ 1.6 - 1.8	Multiplet (m)	-	2H	Axial protons adjacent to the carbon with the OCF₃ group.
-OCH₂CH₃	~ 1.25	Triplet (t)	J = 7.1	3H	Typical chemical shift for a methyl group in an ethyl ester.[9] Split into a triplet by the two neighboring methylene protons.
H-2eq, H-6eq	~ 1.4 - 1.6	Multiplet (m)	-	2H	Equatorial protons deshielded by proximity to the ester group.
H-3eq, H-5eq	~ 1.3 - 1.5	Multiplet (m)	-	2H	Equatorial protons adjacent to the carbon with the OCF₃ group.

Note on the cis-isomer: The spectrum of the cis-isomer would be more complex. With one axial and one equatorial substituent, the molecule would lose its symmetry. This would result in eight distinct signals for the cyclohexane ring protons, often with significant overlap. The axial protons would typically exhibit larger coupling constants (~10-13 Hz) for axial-axial interactions.[10]

Predicted ¹³C NMR Spectral Analysis (trans-isomer)

In the proton-decoupled ¹³C NMR spectrum, each unique carbon atom gives a single peak. For the symmetric trans-isomer, four signals are expected for the cyclohexane ring, in addition to the signals from the ethyl ester and the trifluoromethoxy carbon.

Assignment	Predicted δ (ppm)	Rationale
C =O (Ester)	~ 175	Carbonyl carbons are significantly deshielded and appear far downfield.[11]
C -OCF₃ (Quartet)	~ 121.5	The carbon of the trifluoromethoxy group itself. It will appear as a quartet due to coupling with the three fluorine atoms (¹JCF ≈ 250-260 Hz).
C -4 (CH-OCF₃)	~ 75 - 80	The carbon atom bonded to the electronegative OCF₃ group is strongly deshielded.
-OCH₂ CH₃	~ 61	Standard chemical shift for the methylene carbon of an ethyl ester.[11]
C -1 (CH-COOEt)	~ 43 - 46	The methine carbon bearing the ester group.
C -2, C -6	~ 30 - 33	Equivalent carbons adjacent to the ester-substituted carbon. The influence of substituents on the chemical shifts of ring carbons is a well-documented phenomenon.[12]
C -3, C -5	~ 28 - 31	Equivalent carbons adjacent to the OCF₃-substituted carbon.
-OCH₂CH₃	~ 14	Standard chemical shift for the terminal methyl carbon of an ethyl group.[11]

Note on the cis-isomer: The less symmetric cis-isomer would display six separate signals for the six carbons of the cyclohexane ring, as C-2 would no longer be equivalent to C-6, and C-3 would not be equivalent to C-5.

Conclusion

The ¹H and ¹³C NMR spectra of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate are rich with structural information. A definitive interpretation of these spectra is intrinsically linked to the stereochemistry of the molecule. The more stable trans-isomer is expected to show a simpler, more symmetric NMR spectrum compared to the cis-isomer. By understanding the fundamental principles of cyclohexane conformation and the electronic effects of the ester and trifluoromethoxy substituents, researchers can confidently assign the observed signals and verify the stereochemical outcome of their synthetic procedures. This guide provides a robust framework for such analysis, grounding spectral prediction in established scientific principles.

References

• D. H. R. Barton, "The Conformations of the Steroid Nucleus," Experientia, vol. 6, no. 8, pp. 316–320, 1950. Available: [Link] (Note: A direct link to the specific article may require subscription; this links to the journal).

• Chemical Instrumentation Facility, Iowa State University, "NMR Sample Preparation." Available: [Link]

• University of Wisconsin-Madison, Department of Chemistry, "Small molecule NMR sample preparation." Available: [Link]

• P. R. Jones, "Carbon-13 chemical shifts of monosubstituted cyclohexanes," Journal of the American Chemical Society, vol. 91, no. 1, pp. 51-55, 1969. Available: [Link] (Note: A direct link to the specific article may require subscription; this links to the journal).

• Max T. Rogers NMR Facility, Michigan State University, "Sample Preparation." Available: [Link]

• Organomation, "NMR Sample Preparation: The Complete Guide." Available: [Link]

• University College London, Faculty of Mathematical & Physical Sciences, "Sample Preparation." Available: [Link]

• S. J. Ullah et al., "A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins," Scientific Reports, vol. 11, no. 1, p. 21473, 2021. Available: [Link]

• J. A. Dabrowski et al., "Cyclohexanecarbonitriles: Assigning Configurations at Quaternary Centers From 13C NMR CN Chemical Shifts," The Journal of Organic Chemistry, vol. 74, no. 2, pp. 867–870, 2009. Available: [Link]

• A. C. H. T. M. van der Loop et al., "Manifestation of Stereoelectronic Effects on the Calculated Carbon−Hydrogen Bond Lengths and One Bond 1JC-H NMR Coupling Constants in Cyclohexane, Six-Membered Heterocycles, and Cyclohexanone Derivatives," The Journal of Organic Chemistry, vol. 67, no. 23, pp. 8019–8026, 2002. Available: [Link]

• Doc Brown's Chemistry, "1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 cyclohexane." Available: [Link]

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• Organic Spectroscopy International, "CIS TRANS ISOMERS AND NMR." Available: [Link]

• A. Horváth et al., "Transaminase-catalysis to produce trans-4-substituted cyclohexane-1-amines including a key intermediate towards cariprazine," Nature Communications, vol. 15, no. 1, p. 3317, 2024. Available: [Link]

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An In-Depth Technical Guide to the Thermodynamic Stability of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate

Abstract

The thermodynamic stability of pharmacologically active molecules is a cornerstone of modern drug development, directly influencing bioavailability, shelf-life, and in-vivo efficacy. This guide provides a comprehensive analysis of the thermodynamic principles governing the stability of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate, a molecule featuring a 1,4-disubstituted cyclohexane ring. We will dissect the conformational isomers of both cis and trans stereoisomers, quantify their relative stabilities using established conformational energy values (A-values), and provide detailed experimental and computational protocols for their empirical determination. This document is intended for researchers, medicinal chemists, and drug development professionals seeking a deep, mechanistic understanding of substituted cyclohexane systems.

Introduction: The Imperative of Conformational Analysis

In drug discovery and materials science, the three-dimensional structure of a molecule is intrinsically linked to its function and stability. For cyclic systems like cyclohexane, this structure is not static but exists in a dynamic equilibrium between various conformations. The dominant conformation, and thus the overall stability of the molecule, is dictated by a delicate balance of steric and electronic effects. Understanding and quantifying the energetic landscape of these conformations is critical for predicting molecular behavior.

Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate presents a compelling case study. The cyclohexane scaffold is a common motif in pharmaceuticals, and the two substituents—an ethyl carboxylate group and a trifluoromethoxy group—impart unique properties. The trifluoromethoxy (-OCF₃) group is a bioisostere of other functionalities, valued for its ability to enhance metabolic stability and lipophilicity, which can improve membrane permeability.[1][2] The ethyl carboxylate (-COOEt) group is a classic polar functional group that can engage in hydrogen bonding and other electrostatic interactions.

This guide will elucidate the thermodynamic preferences of these substituents on a cyclohexane ring, providing both a theoretical framework and practical methodologies for stability assessment.

Foundational Principles: Conformational Stability of the Cyclohexane Ring

The cyclohexane ring predominantly adopts a chair conformation , which minimizes both angle strain (maintaining near-tetrahedral sp³ bond angles) and torsional strain (staggering all C-H bonds).[3] In this conformation, the twelve substituents on the ring occupy two distinct types of positions: six axial positions, which are parallel to the principal axis of the ring, and six equatorial positions, which point out from the "equator" of the ring.

Through a process known as a "ring flip," one chair conformation can interconvert to another, causing all axial positions to become equatorial and vice versa.[4] For a monosubstituted cyclohexane, these two chair conformers are not equal in energy. The conformer with the substituent in the equatorial position is generally more stable due to the avoidance of destabilizing steric interactions, known as 1,3-diaxial interactions , that occur when the substituent is in the axial position.[5][6]

A-Values: A Quantitative Measure of Steric Preference

The energetic preference for a substituent to occupy the equatorial position is quantified by its conformational free energy, or A-value . The A-value is the Gibbs free energy difference (ΔG°) between the axial and equatorial conformers.[5][7] A larger A-value signifies a greater steric bulk and a stronger preference for the equatorial position.

For our analysis of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate, the A-values of the two substituent groups are critical.

Substituent Group	A-Value (kcal/mol)	Source
Trifluoromethoxy (-OCF₃)	0.79	[8]
Methoxycarbonyl (-COOCH₃)	1.3	[9]

Note: The A-value for an ethyl carboxylate (-COOEt) group is not as commonly tabulated as its methyl counterpart. However, the steric demand is dominated by the carbonyl portion of the ester, and the difference between a methyl and an ethyl group at this distance from the ring is minimal. Therefore, the A-value for methoxycarbonyl (-COOCH₃) serves as a highly reliable proxy.

Thermodynamic Analysis of Isomers

We will now apply these principles to analyze the thermodynamic stability of the two stereoisomers of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate.

The cis-Isomer

In the cis isomer, the two substituents are on the same face of the ring. This results in an equilibrium between two chair conformers where one group is axial and the other is equatorial (a,e), and vice-versa after a ring flip (e,a).

The two equilibrating conformers are:

• Conformer A: Ethyl carboxylate (axial) and Trifluoromethoxy (equatorial).

• Conformer B: Ethyl carboxylate (equatorial) and Trifluoromethoxy (axial).

The relative stability is determined by which conformer places the sterically larger group in the equatorial position.[5]

• Destabilization in Conformer A: The axial -COOEt group introduces steric strain equivalent to its A-value: 1.3 kcal/mol .

• Destabilization in Conformer B: The axial -OCF₃ group introduces steric strain equivalent to its A-value: 0.79 kcal/mol .

ΔG° = (Energy of A) - (Energy of B) = 1.3 kcal/mol - 0.79 kcal/mol = +0.51 kcal/mol

This positive value indicates that the equilibrium favors Conformer B , where the bulkier ethyl carboxylate group is equatorial and the smaller trifluoromethoxy group is axial.

Caption: Conformational equilibrium of the cis-isomer.

The trans-Isomer

In the trans isomer, the substituents are on opposite faces of the ring. This leads to an equilibrium between a diequatorial (e,e) conformer and a diaxial (a,a) conformer.

The two equilibrating conformers are:

• Conformer C: Ethyl carboxylate (equatorial) and Trifluoromethoxy (equatorial).

• Conformer D: Ethyl carboxylate (axial) and Trifluoromethoxy (axial).

The stability analysis is straightforward:

• Destabilization in Conformer C (diequatorial): This conformer has no significant 1,3-diaxial interactions. It is the low-energy ground state. Destabilization ≈ 0 kcal/mol .

• Destabilization in Conformer D (diaxial): This conformer is severely destabilized by the 1,3-diaxial interactions of both groups. The total steric strain is the sum of their A-values.[5]

Total Destabilization = A(-COOEt) + A(-OCF₃) = 1.3 kcal/mol + 0.79 kcal/mol = 2.09 kcal/mol .

ΔG° = (Energy of D) - (Energy of C) = +2.09 kcal/mol

The equilibrium lies almost completely on the side of the diequatorial conformer, making it the only significantly populated form at room temperature.

Caption: Conformational equilibrium of the trans-isomer.

Overall Thermodynamic Stability: cis vs. trans

To determine the most thermodynamically stable isomer overall, we compare the energy of the most stable conformer of each.

• Most Stable cis Conformer (Conformer B): Has one axial group (-OCF₃), introducing 0.79 kcal/mol of strain.

• Most Stable trans Conformer (Conformer C): Has both groups equatorial, introducing ~0 kcal/mol of strain.

Therefore, the trans-isomer of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate is the more thermodynamically stable stereoisomer by approximately 0.79 kcal/mol.

Experimental Protocols for Stability Determination

The following protocols describe established methods for empirically measuring the thermodynamic parameters that govern conformational equilibria.

Protocol 1: Low-Temperature Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: At room temperature, the ring flip of cyclohexane is rapid on the NMR timescale, resulting in a single, averaged signal for each nucleus. At low temperatures, this interconversion slows down, allowing for the observation and quantification of individual conformers. The ratio of the integrated signals directly yields the equilibrium constant (K).[9]

Step-by-Step Methodology:

• Sample Preparation: Dissolve a precisely weighed sample (5-10 mg) of the purified compound (either the cis or trans isomer) in a suitable deuterated solvent that remains liquid at low temperatures (e.g., deuterated chloroform/freon mixture, CDCl₃/CFCl₃, or deuterated toluene, C₇D₈).

• Initial Spectrum: Acquire a standard ¹H or ¹⁹F NMR spectrum at ambient temperature (e.g., 298 K) to serve as a reference. ¹⁹F NMR is particularly useful here due to the -OCF₃ group.

• Temperature Reduction: Gradually lower the temperature of the NMR probe in increments of 10-15 K. Acquire a spectrum at each temperature point.

• Identify Coalescence: Observe the temperature at which the sharp, averaged signals begin to broaden and then split into two distinct sets of signals. This is the coalescence temperature.

• Low-Temperature Measurement: Continue cooling well below coalescence (e.g., to 150-170 K) until the signals for the two separate conformers are sharp and well-resolved.

• Signal Integration: Carefully integrate the corresponding signals for the major and minor conformers. The ratio of the areas gives the equilibrium constant, K = [Major Conformer] / [Minor Conformer].

• Van't Hoff Analysis: Repeat the integration at several different temperatures below coalescence.

• Data Analysis:

  • Calculate ΔG° at each temperature using the equation: ΔG° = -RT ln(K) .

  • Plot ln(K) versus 1/T (a Van't Hoff plot). The slope of this line is equal to -ΔH°/R, and the y-intercept is equal to ΔS°/R. This allows for the separation of enthalpic and entropic contributions to the free energy difference.

Caption: Workflow for in silico thermodynamic stability analysis.

Conclusion and Outlook

The thermodynamic stability of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate is governed by the classic principles of cyclohexane conformational analysis. Our analysis, based on established A-values, demonstrates a clear thermodynamic preference for the trans-isomer , which can adopt a low-energy diequatorial conformation. The cis-isomer is less stable, existing in an equilibrium that favors the conformer with the larger ethyl carboxylate group in the equatorial position.

This theoretical framework, combined with the detailed experimental and computational protocols provided, offers a robust system for the evaluation of this molecule and other substituted cyclohexane derivatives. For drug development professionals, such an analysis is not merely academic; it provides critical insights that can guide lead optimization, predict pharmacokinetic properties, and ultimately contribute to the design of more stable and effective therapeutic agents.

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• LibreTexts Chemistry. (2024). 4.8: Conformations of Disubstituted Cyclohexanes. Retrieved from [Link]

• Wiberg, K. B., et al. (1998). Conformational Studies in the Cyclohexane Series. 1. Experimental and Computational Investigation of Methyl, Ethyl, Isopropyl, and tert-Butylcyclohexanes. The Journal of Organic Chemistry, 63(5), 1438-1447. Retrieved from [Link]

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• Booth, H., & Everett, J. R. (1980). The experimental determination of the conformational free energy, enthalpy, and entropy differences for alkyl groups in alkylcyclohexanes by low temperature carbon-13 magnetic resonance spectroscopy. Journal of the Chemical Society, Perkin Transactions 2, (2), 255-259. Retrieved from [Link]

• Carcenac, Y., Diter, P., Wakselman, C., & Tordeux, M. (2006). Experimental determination of the conformational free energies (A values) of fluorinated substituents in cyclohexane by dynamic 19F NMR spectroscopy. Part 2. Extension to fluoromethyl, difluoromethyl, pentafluoroethyl, trifluoromethylthio and trifluoromethoxy groups. Journal of Fluorine Chemistry, 127(11), 1533-1538. Retrieved from [Link]

• LibreTexts Chemistry. (2025). 3.3: Conformational analysis of cyclohexanes. Retrieved from [Link]

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• Carcenac, Y., et al. (2006). Experimental determination of the conformational free energies (A values) of fluorinated substituents in cyclohexane by dynamic 19F NMR spectroscopy. Part 2. Semantic Scholar. Retrieved from [Link]

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• Carcenac, Y., et al. (2006). Experimental determination of the conformational free energies (A values) of fluorinated substituents in cyclohexane by dynamic 19F NMR spectroscopy. Part 1. Semantic Scholar. Retrieved from [Link]

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• Verevkin, S. P., et al. (2023). Comprehensive Thermodynamic Study of Alkyl-Cyclohexanes as Liquid Organic Hydrogen Carriers Motifs. ResearchGate. Retrieved from [Link]

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A Comprehensive Technical Guide to the Safe Handling of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate (CAS No. 1374655-72-7) is publicly available at the time of this writing. This guide has been meticulously compiled by synthesizing data from structurally analogous compounds, established principles of handling fluorinated chemicals, and general laboratory safety protocols. The recommendations herein are based on scientific inference and are intended to provide a robust framework for risk assessment and safe handling. Users must exercise professional judgment and supplement this information with their own internal safety assessments.

Introduction: Navigating the Safety Profile of a Novel Fluorinated Cyclohexane Derivative

Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate is a fluorinated organic compound with potential applications in pharmaceutical and agrochemical research. The presence of the trifluoromethoxy group (-OCF₃) and the cyclohexane carboxylate scaffold suggests a unique combination of physicochemical properties that are attractive in drug design. However, these same structural features necessitate a thorough and proactive approach to safety.

This guide provides an in-depth analysis of the anticipated hazards and delineates best practices for the safe handling, storage, and disposal of this compound. By understanding the chemical causality behind the recommended procedures, researchers can establish a self-validating system of safety that protects both personnel and the integrity of their work.

Section 1: Chemical Identity and Physicochemical Properties

A clear understanding of the compound's physical and chemical properties is the foundation of a sound safety assessment. While experimental data is limited, computational predictions and data from supplier databases provide valuable insights.

Property	Value	Source
CAS Number	1374655-72-7	ChemScene[1]
Molecular Formula	C₁₀H₁₅F₃O₃	ChemScene[1]
Molecular Weight	240.22 g/mol	ChemScene[1]
SMILES	CCOC(=O)C1CCC(CC1)OC(F)(F)F	ChemScene[1]
Appearance	Likely a colorless liquid	Inferred from similar compounds
Storage Temperature	2-8°C, sealed in a dry environment	ChemScene[1]
Topological Polar Surface Area (TPSA)	35.53 Ų	ChemScene[1]
logP (Octanol-Water Partition Coefficient)	2.6447	ChemScene[1]

Table 1: Physicochemical Properties of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate.

The logP value suggests moderate lipophilicity, indicating potential for absorption through the skin. The compound has hydrogen bond acceptors but no donors, which will influence its solubility and interactions with biological systems.[1]

Section 2: Hazard Identification and GHS Classification (Inferred)

Due to the lack of a specific SDS, the following GHS classification is inferred from structurally related molecules. This proactive classification should be adopted until empirical data becomes available.

• Skin Irritation, Category 2 (H315): Many substituted cyclohexane derivatives and aromatic trifluoromethoxy compounds are classified as skin irritants.[2][3][4]

• Serious Eye Irritation, Category 2A (H319): This is a common classification for esters and other functionalized organic molecules that can interact with the mucous membranes of the eye.[2][3][4]

• Specific Target Organ Toxicity – Single Exposure, Category 3 (H335), Respiratory Tract Irritation: This is a potential hazard associated with many volatile or aerosolized organic compounds.[2][4][5]

Hazard Pictograms (Anticipated):

Signal Word (Anticipated): Warning

Anticipated Hazard Statements:

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Causality of Hazards: The ester functional group can be hydrolyzed, potentially leading to local pH changes and irritation on moist skin or in the eyes. The trifluoromethoxy group, while generally more stable than a methoxy group, is part of a molecule that could be absorbed.[6] The overall chemical reactivity of the molecule suggests that direct contact should be minimized.

A Critical Note on Fluorinated Compounds: While the C-F bonds in the trifluoromethoxy group are strong, it is crucial to consider potential decomposition pathways. In the event of a fire or reaction with strong acids or bases, there is a risk of generating highly toxic and corrosive decomposition products, including hydrogen fluoride (HF) .[7] Exposure to HF requires immediate and specialized medical attention.[7][8] The metabolic fate of fluorinated compounds can also sometimes lead to the in vivo release of fluoride ions, which can have toxicological consequences.[6][9]

Section 3: Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to mitigate the inferred risks. The selection of PPE should be based on a risk assessment of the specific procedure being performed.

Situation	Recommended PPE	Rationale
Routine Handling (Small Quantities in a Fume Hood)	• Safety glasses with side shields• Standard nitrile gloves (check manufacturer's compatibility data)• Laboratory coat	Provides a baseline of protection against minor splashes and incidental contact.
Handling Larger Quantities or Risk of Splashing	• Chemical splash goggles• Face shield worn over goggles• Double-gloving (e.g., nitrile)• Chemical-resistant apron over a lab coat• Closed-toe shoes	Offers enhanced protection for the face and body against splashes and spills.[10]
Emergency (e.g., Large Spill)	• All of the above• Chemical-resistant boots• Consider respiratory protection (e.g., air-purifying respirator with organic vapor cartridge) based on the scale of the spill and ventilation.	Provides comprehensive protection during cleanup of a significant release.

Table 2: Recommended Personal Protective Equipment.

Section 4: Experimental Protocols and Workflows

Risk Assessment Workflow

Before any new procedure involving this compound, a thorough risk assessment must be conducted. The following workflow provides a systematic approach to identifying and mitigating risks.

Caption: Risk assessment workflow for handling Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate.

Step-by-Step Handling Protocol

• Preparation:

  • Ensure a chemical fume hood is certified and functioning correctly.

  • Don the appropriate PPE as determined by your risk assessment (see Table 2).

  • Prepare all necessary equipment and reagents within the fume hood to minimize movement in and out.

  • Ensure a spill kit and appropriate waste containers are readily accessible.

• Handling:

  • Conduct all manipulations of the compound within a chemical fume hood to prevent inhalation of any potential vapors.[10][11]

  • Use spark-proof tools and avoid sources of ignition, as the flammability of this specific compound is unknown, and related compounds like cyclohexane are flammable.[10][11][12]

  • Ground and bond containers during transfers of larger quantities to prevent static discharge.[11]

  • Avoid direct contact with skin and eyes. If contact occurs, follow the first-aid procedures outlined in Section 5.1 immediately.

  • Keep containers tightly closed when not in use.[10]

• Storage:

  • Store the compound in a cool, dry, well-ventilated area, adhering to the recommended 2-8°C.[1]

  • Store in a tightly sealed container to prevent moisture ingress and evaporation.

  • Store away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.

Accidental Release (Spill) Protocol

• Evacuate and Alert:

  • Alert personnel in the immediate vicinity.

  • If the spill is large or ventilation is poor, evacuate the lab and contact your institution's emergency response team.

• Control and Contain:

  • For small spills within a fume hood, ensure the sash is lowered.

  • Use a non-combustible absorbent material (e.g., vermiculite, sand, or a commercial chemical absorbent) to dike and absorb the spill.[12] Do not use combustible materials like paper towels as the primary absorbent.

• Cleanup:

  • Wearing appropriate PPE (including chemical-resistant gloves, goggles, and a lab coat or apron), carefully scoop the absorbent material into a labeled, sealable waste container.

  • Decontaminate the spill area with a suitable solvent (e.g., isopropanol or ethanol), followed by soap and water.

• Disposal:

  • Dispose of all contaminated materials (absorbent, gloves, etc.) as hazardous waste in accordance with local and institutional regulations.

Section 5: Emergency Procedures

First-Aid Measures

Immediate action is critical in the event of an exposure.

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[10][13]

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes.[13] After flushing, if HF exposure is suspected due to decomposition, apply a 2.5% calcium gluconate gel to the area.[7][8] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][4]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[10]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use a dry chemical, carbon dioxide (CO₂), alcohol-resistant foam, or water spray.[4]

• Specific Hazards from Combustion: Combustion may produce toxic and corrosive gases, including carbon monoxide, carbon dioxide, and hydrogen fluoride.[7] Vapors may be heavier than air and can travel to a source of ignition and flash back.[5]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[4]

Section 6: Disposal Considerations

All waste containing this compound, including empty containers and contaminated materials from spills, must be treated as hazardous chemical waste.

• Collect waste in a properly labeled, sealed container.

• Do not dispose of it down the drain or with general laboratory trash.[4]

• Arrange for disposal through your institution's environmental health and safety office, following all local, state, and federal regulations.

References

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Role of trifluoromethoxy groups in cyclohexane ring conformations

The Conformational Dynamics of Trifluoromethoxy ( OCF3​ ) Groups in Cyclohexane Scaffolds: A Technical Whitepaper

Executive Summary

The incorporation of fluorine into aliphatic ring systems is a cornerstone strategy in modern drug design, utilized to modulate lipophilicity, metabolic stability, and target binding affinity. Among fluorinated motifs, the trifluoromethoxy group ( OCF3​ ) presents a unique conformational profile. Unlike the rigid and highly sterically demanding trifluoromethyl ( CF3​ ) group, the OCF3​ moiety exhibits a surprisingly low conformational free energy penalty when occupying the axial position of a cyclohexane ring. This whitepaper provides an in-depth technical analysis of the thermodynamic parameters, stereoelectronic causality, and experimental methodologies used to characterize OCF3​ cyclohexane conformations.

The Thermodynamic Footprint of the OCF3​ Group

In saturated six-membered rings, the conformational preference of a substituent is quantified by its Winstein-Holness A-value , defined as the standard free energy difference ( ΔG∘ ) between the axial and equatorial conformers. A larger A-value indicates a stronger preference for the equatorial position due to 1,3-diaxial steric clashes.

While the CF3​ group is notoriously bulky (A-value ≈ 2.1–2.5 kcal/mol), the OCF3​ group behaves entirely differently. High-precision thermodynamic evaluations reveal that the A-value of the OCF3​ group is only 0.79 kcal/mol [[1]](). This value is significantly smaller than that of standard alkyl groups and is remarkably close to the unfluorinated methoxy ( OCH3​ ) group (0.49 kcal/mol) 2.

Table 1: Conformational Free Energies (A-values) of Substituents in Cyclohexane

Substituent	A-value ( −ΔG298K∘​ ) (kcal/mol)	Steric/Electronic Classification
Methoxy ( −OCH3​ )	0.49	Flexible heteroatom spacer
Trifluoromethoxy ( −OCF3​ )	0.79	Flexible heteroatom spacer
Trifluoromethylthio ( −SCF3​ )	1.18	Extended heteroatom spacer
Fluoromethyl ( −CFH2​ )	1.59	Rigid alkyl derivative
Difluoromethyl ( −CF2​H )	1.85	Rigid alkyl derivative
Trifluoromethyl ( −CF3​ )	~2.10 - 2.50	Highly rigid, sterically demanding
Pentafluoroethyl ( −C2​F5​ )	2.67	Highly rigid, sterically demanding

Data synthesized from dynamic 19F NMR spectroscopy studies at 298K 1.

Mechanistic Causality: Steric vs. Stereoelectronic Factors

The fundamental causality behind the low A-value of the OCF3​ group lies in the structural flexibility provided by the oxygen atom, which acts as a conformational spacer.

When a rigid group like CF3​ is placed in the axial position, the repulsive 1,3-diaxial interactions between the fluorine atoms and the axial hydrogens at C3 and C5 cannot be minimized, leading to severe destabilization 2. Conversely, the OCF3​ group benefits from free rotation around the Cring​−O bond. This rotation allows the bulky CF3​ moiety to point outward, away from the cyclohexane chair, drastically reducing steric collision with the homovicinal ring protons 3.

Furthermore, stereoelectronic effects dictate the orientation of the oxygen lone pairs. The strong electron-withdrawing nature of the CF3​ group reduces the donor ability of the oxygen lone pairs while increasing the acceptor ability of the σC−O∗​ orbital, biasing the molecule toward conformations that minimize dipole-dipole repulsion .

Fig 1: Conformational equilibrium of OCF3-cyclohexane, highlighting the low energy barrier.

Experimental Methodology: Dynamic 19F NMR Spectroscopy

To establish trustworthy and reproducible thermodynamic parameters, researchers rely on Dynamic 19F NMR Spectroscopy. Because the A-value of OCF3​ is sufficiently small (0.79 kcal/mol), both the axial and equatorial conformers can be observed directly at equilibrium without the need for a bulky counterpoise group (like tert-butyl) to lock the ring 2.

The following protocol represents a self-validating system: the direct integration of decoalesced peaks at low temperatures provides absolute equilibrium constants, which are then used to validate binomial regression models applied at higher temperatures 1.

Step-by-Step Protocol

• Synthesis & Purification: Synthesize monosubstituted (trifluoromethoxy)cyclohexane. Ensure high purity (>99%) to prevent signal overlap in the highly sensitive 19F spectrum.

• Cryogenic Sample Preparation: Dissolve the compound in deuterated dichloromethane ( CD2​Cl2​ ). Causality: CD2​Cl2​ is chosen because it remains a non-viscous liquid down to ~180 K, allowing the system to reach the slow-exchange regime without solvent freezing.

• Variable-Temperature (VT) Acquisition: Acquire 19F NMR spectra starting at 298 K, cooling in 5–10 K increments down to 180 K. Above the coalescence temperature, a single averaged peak is observed due to rapid ring flipping.

• Decoalescence & Integration: As the temperature drops below coalescence, the signal splits into two distinct peaks corresponding to the axial and equatorial conformers. Integrate these peaks to determine the equilibrium constant ( Keq​ ).

• Thermodynamic Extraction: Use binomial regression to extrapolate chemical shifts above the coalescence temperature. Calculate ΔG∘ , ΔH∘ , and ΔS∘ using the van 't Hoff equation ( ΔG∘=−RTlnKeq​ ) 1.

Fig 2: Self-validating workflow for determining A-values via dynamic 19F NMR spectroscopy.

Strategic Implications for Drug Development

Understanding the conformational flexibility of the OCF3​ group allows medicinal chemists to rationally design aliphatic ring systems (like cyclohexanes and piperidines) with specific 3D vectors.

• Lipophilicity (logP) Modulation: The OCF3​ group is intrinsically lipophilic. However, its specific axial/equatorial orientation can alter the overall molecular dipole moment. For example, placing a fluoroalkyl group in an axial position can stabilize protonated forms of adjacent amines (e.g., in piperidines) via antiparallel dipole-dipole interactions, significantly altering the pKa​ and logP of the drug candidate [[4]]().

• Pharmacophore Vectorization: Because the OCF3​ group does not overwhelmingly lock the cyclohexane ring into a single chair conformation (unlike a tert-butyl or CF3​ group), it can be used to introduce high metabolic stability and lipophilicity without rigidifying the scaffold to the point of losing target-induced fit capabilities.

References

• Carcenac, Y., Tordeux, M., Wakselman, C., & Diter, P. (2006). Experimental determination of the conformational free energies (A values) of fluorinated substituents in cyclohexane by dynamic 19F NMR spectroscopy. Part 2. Extension to fluoromethyl, difluoromethyl, pentafluoroethyl, trifluoromethylthio and trifluoromethoxy groups. New Journal of Chemistry. 1

• Carcenac, Y., et al. (2006). Experimental determination of the conformational free energies (A values)... (Data regarding Methoxy and Axial minimization). New Journal of Chemistry. 2

• Schlosser, M., et al. (2010). The biphenyl-monitored effective size of unsaturated functional or fluorinated ortho substituents. Infoscience - EPFL. 3

• University of Southampton. (n.d.). Research Repository: Conformational analysis and lipophilicity of fluorinated compounds.

• Mykhailiuk, P. K., et al. (2020). Fluoroalkyl-Substituted Cyclopropane Derivatives: Synthesis and Physicochemical Properties. The Journal of Organic Chemistry. 4

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• 2. Experimental determination of the conformational free energies (A values) of fluorinated substituents in cyclohexane by dynamic 19F NMR spectroscopy. Part 2. Extension to fluoromethyl, difluoromethyl, pentafluoroethyl, trifluoromethylthio and trifluoromethoxy groups - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. infoscience.epfl.ch [infoscience.epfl.ch]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate as a Strategic Building Block in Drug Discovery

Executive Summary

In modern medicinal chemistry, escaping "flatland" (increasing the fraction of sp³ hybridized carbons, Fsp³) is a proven strategy to improve the clinical success rates of drug candidates. Concurrently, the incorporation of fluorinated motifs is a cornerstone technique for modulating pharmacokinetics and target binding. Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate (CAS 1374655-72-7) [1] represents a convergence of these two paradigms. By providing a saturated cyclohexane core functionalized with a highly lipophilic and electron-withdrawing trifluoromethoxy (-OCF₃) group, this building block allows researchers to replace flat, metabolically vulnerable para-substituted phenyl rings with a robust, three-dimensional bioisostere.

This application note details the physicochemical rationale for utilizing this specific building block and provides self-validating, field-tested protocols for its integration into active pharmaceutical ingredient (API) scaffolds.

Strategic Rationale: The -OCF₃ Cyclohexane Motif

The trifluoromethoxy group is often referred to as a "super-halogen" due to its unique combination of high electronegativity and extreme lipophilicity[2]. When attached to an aliphatic cyclohexane ring rather than an aromatic system, the -OCF₃ group imparts several distinct pharmacological advantages[3]:

• Metabolic Shielding: The strong electron-withdrawing nature of the -OCF₃ group deactivates adjacent carbon-hydrogen bonds toward cytochrome P450-mediated oxidation, significantly prolonging in vivo half-life[4].

• Membrane Permeability: The high lipophilicity of the -OCF₃ group enhances passive diffusion across lipid bilayers, a critical factor for central nervous system (CNS) penetrance and oral bioavailability[2].

• Conformational Preorganization: The bulky -OCF₃ group heavily biases the cyclohexane ring into a specific chair conformation (typically equatorial), rigidifying the molecule and reducing the entropic penalty upon binding to a target receptor.

Logical relationship of -OCF3 incorporation and pharmacological outcomes.

Physicochemical Profiling

To understand the causality behind selecting an -OCF₃ substituent over traditional alkyl or fluoroalkyl groups, consider the comparative data summarized below. The -OCF₃ group offers a superior balance of lipophilicity and inductive electron withdrawal without introducing hydrogen-bond donors.

Substituent on Cyclohexane Core	Hansch π value (Lipophilicity)	Inductive Effect (σI)	Metabolic Stability Profile
-CH₃ (Methyl)	0.56	-0.04	Low (Prone to aliphatic oxidation)
-CF₃ (Trifluoromethyl)	0.88	0.39	High (Resistant to oxidation)
-OCF₃ (Trifluoromethoxy)	1.04	0.38	Very High (Steric & electronic shielding)

Synthetic Derivatization Workflows

Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate is primarily utilized as a bifunctional handle. The ethyl ester can be selectively manipulated while the -OCF₃ group remains inert under most standard reaction conditions. The two most common pathways are saponification to the carboxylic acid (for amide couplings) and reduction to the primary alcohol (for etherifications or cross-couplings).

Synthetic workflows for derivatizing the trifluoromethoxycyclohexane building block.

Validated Experimental Protocols

The following protocols are designed as self-validating systems, integrating in-process controls (IPCs) and causality-driven reagent selections to ensure high fidelity and reproducibility.

Protocol A: Saponification to 4-(Trifluoromethoxy)cyclohexane-1-carboxylic Acid

Causality & Rationale: Hydrolysis of secondary aliphatic esters can sometimes lead to epimerization at the α-carbon if harsh bases (like boiling NaOH/KOH) are used. Lithium hydroxide (LiOH) is explicitly chosen here. The Li⁺ ion coordinates with the carbonyl oxygen, enhancing the electrophilicity of the carbonyl carbon. This allows the saponification to proceed rapidly at room temperature, strictly preserving the cis/trans ratio of the starting material.

Materials:

• Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate (1.0 eq)

• LiOH·H₂O (3.0 eq)

• Solvent: THF / H₂O (3:1 v/v)

• 1M HCl (aq)

Step-by-Step Methodology:

• Dissolution: Dissolve the ester (1.0 eq) in a 3:1 mixture of THF and deionized water (approx. 0.2 M concentration) in a round-bottom flask equipped with a magnetic stirrer.

• Base Addition: Add LiOH·H₂O (3.0 eq) in one portion. The biphasic mixture will gradually become homogeneous as the reaction proceeds.

• Reaction Monitoring (IPC): Stir at 25 °C for 4–6 hours. Monitor via TLC (Hexanes/EtOAc 4:1). The ester starting material (R_f ≈ 0.6) should completely disappear, replaced by baseline material (the lithium carboxylate salt).

• Quenching & Acidification: Concentrate the mixture in vacuo to remove the bulk of the THF. Cool the aqueous residue to 0 °C and acidify dropwise with 1M HCl until pH ≈ 2. A white precipitate or cloudy suspension will form.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Validation:

  • Yield: Expected >95% (white solid or viscous oil depending on diastereomeric purity).

  • ¹⁹F NMR (CDCl₃): Confirm the presence of an intense singlet at approximately -58.0 ppm, characteristic of the intact -OCF₃ group.

  • LC-MS: Confirm the [M-H]⁻ ion at m/z 211.0.

Protocol B: Amide Coupling with a Primary Amine

Causality & Rationale: The resulting carboxylic acid is sterically hindered due to its secondary nature on the cyclohexane ring. Standard coupling reagents like EDC/HOBt often suffer from sluggish kinetics and low yields in this context. HATU is selected as the coupling reagent because it generates a highly reactive 7-azabenzotriazole active ester, which rapidly intercepts amines, minimizing side reactions and epimerization. DIPEA is used as a non-nucleophilic base to maintain the optimal pH without competing for the active ester.

Materials:

• 4-(Trifluoromethoxy)cyclohexane-1-carboxylic acid (1.0 eq)

• Target Primary Amine (1.1 eq)

• HATU (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Solvent: Anhydrous DMF

Step-by-Step Methodology:

• Pre-activation: Dissolve the carboxylic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF (0.1 M) under a nitrogen atmosphere at 0 °C.

• Base Addition: Add DIPEA (3.0 eq) dropwise. Stir the mixture at 0 °C for 15 minutes to ensure complete formation of the active ester. The solution will turn a characteristic pale yellow.

• Amine Addition: Add the target primary amine (1.1 eq) either neat or as a solution in a minimal amount of DMF.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours.

• Reaction Monitoring (IPC): Monitor via LC-MS. Look for the disappearance of the acid mass and the appearance of the desired amide mass.

• Workup: Dilute the reaction mixture with Ethyl Acetate and wash sequentially with saturated aqueous NaHCO₃ (to remove acidic byproducts), 1M HCl (to remove unreacted amine and DIPEA), and brine (to remove DMF).

• Validation:

  • Dry the organic layer over Na₂SO₄ and concentrate. Purify via flash column chromatography if necessary.

  • ¹H NMR (CDCl₃): Confirm the presence of the amide N-H proton (typically broad singlet between 5.5–7.0 ppm) and the preservation of the cyclohexane ring protons.

References

• Novás M., Matos M. J. "The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design." Molecules, 2025.

• Landelle G., Panossian A., Leroux F.R. "Trifluoromethyl ethers and -thioethers as tools for medicinal chemistry and drug discovery." Current Topics in Medicinal Chemistry, 2014.

• Lee J.W., Lee K.N., Ngai M.Y. "Synthesis of Tri- and Difluoromethoxylated Compounds by Visible-Light Photoredox Catalysis." Angewandte Chemie International Edition, 2019.

Sources

• 1. chemscene.com [chemscene.com]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Trifluoromethyl ethers and -thioethers as tools for medicinal chemistry and drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of Tri- and Difluoromethoxylated Compounds by Visible-Light Photoredox Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocol for the Ester Hydrolysis of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate: Mechanistic Insights and Stereochemical Control

Substrate Profiling & Strategic Overview

Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate is a highly valuable aliphatic building block in modern drug discovery. The incorporation of the trifluoromethoxy (–OCF 3​ ) group is a strategic choice in medicinal chemistry; it acts as a "pseudo-halogen" that significantly enhances a molecule's lipophilicity (Hansch π value of +1.04) and membrane permeability[1]. Furthermore, the strong electron-withdrawing nature of the fluorine atoms fortifies the C–O ether bond via negative hyperconjugation, granting the –OCF 3​ group exceptional metabolic stability against cytochrome P450-mediated degradation[2].

The synthetic objective is to hydrolyze the ethyl ester at the C1 position to yield the free 4-(trifluoromethoxy)cyclohexane-1-carboxylic acid. While ester hydrolysis is a fundamental organic transformation, this specific substrate presents a unique stereochemical challenge . The cyclohexane ring can exist in distinct cis and trans configurations. Depending on the downstream application, preserving the stereochemical integrity at the α -carbon (C1) is often critical.

Mechanistic Causality & Reaction Design

To design a self-validating and robust protocol, we must analyze the chemical reactivity of the substrate under different conditions:

Chemoselectivity: The Robustness of –OCF 3​

The –OCF 3​ group is exceptionally stable. Unlike some aliphatic ethers or even –CF 3​ groups (which can occasionally undergo hydrolysis under extreme basic conditions), the –OCF 3​ moiety will safely withstand both strong aqueous acids and strong aqueous bases[2]. Therefore, chemoselectivity between the ester and the ether is inherently guaranteed.

Stereochemical Integrity: The Epimerization Risk

Standard (basic hydrolysis) utilizes hydroxide ions to attack the ester carbonyl, forming a tetrahedral intermediate that collapses to expel the ethoxide leaving group[3]. However, strong bases can also abstract the slightly acidic α -proton at C1 (adjacent to the electron-withdrawing ester/carboxylate group).

The Causality of Epimerization:

• Base abstracts the C1 proton, forming a planar, sp2 -hybridized enolate intermediate.

• Upon reprotonation by water, the proton can add from either face of the ring.

• This leads to epimerization (stereochemical scrambling), heavily favoring the thermodynamic product—typically the trans-isomer, where both the –OCF 3​ and –COOH groups can adopt equatorial positions to minimize 1,3-diaxial steric clashes.

If the starting material is a stereochemically pure cis- or trans-isomer, and stereoretention is strictly required, acid-catalyzed hydrolysis must be employed. Acidic conditions operate via protonation of the carbonyl oxygen followed by water attack, completely bypassing the enolate pathway[4].

Base-catalyzed epimerization pathway via planar enolate intermediate at the alpha-carbon.

Experimental Methodologies

Below are two field-proven protocols. Protocol A is optimized for rapid throughput when stereochemistry is either non-critical or the starting material is already the thermodynamic trans-isomer. Protocol B is optimized for strict stereoretention of kinetically trapped isomers.

Experimental workflow comparing basic and acidic hydrolysis protocols.

Protocol A: Kinetically Controlled Basic Hydrolysis (Saponification)

Use Case: High-yielding, rapid cleavage. Best for thermodynamic isomers or when stereochemistry is irrelevant.

• Preparation: In a 25 mL round-bottom flask, dissolve Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate (1.0 mmol, ~240 mg) in a solvent mixture of Tetrahydrofuran (THF, 3.0 mL) and Methanol (MeOH, 1.0 mL).

  • Causality: THF solubilizes the organic substrate, while MeOH acts as a phase-transfer bridge to ensure a homogeneous mixture once the aqueous base is introduced.

• Base Addition: Dissolve Lithium hydroxide monohydrate (LiOH·H 2​ O, 2.0 mmol, 84 mg, 2.0 eq) in distilled water (1.0 mL). Add this aqueous solution dropwise to the reaction mixture at room temperature (20–25 °C).

• Reaction Monitoring: Stir the mixture vigorously at room temperature. Monitor the disappearance of the ester via TLC (Hexanes/EtOAc 4:1, visualized with KMnO 4​ stain) or LC-MS. The reaction is typically complete within 2–4 hours. Note: Do not heat the reaction, as elevated temperatures exponentially increase the rate of C1 epimerization.

• Volatile Removal: Once complete, concentrate the mixture in vacuo to remove the THF and MeOH. Dilute the remaining aqueous layer with additional distilled water (5 mL) and cool to 0 °C in an ice bath.

• Acidification (Self-Validating Step): Slowly add 1M HCl (aq) dropwise while monitoring with pH paper until the solution reaches pH 2.0.

  • Causality: The product currently exists as a water-soluble lithium carboxylate salt. Lowering the pH below the pKa of the carboxylic acid (~4.5) ensures full protonation, converting it into the highly lipophilic free acid, which will precipitate or form an emulsion.

• Isolation: Extract the aqueous layer with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with brine (10 mL), dry over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo to yield the pure 4-(trifluoromethoxy)cyclohexane-1-carboxylic acid.

Protocol B: Thermodynamically Controlled Acidic Hydrolysis

Use Case: Strict preservation of C1 stereochemistry (e.g., hydrolyzing a pure cis-isomer without inversion).

• Preparation: In a thick-walled glass vial or round-bottom flask equipped with a reflux condenser, dissolve the ester (1.0 mmol, ~240 mg) in 1,4-Dioxane (3.0 mL).

• Acid Addition: Add 6M aqueous HCl (3.0 mL) to the solution.

  • Causality: is an equilibrium-driven process requiring a large excess of water to drive the reaction toward the carboxylic acid[4]. 1,4-Dioxane is chosen as the co-solvent because it is fully miscible with water and has a high boiling point (101 °C), allowing for the elevated temperatures required to overcome the high activation energy of acid-catalyzed ester cleavage.

• Heating: Heat the biphasic mixture to 80 °C under vigorous stirring for 12–16 hours.

• Reaction Monitoring: Monitor via LC-MS. If the reaction stalls, an additional 1.0 mL of 6M HCl can be added to push the equilibrium.

• Workup: Cool the reaction to room temperature. Remove the volatile 1,4-Dioxane in vacuo (ensure the vacuum pump is protected with a cold trap due to the presence of HCl).

• Isolation: Extract the remaining aqueous phase with Ethyl Acetate (3 x 10 mL). Wash with brine, dry over anhydrous Na 2​ SO 4​ , filter, and concentrate to afford the stereochemically retained product.

Quantitative Data Summary

Parameter	Protocol A (Basic Hydrolysis)	Protocol B (Acidic Hydrolysis)
Reagents	LiOH·H 2​ O (2.0 eq)	6M HCl (aq) / 1,4-Dioxane
Solvent System	THF / MeOH / H 2​ O (3:1:1)	1,4-Dioxane / H 2​ O (1:1)
Temperature	20–25 °C (Room Temp)	80 °C (Reflux)
Reaction Time	2–4 hours	12–16 hours
Stereoretention	Moderate (Risk of epimerization if heated)	Excellent (Strict retention of C1 geometry)
Typical Yield	>90%	80–85%
Primary Use Case	Rapid throughput, stereochemistry non-critical	Stereochemically pure starting materials

References

• Novás, M., & Matos, M. J. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules.[Link]

• Leroux, F. R., Manteau, B., Vors, J.-P., & Pazenok, S. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journal of Organic Chemistry.[Link]

• Wikipedia Contributors. Ester hydrolysis. Wikipedia, The Free Encyclopedia.[Link]

• Chemistry LibreTexts. 15.9: Hydrolysis of Esters. LibreTexts Project. [Link]

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• 3. Ester hydrolysis - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]

Topic: Incorporating Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate into Agrochemical Synthesis

An Application Note and Protocol Guide from the Desk of a Senior Application Scientist

Authored for: Researchers, Synthetic Chemists, and Agrochemical Development Professionals

Introduction: The strategic incorporation of fluorine-containing moieties has become a cornerstone of modern agrochemical design. The trifluoromethoxy (-OCF3) group, in particular, is highly sought after for its ability to significantly enhance crucial physicochemical properties of active ingredients.[1][2] This group often increases lipophilicity, metabolic stability, and binding affinity to target enzymes, which can translate to improved efficacy, lower required doses, and a more favorable environmental profile.[1][3]

Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate is a versatile and valuable building block that introduces both the beneficial -OCF3 group and a saturated carbocyclic ring. The cyclohexane scaffold provides a three-dimensional architecture that can improve target engagement compared to flat aromatic systems. This guide provides detailed protocols and the underlying scientific rationale for derivatizing this key intermediate for its application in the synthesis of next-generation agrochemicals.

Physicochemical Properties of the Core Building Block

A thorough understanding of the starting material's properties is fundamental to successful synthetic planning.

Property	Value	Source
CAS Number	1374655-72-7	[ChemScene][4]
Molecular Formula	C₁₀H₁₅F₃O₃	[ChemScene][4]
Molecular Weight	240.22 g/mol	[ChemScene][4]
Topological Polar Surface Area (TPSA)	35.53 Ų	[ChemScene][4]
LogP (calculated)	2.64	[ChemScene][4]
Hydrogen Bond Acceptors	3	[ChemScene][4]
Hydrogen Bond Donors	0	[ChemScene][4]
Rotatable Bonds	3	[ChemScene][4]

Core Synthetic Transformations: From Ester to Key Intermediates

The ethyl ester of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate serves as the primary synthetic handle. The following workflows detail its conversion into the more synthetically versatile carboxylic acid and subsequent amide derivatives, which are common substructures in pesticides and fungicides.[5][6]

Caption: Core synthetic workflow from the starting ester to key intermediates.

Protocol 1: Saponification to 4-(Trifluoromethoxy)cyclohexane-1-carboxylic Acid

The conversion of the ethyl ester to the corresponding carboxylic acid is a foundational step that "unmasks" a functional group ready for a wide array of coupling reactions. Alkaline hydrolysis, or saponification, is the preferred method due to its high efficiency and the irreversible nature of the reaction.[7]

Causality Behind the Method: Base-catalyzed hydrolysis proceeds via a nucleophilic acyl substitution mechanism. The hydroxide ion (OH⁻) is a potent nucleophile that attacks the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate which then collapses, expelling the ethoxide leaving group. A final, rapid acid-base reaction between the carboxylic acid product and the ethoxide or another hydroxide ion drives the equilibrium to completion, forming the carboxylate salt. An acidic workup is required to protonate the salt and isolate the neutral carboxylic acid.

Experimental Protocol:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate (1.0 eq).

• Solvent & Reagent Addition: Add ethanol or methanol as a co-solvent to ensure solubility, followed by a 2 M aqueous solution of sodium hydroxide (NaOH) or potassium hydroxide (KOH) (1.5 - 2.0 eq).

• Hydrolysis: Heat the reaction mixture to reflux (typically 80-100 °C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting ester is fully consumed.

• Workup & Isolation: a. Cool the mixture to room temperature and remove the alcohol solvent under reduced pressure. b. Dilute the remaining aqueous solution with water and wash with a non-polar solvent like diethyl ether or ethyl acetate to remove any unreacted starting material or non-polar impurities. c. Cool the aqueous layer in an ice bath and acidify to pH ~2 by the slow addition of 2 M hydrochloric acid (HCl). A white precipitate of the carboxylic acid should form. d. Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum to yield pure 4-(trifluoromethoxy)cyclohexane-1-carboxylic acid.

Caption: Mechanism of saponification (base-catalyzed ester hydrolysis).

Protocol 2: Amide Bond Formation via Coupling Reagents

Amide bonds are ubiquitous in bioactive molecules. Coupling the carboxylic acid intermediate with a primary or secondary amine is a critical step in elaborating the core structure. Modern coupling reagents activate the carboxylic acid to facilitate this reaction under mild conditions, preventing the need for harsh methods like conversion to an acid chloride.[8][9]

Causality Behind the Method: Reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with an additive like 1-Hydroxybenzotriazole (HOBt) provide a highly efficient system.[10] EDC first reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate. This intermediate is prone to side reactions and racemization. HOBt acts as an acyl transfer agent, trapping the activated acid to form an HOBt-ester.[10] This new intermediate is more stable than the O-acylisourea but highly reactive towards the amine nucleophile, leading to the desired amide in high yield with minimal side products.[10]

Experimental Protocol:

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-(trifluoromethoxy)cyclohexane-1-carboxylic acid (1.0 eq), HOBt (1.1 eq), and the desired amine (1.1 eq) in an anhydrous aprotic solvent such as Dichloromethane (DCM) or Dimethylformamide (DMF).

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Add EDC hydrochloride (1.2 eq) portion-wise to the stirred solution. If the amine is used as a hydrochloride salt, add a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) (2.5 eq) to the mixture.

• Coupling Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor for completion by TLC or LC-MS.

• Workup & Purification: a. Dilute the reaction mixture with the solvent (e.g., DCM) and wash sequentially with 1 M HCl, saturated aqueous sodium bicarbonate (NaHCO₃), and brine. b. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. c. Purify the crude product by column chromatography on silica gel to obtain the pure N-substituted amide derivative.

Caption: Logical workflow for EDC/HOBt mediated amide coupling.

Application in the Synthesis of Agrochemical Heterocyclic Scaffolds

The true value of a building block is demonstrated by its utility in constructing complex, biologically active scaffolds. The 4-(trifluoromethoxy)cyclohexane-1-carboxylic acid intermediate is an excellent precursor for synthesizing heterocyclic compounds, which form the core of many modern fungicides.[6][11] For instance, pyrazole carboxamides are a well-established class of fungicides that act as Succinate Dehydrogenase Inhibitors (SDHIs).[12]

Hypothetical Protocol: Synthesis of a Novel Pyrazole Carboxamide Fungicide Candidate

This protocol outlines a plausible route to a novel fungicide candidate by coupling our key intermediate with a functionalized aminopyrazole.

• Intermediate Synthesis: Prepare 4-(trifluoromethoxy)cyclohexane-1-carboxylic acid as described in Protocol 1 .

• Amide Coupling: Employ the amide coupling conditions from Protocol 2 using the prepared acid and a commercially available or synthesized aminopyrazole derivative (e.g., 3-amino-5-chloro-1-methylpyrazole).

• Reaction Monitoring: Track the formation of the target pyrazole carboxamide using LC-MS.

• Purification: After aqueous workup, purify the final compound via silica gel chromatography or recrystallization.

• Characterization & Screening: Confirm the structure using ¹H NMR, ¹³C NMR, and HRMS. The purified compound is then ready for in vitro and in vivo screening against relevant fungal pathogens like Fusarium graminearum or Sclerotinia sclerotiorum.[5][13]

This strategic combination of the lipophilic, metabolically stable 4-(trifluoromethoxy)cyclohexane moiety with a proven fungicidal pharmacophore like a pyrazole ring represents a rational approach to discovering new and effective agrochemical solutions.

References

• Wzorek, A., Ono, T., Han, J., & Soloshonok, V. (2022). Successful trifluoromethoxy-containing pharmaceuticals and agrochemicals. Journal of Fluorine Chemistry, 257-258, 109978. [Link]

• Zhu, W., et al. (2024). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Pharmaceuticals. [Link]

• Unemi, N. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science. [Link]

• Yang, G., et al. (2022). Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation. Chinese Chemical Letters. [Link]

• Chemistry World. (2024). PFAS-free synthesis of fluorinated drugs and pesticides. [Link]

• Clark, J. (2023). Hydrolysing Esters. Chemguide. [Link]

• Koshikari, Y. (2013). Development of Catalytic Ester Condensations and Hydrolysis of Esters toward Green Chemistry. Tokyo University of Agriculture and Technology. [Link]

• Deryabin, A. A., et al. (2022). Development and synthesis of compounds with fungicidal activity in suppression of fungal growth. RUDN Journal of Agronomy and Animal Industries. [Link]

• Organic Chemistry Portal. Ester synthesis by oxidation or hydrolysis. [Link]

• Kiss, L., et al. (2022). Base-promoted direct amidation of esters: beyond the current scope and practical applications. RSC Advances. [Link]

• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. Chemistry LibreTexts. [Link]

• ResearchGate. (2020). Application in agrochemical chemistry. TFA=trifluoroacetic acid. [Link]

• ResearchGate. (2014). Synthesis of 5-(trifluoromethyl)cyclohexane-1,3-dione and 3-amino-5-(trifluoromethyl)cyclohex-2-en-1-one: new trifluoromethyl building block. [Link]

• Patsnap. (2026). How to Analyze Amide Coupling Reactions — Safety Protocols. [Link]

• ScienceScholar. (2022). Synthesis of heterocyclic compounds and their utilities in the field biological science. [Link]

• Organic Syntheses. (2024). A Scalable Synthesis of 5-(1-Diazo-2-ethoxy-2-oxoethyl)dibenzo[b,d]thiophenium Triflate. Org. Synth. 2024, 101, 109-123. [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews. [Link]

• ResearchGate. (2023). Synthesis of some Newer Hetercyclic Derivatives and their Anti-fungal activities. [Link]

• Machetti, M., et al. (2024). Recent developments in fluorine-containing pesticides. Pest Management Science. [Link]

• MDPI. (2022). Design, Synthesis, and Anti-Fungal Evaluation of Heterocyclic Benzoxazole Derivatives. Molecules. [Link]

• ResearchGate. (2016). A new synthetic process for Tranexamic acid from ethyl 4-oxo-cyclohexane carboxylate. [Link]

• ACS Publications. (2024). Design, Synthesis, and Antifungal Evaluation of Diverse Heterocyclic Hydrazide Derivatives as Potential Succinate Dehydrogenase Inhibitors. Journal of Agricultural and Food Chemistry. [Link]

• Kumar, A., et al. (2021). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters. [Link]

• Growing Science. (2022). Process optimization for acid-amine coupling: a catalytic approach. International Journal of Advanced Biological and Biomedical Research. [Link]

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Scale-up manufacturing methods for Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate

An Application Note and Protocol for the Scale-Up Manufacturing of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the scale-up manufacturing of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate, a valuable intermediate in the pharmaceutical and materials science sectors. The presence of the trifluoromethoxy group imparts unique properties such as increased lipophilicity and metabolic stability, making it a desirable moiety in drug design.[1] This document outlines a robust and scalable two-step synthetic strategy, commencing with the catalytic hydrogenation of 4-(trifluoromethoxy)benzoic acid, followed by Fischer-Speier esterification. The protocols are designed for researchers, chemists, and process engineers, with a focus on causality, safety, and optimization for industrial production.

Introduction and Strategic Overview

The synthesis of functionalized cyclohexane derivatives is a cornerstone of modern medicinal chemistry. Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate serves as a critical building block, combining a flexible alicyclic scaffold with the electronically distinct trifluoromethoxy (-OCF3) group. The manufacturing process detailed herein is designed for efficiency, scalability, and control, proceeding via two primary stages:

• Catalytic Hydrogenation: The aromatic ring of 4-(trifluoromethoxy)benzoic acid is saturated to yield the corresponding cyclohexanecarboxylic acid. This transformation is fundamental for converting flat, aromatic precursors into three-dimensional alicyclic structures, which is crucial for expanding the chemical space for drug discovery.[2]

• Fischer-Speier Esterification: The resulting 4-(trifluoromethoxy)cyclohexane-1-carboxylic acid is converted to its ethyl ester. This classic, acid-catalyzed reaction is a time-tested and industrially viable method for ester production.[3][4]

This route is predicated on the use of well-established, high-yield reactions that are amenable to large-scale chemical processing.

Figure 1: High-level workflow for the synthesis of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate.

Part I: Catalytic Hydrogenation of 4-(Trifluoromethoxy)benzoic Acid

Catalytic hydrogenation of aromatic rings is a standard industrial process for producing cyclohexane derivatives from benzene precursors.[5] This step requires careful control of pressure, temperature, and catalyst activity to ensure complete saturation of the aromatic ring without promoting undesirable side reactions.[6]

Expertise & Causality: Reaction Principles

The hydrogenation of a benzene ring is an exothermic process that is thermodynamically favorable but requires a catalyst to overcome the high activation energy associated with breaking the ring's aromaticity.[7]

• Catalyst Selection: Noble metal catalysts such as Rhodium on a carbon support (Rh-C) or Ruthenium are highly effective for arene hydrogenation.[2] Rhodium is particularly advantageous as it often operates under milder conditions (lower temperature and pressure) compared to Nickel catalysts, which is crucial for preserving the sensitive -OCF3 group.

• Solvent: A solvent that can dissolve the starting material and is inert under hydrogenation conditions is required. Tertiary amides or alcohols like methanol or isopropanol are common choices.[8]

• Reaction Conditions: The reaction is typically run under elevated hydrogen pressure (e.g., 10-50 bar) to ensure a sufficient concentration of dissolved hydrogen for the catalytic cycle. The temperature is optimized to achieve a reasonable reaction rate without causing thermal degradation.

Experimental Protocol: Scale-Up Synthesis

Safety Precautions: This procedure involves high-pressure hydrogen gas and a flammable solvent. All operations must be conducted in a specialized high-pressure reactor (autoclave) within a well-ventilated area, by trained personnel.[9][10] Ensure all equipment is properly grounded to prevent static discharge.[9]

Table 1: Reagents for Hydrogenation

Reagent	Molecular Formula	MW ( g/mol )	Quantity (Example Scale)	Moles (mol)	Role
4-(Trifluoromethoxy)benzoic Acid	C₈H₅F₃O₃	206.12	2.06 kg	10.0	Starting Material
5% Rhodium on Carbon (Rh-C)	Rh/C	N/A	103 g	N/A	Catalyst
Methanol (MeOH)	CH₄O	32.04	10 L	N/A	Solvent

| Hydrogen Gas (H₂) | H₂ | 2.02 | ~35 bar | Excess | Reducing Agent |

Procedure:

• Reactor Charging: In a suitable high-pressure autoclave, charge the 5% Rhodium on Carbon catalyst under an inert atmosphere (e.g., Nitrogen or Argon).

• Add the methanol solvent, followed by the 4-(trifluoromethoxy)benzoic acid.

• System Purge: Seal the reactor and purge the system multiple times with nitrogen gas to remove all oxygen, followed by several purges with hydrogen gas.

• Reaction Execution: Pressurize the reactor with hydrogen to approximately 35 bar. Begin agitation and heat the mixture to 70-80°C. The reaction is exothermic; careful temperature control is essential.

• Monitoring: Monitor the reaction progress by observing the drop in hydrogen pressure. The reaction is complete when hydrogen uptake ceases. This may take 8-24 hours depending on catalyst activity and scale.

• Cooldown and Depressurization: Once complete, cool the reactor to room temperature. Carefully vent the excess hydrogen pressure and purge the system with nitrogen.

• Catalyst Filtration: Filter the reaction mixture through a pad of Celite® to remove the solid Rh-C catalyst. Wash the filter cake with additional methanol to ensure complete recovery of the product.

• Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the methanol, yielding the crude 4-(trifluoromethoxy)cyclohexane-1-carboxylic acid as a solid or viscous oil. The crude product is often of sufficient purity for the next step.

Part II: Fischer-Speier Esterification

The Fischer esterification is an equilibrium-controlled reaction between a carboxylic acid and an alcohol, catalyzed by a strong acid.[4] To achieve a high yield, the equilibrium must be shifted towards the products. This is typically accomplished by using a large excess of the alcohol or by removing water as it is formed.[11]

Expertise & Causality: Reaction Principles

• Mechanism: The reaction is initiated by the protonation of the carboxylic acid's carbonyl oxygen by the catalyst (e.g., H₂SO₄). This increases the electrophilicity of the carbonyl carbon, which is then attacked by the nucleophilic alcohol (ethanol). A tetrahedral intermediate is formed, and after a series of proton transfers, a molecule of water is eliminated to yield the protonated ester. Deprotonation regenerates the acid catalyst and provides the final ester product.[4][11]

• Driving the Equilibrium: For a scale-up process, using a large excess of ethanol is the most straightforward method. Ethanol can serve as both the reactant and the solvent. Alternatively, a Dean-Stark apparatus can be used with a co-solvent like toluene to azeotropically remove water.[11]

• Catalyst: Concentrated sulfuric acid is a common and cost-effective catalyst for this transformation.[3]

Experimental Protocol: Scale-Up Synthesis

Safety Precautions: Concentrated sulfuric acid is highly corrosive. Handle with extreme care using appropriate personal protective equipment (gloves, goggles, lab coat). The reaction involves heating flammable liquids; perform in a well-ventilated fume hood away from ignition sources.

Table 2: Reagents for Esterification

Reagent	Molecular Formula	MW ( g/mol )	Quantity (from Step 1)	Moles (mol)	Role
4-(Trifluoromethoxy)cyclohexane-1-carboxylic Acid	C₈H₁₁F₃O₃	212.17	~2.12 kg	~10.0	Substrate
Ethanol (Absolute)	C₂H₅OH	46.07	15 L	Large Excess	Reagent & Solvent
Sulfuric Acid (Conc.)	H₂SO₄	98.08	98 g (53 mL)	~1.0	Catalyst
Saturated Sodium Bicarbonate Solution	NaHCO₃	84.01	As needed	N/A	Neutralizing Agent
Brine	NaCl(aq)	N/A	As needed	N/A	Washing Agent

| Anhydrous Sodium Sulfate | Na₂SO₄ | 142.04 | As needed | N/A | Drying Agent |

Procedure:

• Reaction Setup: To a large round-bottom flask equipped with a reflux condenser and a heating mantle, add the crude 4-(trifluoromethoxy)cyclohexane-1-carboxylic acid from the previous step.

• Add the absolute ethanol.

• Catalyst Addition: Slowly and with stirring, add the concentrated sulfuric acid to the mixture. An exotherm will be observed.

• Reflux: Heat the reaction mixture to reflux (approximately 78°C) and maintain for 4-8 hours. Monitor the reaction progress using TLC or GC analysis until the starting carboxylic acid is consumed.

• Cooldown and Quenching: Cool the mixture to room temperature. Slowly pour the reaction mixture into a larger vessel containing ice water.

• Work-up: Transfer the mixture to a large separatory funnel. The ester will likely form an organic layer. Extract the aqueous layer with a suitable solvent like ethyl acetate or dichloromethane. Combine all organic layers.

• Neutralization: Carefully wash the combined organic layers with saturated sodium bicarbonate solution until effervescence ceases. This neutralizes the sulfuric acid catalyst and any remaining carboxylic acid. Caution: Vent the separatory funnel frequently to release CO₂ pressure.[3]

• Washing: Wash the organic layer with water, and then with brine to aid in the removal of dissolved water.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate.

Final Purification: Vacuum Distillation

For high purity required in pharmaceutical applications, the crude ester must be purified. Vacuum distillation is the method of choice, as it allows the compound to boil at a lower temperature, preventing thermal decomposition.[12][13]

Procedure:

• Set up a distillation apparatus for vacuum operation.

• Charge the crude ester into the distillation flask along with boiling chips.

• Gradually apply vacuum and begin heating.

• Collect the fraction that distills at the correct boiling point and pressure. The pure Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate (MW: 240.22) should be a colorless liquid.[14]

• Characterize the final product by GC, NMR, and MS to confirm purity and identity.

Process Control and Optimization

Successful scale-up requires understanding the interplay between various reaction parameters.

Figure 2: Interrelationship of critical process parameters influencing final product quality.

• Hydrogenation: Insufficient hydrogen pressure or catalyst loading can lead to incomplete reaction and aromatic impurities. Excessively high temperatures can promote side reactions or catalyst degradation.

• Esterification: The efficiency of water removal (or the excess of alcohol) is the primary driver of yield. The amount of acid catalyst must be sufficient to ensure a reasonable reaction rate but not so high as to cause charring or other side reactions at reflux temperatures.

References

• Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition in English, 17(7), 522-524. Available at: [Link]

• Dodda, M. R., Gunnam, C. R., Yadharam, S. R., & Vanga, M. R. (2016). A new synthetic process for tranexamic acid from ethyl 4-oxo-cyclohexane carboxylate. Der Pharma Chemica, 8(1), 269-274. Available at: [Link]

• Google Patents. (2012). CN103694119A - The preparation method of 4,4,4-ethyl trifluoroacetoacetate.

• ACS Publications. (2009). Synthesis of Trifluoromethyl-Substituted Arenes, Cyclohexenones and Pyran-4-ones by Cyclocondensation. Retrieved from: [Link]

• Google Patents. (2010). WO2010148080A2 - Cyclohexane 1,4 carboxylates.

• Organic Chemistry Portal. (n.d.). Synthesis of trifluoromethyl alkanes. Retrieved from: [Link]

• Journal of Catalysis. (1981). Catalytic Hydrogenation of Cyclohexene. ScienceDirect. Retrieved from: [Link]

• ResearchGate. (2017). Synthesis of 5-(trifluoromethyl)cyclohexane-1,3-dione and 3-amino-5-(trifluoromethyl)cyclohex-2-en-1-one: new trifluoromethyl building block. Retrieved from: [Link]

• ResearchGate. (2011). Purification of carboxylic esters by extractive distillation. Retrieved from: [Link]

• Der Pharma Chemica. (2016). A new synthetic process for tranexamic acid from ethyl 4-oxo-cyclohexane carboxylate. Retrieved from: [Link]

• Google Patents. (2015). WO2015102893A1 - Process for the preparation of cyclohexane carboxylic acid compounds.

• Moodle@Units. (n.d.). Reduction of Benzene to Cyclohexane: Catalytic Hydrogenation. Retrieved from: [Link]

• Angene Chemical. (2024). Safety Data Sheet. Retrieved from: [Link]

• ACS Publications. (2018). Trifluoromethyl Benzoate: A Versatile Trifluoromethoxylation Reagent. Journal of the American Chemical Society. Retrieved from: [Link]

• MDPI. (2021). Synthesis of 1-Trifluoromethylindanes and Close Structures: A Mini Review. Organics. Retrieved from: [Link]

• National Institutes of Health. (2015). Efficient and Scalable Synthesis of 4-Carboxy-Pennsylvania Green Methyl Ester. PMC. Retrieved from: [Link]

• Asian Journal of Chemistry. (2007). A Facile and Efficient Route to the Synthesis of Ethyl 3-Oxo-Cyclohexene-1-Carboxylate as a Valuable Synthetic Intermediate. Retrieved from: [Link]

• National Institutes of Health. (2020). Selective C-H trifluoromethoxylation of (hetero)arenes as limiting reagent. PMC. Retrieved from: [Link]

• Google Patents. (1971). US3622645A - Conversion of benzene to cyclohexane in the presence of a catalyst of small particle size.

• National Institutes of Health. (2015). A scalable and operationally simple radical trifluoromethylation. PMC. Retrieved from: [Link]

• Global Scientific Journal. (2020). Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound. Retrieved from: [Link]

• Organic Syntheses. (2021). 2-(Triethylsilyl)cyclohex-1-en-1-yl trifluoromethanesulfonate. Retrieved from: [Link]

• Organic Chemistry Portal. (n.d.). Fischer Esterification. Retrieved from: [Link]

• Karger Publishers. (2016). Fermentative Cyclohexane Carboxylate Formation in Syntrophus aciditrophicus. Journal of Molecular Microbiology and Biotechnology. Retrieved from: [Link]

• ACS Publications. (2024). Rapid Multikilogram Scale-Up of Di- and Trifluoromethoxy Proline Derivatives. Organic Process Research & Development. Retrieved from: [Link]

• ACS Publications. (2021). Trifluoromethylation of Benzoic Acids: An Access to Aryl Trifluoromethyl Ketones. Organic Letters. Retrieved from: [Link]

• ResearchGate. (2018). Trifluoromethoxylation and Other Fluoroalkoxylation Reactions. Retrieved from: [Link]

• Organic Syntheses. (n.d.). 1-methylcyclohexanecarboxylic acid. Retrieved from: [Link]

• Wikipedia. (n.d.). Trifluoromethylation. Retrieved from: [Link]

• BCREC Journal. (2025). Integrated Optimization of Cyclohexane Production via Benzene Hydrogenation. Retrieved from: [Link]

• HSCprep. (2025). Fisher Esterification: Synthesis and Purification of Esters. Retrieved from: [Link]

• University of Liverpool Repository. (2021). Selective Hydrogenation of Lignin-derived Aromatics to Give Cyclohexanes with a Rhodium-Pincer Precatalyst. Retrieved from: [Link]

• Royal Society of Chemistry. (2018). Direct organocatalytic esterification of carboxylic acids and alcohols by redox neutral sulfur(iv) catalysis. Chemical Communications. Retrieved from: [Link]

• OrgoSolver. (n.d.). Carboxylic Acids + Alcohols → Esters (Fischer Esterification). Retrieved from: [Link]

• ResearchGate. (2020). Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound. Retrieved from: [Link]

• ResearchGate. (2020). Benzene hydrogenation to cyclohexane and to the corresponding paraffin. Retrieved from: [Link]

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Application Notes & Protocols: Strategic Amidation of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate for Advanced Drug Discovery

Abstract & Introduction

The strategic incorporation of fluorine-containing moieties is a cornerstone of modern medicinal chemistry, employed to enhance a drug candidate's metabolic stability, lipophilicity, and binding affinity.[1][2] Among these, the trifluoromethoxy (-OCF3) group is particularly advantageous due to its unique electronic properties and significant lipophilicity, which can profoundly improve pharmacokinetic profiles.[3] This application note provides a comprehensive guide to the synthesis of novel amide derivatives using Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate, a valuable synthetic building block.[4]

The amide bond is one of the most fundamental and prevalent linkages in pharmaceuticals.[5] However, the direct formation of amides from an ester and an amine is often kinetically slow, requiring harsh conditions or specialized catalysts.[6][7] A more robust and widely applicable strategy involves a two-step sequence: saponification of the ester to the corresponding carboxylic acid, followed by a mediated coupling reaction with the desired amine.

This guide details field-proven protocols for this two-step approach, focusing on two of the most reliable and efficient coupling methodologies in contemporary organic synthesis: the carbodiimide-based system utilizing 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) with a 1-Hydroxybenzotriazole (HOBt) additive, and the highly potent uronium salt-based system using O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU). We will explore the mechanistic rationale behind each method, provide step-by-step protocols, and offer guidance for reagent selection to empower researchers in the synthesis of novel chemical entities.

Strategic Overview: From Ester to Amide

The conversion of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate to its amide derivatives is most effectively achieved through an initial hydrolysis step to unmask the carboxylic acid. This intermediate, 4-(trifluoromethoxy)cyclohexane-1-carboxylic acid, is then "activated" using a coupling reagent that transforms the hydroxyl group of the carboxylic acid into a good leaving group, thereby facilitating nucleophilic attack by the amine.[5][8] This strategic workflow ensures high conversion rates and clean product formation under mild conditions, preserving the integrity of complex molecular scaffolds.

Caption: Overall workflow from ester precursor to the final amide.

Mechanistic Insights into Carboxylic Acid Activation

The choice of coupling reagent is critical for a successful amidation reaction and depends on the substrate's steric and electronic properties, cost, and the potential for racemization if chiral centers are present.[9]

The EDC/HOBt Pathway

The EDC-mediated coupling is a classic and cost-effective method. The reaction proceeds through a key O-acylisourea intermediate, which is highly reactive. However, this intermediate can undergo an undesirable intramolecular rearrangement to form a stable N-acylurea byproduct, terminating the reaction.[10] To mitigate this, an additive like HOBt is introduced. HOBt acts as a nucleophilic trap, intercepting the O-acylisourea to form an HOBt-ester. This new activated species is more stable than the O-acylisourea but sufficiently reactive towards the amine, leading to efficient amide bond formation and regeneration of HOBt.[9][11]

Caption: Mechanism of EDC/HOBt-mediated amide bond formation.

The HATU Pathway

HATU is a uronium/aminium salt-based coupling reagent known for its high reactivity and efficiency, especially for challenging substrates such as sterically hindered acids or poorly nucleophilic amines.[9][12] Its mechanism involves the reaction with a carboxylate (formed in the presence of a non-nucleophilic base like DIPEA) to generate a highly reactive OAt-active ester.[12] The nitrogen atom within the 7-azabenzotriazole ring of the active ester is believed to accelerate the subsequent aminolysis step through a neighboring group effect, leading to rapid reaction times and low rates of epimerization.[9][12]

Caption: Mechanism of HATU-mediated amide bond formation.

Reagent Selection Guide

Choosing the optimal coupling strategy is paramount for success. This decision tree provides a guideline for selecting between the EDC/HOBt and HATU systems based on common experimental variables.

Caption: Decision tree for selecting a coupling reagent.

Detailed Experimental Protocols

Safety Precaution: Always conduct reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Saponification of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate

• Objective: To hydrolyze the starting ester to its corresponding carboxylic acid.

• Materials:

  • Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate (1.0 equiv, e.g., 2.40 g, 10.0 mmol)

  • Lithium hydroxide monohydrate (LiOH·H₂O) (1.5 equiv, 0.63 g, 15.0 mmol)

  • Tetrahydrofuran (THF), reagent grade

  • Deionized Water

  • 1 M Hydrochloric Acid (HCl)

  • Ethyl Acetate (EtOAc)

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄)

• Procedure:

  • To a round-bottom flask, add Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate (1.0 equiv).

  • Dissolve the ester in a 3:1 mixture of THF and water (e.g., 30 mL THF, 10 mL H₂O).

  • Add LiOH·H₂O (1.5 equiv) to the solution.

  • Stir the reaction mixture vigorously at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Once complete, concentrate the mixture under reduced pressure to remove the THF.

  • Cool the remaining aqueous solution in an ice bath and acidify to pH ~2 by the slow addition of 1 M HCl. A white precipitate should form.

  • Extract the aqueous layer with Ethyl Acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield 4-(trifluoromethoxy)cyclohexane-1-carboxylic acid as a white solid. The product is often pure enough for the next step without further purification.

Protocol 2: Amidation using EDC/HOBt

• Objective: To couple 4-(trifluoromethoxy)cyclohexane-1-carboxylic acid with a primary amine.

• Materials:

  • 4-(trifluoromethoxy)cyclohexane-1-carboxylic acid (1.0 equiv, e.g., 2.12 g, 10.0 mmol)

  • Benzylamine (1.1 equiv, 1.18 g, 11.0 mmol)

  • EDC·HCl (1.2 equiv, 2.30 g, 12.0 mmol)

  • HOBt (1.2 equiv, 1.62 g, 12.0 mmol)

  • N,N-Diisopropylethylamine (DIPEA) (2.5 equiv, 3.23 g, 25.0 mmol)

  • Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

  • Standard workup and purification reagents.

• Procedure:

  • In a dry, nitrogen-flushed round-bottom flask, dissolve the carboxylic acid (1.0 equiv), HOBt (1.2 equiv), and benzylamine (1.1 equiv) in anhydrous DCM (50 mL).

  • Cool the solution to 0 °C in an ice bath with stirring.

  • Add EDC·HCl (1.2 equiv) portion-wise to the reaction mixture.

  • Add DIPEA (2.5 equiv) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor by TLC.

  • Upon completion, dilute the reaction mixture with DCM (50 mL) and wash sequentially with 1 M HCl (2 x 30 mL), saturated NaHCO₃ solution (2 x 30 mL), and brine (1 x 30 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure amide.

Protocol 3: Amidation using HATU

• Objective: To couple 4-(trifluoromethoxy)cyclohexane-1-carboxylic acid with a sterically hindered or less nucleophilic amine.

• Materials:

  • 4-(trifluoromethoxy)cyclohexane-1-carboxylic acid (1.0 equiv, e.g., 2.12 g, 10.0 mmol)

  • Aniline (or other amine) (1.1 equiv, 1.02 g, 11.0 mmol)

  • HATU (1.1 equiv, 4.18 g, 11.0 mmol)

  • DIPEA (2.5 equiv, 3.23 g, 25.0 mmol)

  • Anhydrous DMF

  • Standard workup and purification reagents.

• Procedure:

  • In a dry, nitrogen-flushed round-bottom flask, dissolve the carboxylic acid (1.0 equiv) and the amine (1.1 equiv) in anhydrous DMF (40 mL).

  • Add DIPEA (2.5 equiv) dropwise and stir for 5 minutes.

  • Add HATU (1.1 equiv) in one portion. The solution may turn yellow.

  • Stir the reaction at room temperature for 2-4 hours. Monitor by TLC. HATU-mediated reactions are typically much faster than EDC couplings.

  • Once complete, pour the reaction mixture into a separatory funnel containing ethyl acetate (100 mL) and water (100 mL).

  • Wash the organic layer sequentially with 1 M HCl (2 x 50 mL), saturated NaHCO₃ solution (2 x 50 mL), and brine (1 x 50 mL). Note: Multiple washes are needed to remove DMF.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the pure amide.

Data Summary & Expected Outcomes

This table provides a comparative summary to guide expectations for the amidation of 4-(trifluoromethoxy)cyclohexane-1-carboxylic acid with a typical primary amine (e.g., benzylamine).

Parameter	EDC/HOBt Protocol	HATU Protocol	Causality & Rationale
Relative Cost	Lower	Higher	EDC and HOBt are commodity reagents; HATU is a more complex, patented reagent.
Typical Reaction Time	12 - 18 hours	2 - 4 hours	The OAt-active ester formed by HATU is significantly more reactive than the HOBt-ester.[9][12]
Substrate Scope	Good for primary and less hindered secondary amines.	Excellent; effective for hindered amines and electron-poor anilines.	HATU's high reactivity overcomes the steric hindrance and lower nucleophilicity of challenging substrates.[12]
Typical Yield	70 - 90%	85 - 98%	Faster kinetics and fewer side reactions (e.g., N-acylurea formation) often lead to higher yields with HATU.
Key Byproduct	EDC-Urea (water-soluble)	Tetramethylurea (water-soluble)	Both methods are designed for easy byproduct removal via aqueous workup.[9][10]

Conclusion

Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate serves as an excellent precursor for the synthesis of novel amide-containing compounds, which are of high interest in drug discovery and development. The two-step saponification and subsequent amide coupling approach provides a reliable and versatile route to a diverse range of targets. By understanding the distinct mechanisms and advantages of both the cost-effective EDC/HOBt system and the highly potent HATU reagent, researchers can strategically select the optimal conditions for their specific synthetic challenges. The protocols detailed herein are robust and have been optimized to ensure high yields and purity, empowering chemists to efficiently explore new chemical space.

References

• Organic Chemistry Portal. Amide synthesis by acylation. [Link]

• Dodda, M. R., et al. (2016). A new synthetic process for tranexamic acid from ethyl 4-oxo-cyclohexane carboxylate. Der Pharma Chemica, 8(1), 269-274. [Link]

• Gunanathan, C., & Milstein, D. (2011). Synthesis of Amides from Esters and Amines with Liberation of H2 under Neutral Conditions. Journal of the American Chemical Society, 133(5), 1426-1429. [Link]

• Ferreira, I., et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. [Link]

• Pardeshi, A., et al. (2014). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. [Link]

• Google Patents.

• Leman, L. J., et al. (2017). Synthesis of Amides from Amines and Esters Under Hydrothermal Conditions. PMC. [Link]

• ResearchGate. (2025, July). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• ResearchGate. A new synthetic process for Tranexamic acid from ethyl 4-oxo-cyclohexane carboxylate. [Link]

• ResearchGate. Cyclization of ethyl 4,4,4-trifluoroacetoacetate and cycloheptanone with dinucleophiles in the design of new alkaloid-like structures. [Link]

• Villemin, D., et al. (2009, May 22). SYNTHESIS OF AMIDES FROM ESTERS AND AMINES UNDER MICROWAVE IRRADIATION. Taylor & Francis Online. [Link]

• Chemistry Steps. Amides from Carboxylic Acids-DCC and EDC Coupling. [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557-6602. [Link]

• Iranian Journal of Chemistry. A Facile and Efficient Route to the Synthesis of Ethyl 3-Oxo-Cyclohexene-1-Carboxylate as a Valuable Synthetic Intermediate. [Link]

• Sabatini, M. T., et al. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. The Journal of Organic Chemistry, 78(9), 4228-4242. [Link]

• Wikipedia. Trifluoromethyl group. [Link]

• Tunoori, A. R., et al. (2018). Formation of 2-Imino Benzo[e]-1,3-oxazin-4-ones from Reactions of Salicylic Acids and Anilines with HATU: Mechanistic and Synthetic Studies. ACS Publications. [Link]

• Lipshutz, B. H., et al. (2023). Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green. PMC. [Link]

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• Isomäki-Krondahl, S., et al. (2019). Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases. PMC. [Link]

• JoVE. (2023, April 30). Preparation of Amides. [Link]

• Organic & Biomolecular Chemistry. Recent Developments in Amide Synthesis: Direct Amidation of Carboxylic Acids and Transamidation Reactions. [Link]

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Technical Notes & Optimization

Improving reaction yield in Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific mechanistic and practical challenges associated with synthesizing Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate .

The installation of a trifluoromethoxy (–OCF₃) group onto a secondary aliphatic ring is notoriously difficult. Direct nucleophilic approaches often fail due to the poor nucleophilicity of secondary alcohols and the high propensity for elimination. To achieve high yields, researchers must rely on either radical-polar crossover mechanisms (xanthate desulfurization) or high-pressure arene hydrogenation.

Below is a comprehensive guide detailing the causality of common failures, validated protocols, and empirical data to ensure your success.

Reaction Pathway Visualization

Dual synthetic pathways for Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate.

Troubleshooting & FAQs

Q: Why is the direct nucleophilic trifluoromethoxylation of ethyl 4-hydroxycyclohexane-1-carboxylate yielding <15% of the desired product, with the remainder being elimination byproducts? A: This is a classic issue rooted in the inherent physicochemical properties of secondary cyclic alcohols. Secondary alcohols are sterically hindered and less nucleophilic than primary alcohols. When utilizing direct dehydroxylative trifluoromethoxylation reagents (e.g., trifluoromethyl tosylate with AgOCF₃), the requisite activation of the hydroxyl group transforms it into a highly reactive leaving group. Because the secondary carbon is prone to carbocation formation, competing E1 and E2 elimination pathways dominate over the desired Sₙ2 substitution, yielding ethyl cyclohex-3-ene-1-carboxylate instead of the ether[1]. Solution: Abandon direct nucleophilic substitution for secondary cyclic alcohols. Instead, utilize the oxidative desulfurization-fluorination of a xanthate intermediate. This radical-polar crossover mechanism bypasses the traditional Sₙ2 transition state, effectively suppressing elimination and boosting yields to 60-75%[2].

Q: During the oxidative desulfurization-fluorination of the xanthate intermediate, I am observing significant brominated byproducts. How can I suppress this? A: The formation of brominated byproducts indicates an imbalance in the halogenation-fluorination catalytic cycle. In this reaction, an N-haloimide like 1,3-dibromo-5,5-dimethylhydantoin (DBH) or N-bromosuccinimide (NBS) generates an electrophilic bromonium species that activates the thiocarbonyl sulfur. If the local concentration of the fluoride source is too low, or if the reaction temperature exceeds 0 °C, the transient trifluoromethoxy-carbocation equivalent is trapped by the more nucleophilic bromide ion rather than fluoride[3]. Solution: Maintain the reaction strictly between -10 °C and 0 °C. Furthermore, use a massive excess of fluoride. A 50% to 70% HF-pyridine complex (providing 40–50 equivalents of HF relative to the substrate) is mandatory to ensure fluoride outcompetes bromide for the reactive intermediate[3].

Q: I am attempting the alternative route—catalytic hydrogenation of ethyl 4-(trifluoromethoxy)benzoate—but I observe defluorination and ester reduction. What is the optimal catalyst system? A: Defluorination during the hydrogenation of aryl trifluoromethyl ethers is typically caused by the use of Palladium on Carbon (Pd/C). Palladium is highly active for the hydrogenolysis of polar C–O bonds, which inadvertently cleaves the trifluoromethoxy group before the arene ring is fully saturated[4]. Furthermore, elevated temperatures can lead to the over-reduction of the ethyl ester. Solution: Switch your catalyst to 5% Rhodium on Alumina (Rh/Al₂O₃) or Ruthenium on Carbon (Ru/C) . Rhodium is exceptionally active for arene saturation at moderate temperatures but has a fundamentally lower propensity for C–O bond hydrogenolysis.

Quantitative Route Comparison

Synthesis Route	Key Reagents	Typical Yield	Primary Byproducts	Scalability
Direct Dehydroxylative	TFMT, AgOCF₃, CsF	< 15%	Cyclohexene derivatives (Elimination)	Poor
Oxidative Desulfurization	1. NaH, CS₂, MeI 2. DBH, Py·HF	60 - 75%	Brominated cyclohexanes	Moderate (Requires HF handling)
Arene Hydrogenation	Rh/Al₂O₃, H₂ (100 atm)	85 - 95%	Trace defluorinated cyclohexanes	Excellent (Industrial standard)

Validated Experimental Protocols

Protocol A: Oxidative Desulfurization-Fluorination (Xanthate Route)

This protocol builds the –OCF₃ group from the secondary alcohol via a stable xanthate intermediate.

Step 1: Xanthate Formation

• Dissolve ethyl 4-hydroxycyclohexane-1-carboxylate (1.0 eq) in anhydrous THF (0.2 M) under an argon atmosphere at 0 °C.

• Add NaH (60% dispersion in mineral oil, 1.2 eq) portion-wise. Stir for 30 minutes until H₂ evolution ceases.

• Add Carbon Disulfide (CS₂, 2.0 eq) dropwise, followed by Methyl Iodide (MeI, 2.0 eq). Allow the reaction to warm to room temperature and stir for 4 hours.

• Self-Validation Check: Monitor via TLC (Hexanes:EtOAc 9:1). The reaction is complete when the broad O-H stretch (~3300 cm⁻¹) completely disappears in FTIR analysis.

• Quench with saturated NH₄Cl, extract with EtOAc, dry over Na₂SO₄, and concentrate to yield the crude O-alkyl S-methyl xanthate.

Step 2: Fluorination

• Dissolve the crude xanthate in anhydrous CH₂Cl₂ in a Teflon or Nalgene flask (do not use glass) and cool to -10 °C.

• Cautiously add 70% HF-pyridine complex (40 eq of HF).

• Add 1,3-dibromo-5,5-dimethylhydantoin (DBH) (3.0 eq) in small portions over 30 minutes to control the exotherm.

• Stir for 1 hour at -10 °C.

• Self-Validation Check: The reaction mixture should transition from deep red to pale yellow as the bromonium species is consumed.

• Slowly pour the mixture into an ice-cold saturated NaHCO₃/NaHSO₃ solution to neutralize residual HF and quench active bromine. Extract with CH₂Cl₂, concentrate, and purify via silica gel chromatography.

Protocol B: High-Pressure Arene Hydrogenation

This protocol reduces the aromatic ring of the commercially available benzoate derivative without cleaving the –OCF₃ group.

• Charge a stainless-steel high-pressure autoclave with ethyl 4-(trifluoromethoxy)benzoate (1.0 eq) and anhydrous ethanol (0.5 M).

• Add 5% Rh/Al₂O₃ (10 wt% relative to the substrate).

• Self-Validation Check: Purge the vessel 3 times with N₂ (10 atm) and 3 times with H₂ (10 atm). This strictly oxygen-free environment is critical to prevent catalyst poisoning and explosive hazards.

• Pressurize the reactor with H₂ to 100 atm and heat to 80 °C.

• Stir vigorously (1000 rpm) for 12-16 hours. Monitor the pressure drop to calculate H₂ uptake.

• Once hydrogen uptake ceases, cool the reactor to room temperature and carefully vent the pressure.

• Filter the mixture through a pad of Celite to remove the rhodium catalyst.

• Concentrate the filtrate under reduced pressure and purify the resulting cis/trans mixture of ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate via vacuum distillation.

Sources

• 1. Recent trends in dehydroxylative trifluoro-methylation, -methoxylation, -methylthiolation, and -methylselenylation of alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Recent Development of Catalytic Trifluoromethoxylation Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting common impurities in Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate derivatization

Welcome to the Technical Support Center. As drug development increasingly relies on fluorinated aliphatic rings to improve metabolic stability and lipophilicity, building blocks like Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate [1] have become foundational. However, derivatizing this molecule—whether through saponification, amidation, or reduction—presents unique stereochemical and chemoselective challenges[2].

This guide is engineered for researchers and application scientists. It bypasses generic advice to focus on the exact causality of common impurities and provides self-validating protocols to ensure high-fidelity synthesis.

Frequently Asked Questions (FAQs)

Q1: Why does my HPLC chromatogram show a distinct double peak after ester hydrolysis or amide coupling? A: You are observing cis/trans diastereomerization (epimerization). The proton at the C1 position (alpha to the ester/carbonyl) is moderately acidic. Under basic conditions (e.g., using NaOH for hydrolysis or excess DIPEA during amide coupling), an enolate intermediate forms. Upon reprotonation, the molecule can adopt either the cis or trans configuration. Because the bulky trifluoromethoxy (-OCF3) group strongly prefers the equatorial position to minimize 1,3-diaxial interactions, the C1 substituent will equilibrate, leading to a thermodynamically driven mixture of diastereomeric impurities.

Q2: Is the trifluoromethoxy (-OCF3) group susceptible to defluorination during derivatization? A: Generally, no. The -OCF3 group on a cyclohexane ring is exceptionally stable under standard hydrolytic, reductive, and cross-coupling conditions[3]. Defluorination impurities are extremely rare unless the compound is subjected to harsh Lewis acids (e.g., BBr3) or extreme dissolving metal reductions. If you see a mass loss of 19 Da (-F), investigate your mass spectrometer's fragmentation settings before assuming a reaction impurity.

Q3: I am observing significant amounts of the free carboxylic acid during my direct ester-to-amide conversion. How can I prevent this? A: Direct aminolysis of sterically hindered ethyl esters is notoriously sluggish. If your amine or solvent contains trace water, the strongly basic conditions will preferentially hydrolyze the ester to 4-(trifluoromethoxy)cyclohexane-1-carboxylic acid[4] instead of forming the amide. We strongly recommend abandoning direct aminolysis in favor of a two-step self-validating protocol (detailed in Section 3).

Troubleshooting Guide: Causality & Solutions

Issue A: Uncontrolled Epimerization (Diastereomeric Impurities)

• Causality: Prolonged exposure to strong, highly ionic bases (like NaOH or KOH) at elevated temperatures drives the cis/trans mixture toward the thermodynamic sink via uninhibited C1 enolization.

• Prevention Strategy: Switch to mild, temperature-controlled conditions using LiOH . Lithium coordinates more tightly to the enolate oxygen than sodium, reducing the ionic character of the intermediate and significantly suppressing the rate of epimerization.

Issue B: Poor Yield in Amide Coupling (Unreacted Acid)

• Causality: The cyclohexane chair conformation sterically shields the C1 carboxylate[2]. If the coupling agent is not highly reactive, or if the base deprotonates the alpha-carbon before activation, the reaction stalls or epimerizes.

• Prevention Strategy: Utilize HATU as the coupling agent and strictly control the order of addition. Add the base (DIPEA) last to ensure the carboxylic acid is activated immediately, minimizing the time it spends as a free carboxylate in a basic environment.

Quantitative Impurity Profiling

Use the following reference data to identify and quantify impurities during your LC-MS workflows.

Impurity Profile	Relative Retention Time (RRT)	Typical Yield (%)	MS (m/z) [M+H]+	Primary Causality	Prevention Strategy
Trans-Diastereomer	1.05	15 - 30%	241.2	Base-catalyzed C1 enolization	Use LiOH at 0 °C; avoid excess DIPEA
Free Carboxylic Acid	0.65	5 - 40%	213.2	Trace water during amidation	Maintain strictly anhydrous conditions
Unreacted Starting Material	1.00	5 - 10%	241.2	Steric hindrance at C1 ester	Utilize phase-transfer catalysts
Defluorinated Byproduct	0.85	< 1%	221.2	Extreme Lewis acid exposure	Avoid BBr3; use mild deprotection

Self-Validating Experimental Protocols

To completely bypass the impurities listed above, utilize this two-step self-validating methodology. Each step is designed to structurally verify the intermediate before proceeding.

Protocol 1: Mild Saponification (Step 1)

Objective: Hydrolyze the ester to the free acid without inducing C1 epimerization.

• Solvation: Dissolve Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate (1.0 eq) in a 3:1:1 mixture of THF/MeOH/H2O.

• Thermal Control: Cool the solution to 0 °C using an ice bath. (Causality: Lower temperatures kinetically suppress enolization).

• Reagent Addition: Add LiOH·H2O (1.5 eq) portion-wise.

• Monitoring: Stir for 4 hours at 0 °C. Monitor by TLC (stain with KMnO4) until the starting material is consumed.

• Workup: Acidify carefully to pH 3 using 1M HCl and extract with EtOAc (3x). Wash with brine, dry over Na2SO4, and concentrate in vacuo.

Protocol 2: Epimerization-Free Amide Coupling (Step 2)

Objective: Convert the free acid to an amide while preventing base-catalyzed diastereomerization.

• Activation Setup: Dissolve the resulting 4-(trifluoromethoxy)cyclohexane-1-carboxylic acid (1.0 eq) in strictly anhydrous DMF.

• Amine Addition: Add the target amine (1.2 eq) and cool the system to 0 °C.

• Controlled Coupling: Add HATU (1.1 eq) to the mixture, followed by the dropwise addition of DIPEA (2.0 eq). (Causality: Adding DIPEA last ensures the acid is rapidly activated by HATU, preventing the base from triggering C1 enolization).

• Completion: Stir for 2 hours, allowing the reaction to slowly reach room temperature.

• Workup: Quench with saturated NH4Cl, extract with EtOAc, and purify via flash column chromatography.

Mechanistic Visualization

The following diagram maps the divergence between successful derivatization and the pathways that lead to critical impurities.

Caption: Derivatization pathways and common impurity formation mechanisms.

References[1] Title: Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate | Source: ChemScene | URL:https://www.chemscene.com[2] Title: Synthesis of 1,3-bis-trifluoromethylated-(hetero)cyclohexane-2-carboxylates | Source: ChemRxiv | URL: https://chemrxiv.org[3] Title: (Trifluoromethyl)cyclohexane | CID 6432413 | Source: PubChem | URL: https://pubchem.ncbi.nlm.nih.gov[4] Title: 2-(trifluoromethoxy)cyclohexane-1-carboxylic acid | Source: Sigma-Aldrich | URL:https://www.sigmaaldrich.com

Sources

• 1. chemscene.com [chemscene.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. (Trifluoromethyl)cyclohexane | C7H11F3 | CID 6432413 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-(trifluoromethoxy)cyclohexane-1-carboxylic acid | 1630038-64-0 [sigmaaldrich.com]

Optimizing column chromatography purification for Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate

Here is the technical support center with troubleshooting guides and FAQs for optimizing the column chromatography purification of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate.

Technical Support Center: Purifying Fluorinated Molecules

Focus Compound: Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate CAS: 1374655-72-7 Molecular Formula: C₁₀H₁₅F₃O₃[1] Molecular Weight: 240.22[1]

Welcome to the technical guide for optimizing the column chromatography purification of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate. This document, structured as a series of frequently asked questions and troubleshooting scenarios, is designed for researchers and drug development professionals. As Senior Application Scientists, our goal is to provide not just protocols, but the underlying scientific principles to empower you to solve complex separation challenges.

The purification of organofluorine compounds often presents unique hurdles compared to their non-fluorinated analogs.[2] The trifluoromethoxy (-OCF₃) group, in particular, imparts a distinct electronic character and lipophilicity that can lead to unexpected chromatographic behavior.[3][4] This guide will address these specific issues head-on.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: What are the recommended starting conditions for purifying Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate on silica gel?

Answer:

Based on its calculated LogP of 2.64, the compound is moderately non-polar, making normal-phase chromatography on silica gel an excellent starting point.[1] The trifluoromethoxy group, while lipophilic, possesses highly electronegative fluorine atoms that can engage in dipole-dipole interactions with silica silanols.

A systematic approach starting with Thin-Layer Chromatography (TLC) is crucial.

Recommended Starting Protocol:

• Prepare TLC Eluent Systems: Create three test systems with varying polarities using a non-polar solvent (e.g., Hexanes or Heptane) and a moderately polar solvent (e.g., Ethyl Acetate or Dichloromethane).

  • System A: 95:5 Hexanes:Ethyl Acetate

  • System B: 90:10 Hexanes:Ethyl Acetate

  • System C: 80:20 Hexanes:Ethyl Acetate

• Run TLC Plates: Spot your crude reaction mixture on a silica gel TLC plate and develop it in each system.

• Analyze Results:

  • Ideal Rf: Aim for a target Rf value for your product between 0.25 and 0.35. This range typically provides the best balance for separation on a flash column.

  • If Rf is too high (>0.5): Your eluent is too polar. Decrease the proportion of Ethyl Acetate.

  • If Rf is too low (<0.15): Your eluent is not polar enough. Increase the proportion of Ethyl Acetate.

  • Assess Separation (ΔRf): Observe the distance between your product spot and the nearest impurities. A larger ΔRf on TLC will translate to better separation on the column.

Table 1: Physicochemical Properties of the Target Compound

Property	Value	Source
CAS Number	1374655-72-7	[1]
Molecular Formula	C₁₀H₁₅F₃O₃	[1]
Molecular Weight	240.22 g/mol	[1]
Calculated LogP	2.6447	[1]
Hydrogen Bond Acceptors	3	[1]
Hydrogen Bond Donors	0	[1]

Q2: My product is co-eluting with a non-polar impurity. How can I improve the separation?

Answer:

Co-elution occurs when the selectivity (α) of your chromatographic system is insufficient. Simply making the mobile phase weaker (less polar) may not resolve the issue if the impurity has very similar polarity. Here are strategies to enhance selectivity.

Troubleshooting Steps:

• Change Solvent Selectivity: The most effective strategy is to change one of the solvents in your mobile phase to a solvent from a different class. Solvents are grouped by their primary interaction type (e.g., dipole-dipole, hydrogen bonding). Swapping Ethyl Acetate for Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE) can dramatically alter the elution order of your product and impurities.

  • Rationale: The trifluoromethoxy group can interact differently with DCM (a dipolar solvent) versus Ethyl Acetate (a hydrogen bond acceptor). This differential interaction is the key to improving selectivity.

• Lower the Temperature: If your laboratory setup allows, running the column at a lower temperature can sometimes enhance separation. It reduces thermal dispersion and can subtly change the interaction kinetics between analytes and the stationary phase.

• Consider an Alternative Stationary Phase: While silica is the first choice, other phases can offer unique selectivity for fluorinated molecules.[5]

  • Fluorinated Phases (Fluorous Silica): These phases are specifically designed for separating fluorinated compounds and work based on the principle of "fluorophilicity".[2] They are an excellent, albeit more expensive, option for very difficult separations.

  • Alumina (Neutral or Basic): If your compound is sensitive to the acidic nature of silica, or if acidic impurities are causing tailing, switching to alumina can be beneficial.

Q3: My product spot is streaking or tailing on the TLC plate and column. What is causing this and how do I fix it?

Answer:

Peak tailing is a common problem and can be caused by several factors, from improper technique to secondary chemical interactions.[6][7]

Causality & Solutions:

• Overloading: This is the most common cause. Too much sample loaded onto the column saturates the stationary phase at the point of application, leading to a non-ideal "cone" of material moving down the column.

  • Solution: Reduce the amount of crude material loaded. A general rule of thumb for flash chromatography is to load 1-5% of the column's silica weight (e.g., for a 40g silica column, load 400mg to 2g of crude material, depending on separation difficulty).

• Strong Secondary Interactions: The electron-withdrawing nature of the -OCF₃ group can lead to strong, non-ideal interactions with active silanol groups (Si-OH) on the silica surface, causing tailing.

  • Solution: Add a small amount of a polar modifier to the mobile phase. For a neutral compound like this, adding 0.1-0.5% of methanol or isopropanol to your eluent system can cap the most active silica sites, improving peak shape. Be cautious, as this will significantly increase the eluent strength.

• Inappropriate Sample Solvent: Dissolving the sample in a solvent much stronger than the mobile phase (e.g., pure ethyl acetate or methanol) will cause band broadening and tailing.

  • Solution (Dry Loading): This is the preferred method. Dissolve your crude product in a minimal amount of a strong solvent (like DCM or acetone). Add a small amount of silica gel (or Celite) to this solution and evaporate the solvent completely to get a dry, free-flowing powder. Carefully load this powder onto the top of your column bed. This ensures the compound starts as a very narrow, concentrated band.

Workflow for Troubleshooting Peak Tailing

Caption: Troubleshooting workflow for peak tailing issues.

Q4: My yield is very low after chromatography. Where is my compound going?

Answer:

Low recovery can be attributed to either physical loss or chemical decomposition on the column.

Potential Causes and Solutions:

• Compound is Too Polar (Sticking to the Column): If your mobile phase is not strong enough, your compound may not elute completely. The -OCF₃ group is not typically acidic, but if trace acidic impurities are present in your sample or the silica, it could lead to degradation of the ester.

  • Solution: After collecting your main fractions, flush the column with a very strong solvent (e.g., 5-10% Methanol in DCM) and collect this "column flush" as a separate fraction. Analyze it by TLC. If your product is present, your initial mobile phase was not strong enough.

• Decomposition on Silica: Silica gel is acidic and can catalyze the degradation of sensitive compounds. While the target ester should be relatively stable, this is always a possibility.

  • Solution 1 (Deactivate Silica): Prepare a slurry of your silica gel in your chosen mobile phase and add 1% triethylamine to neutralize the acidic sites. Pack the column with this slurry. This is highly effective for base-sensitive compounds.

  • Solution 2 (Switch to Alumina): Neutral alumina is a good alternative stationary phase for compounds that are sensitive to acid.

• Irreversible Adsorption: Highly fluorinated compounds can sometimes exhibit very strong, almost irreversible, binding to silica, especially if the mobile phase is not optimized.

  • Solution: As mentioned in Q2, using a mobile phase with a different solvent class (e.g., containing DCM or MTBE) can disrupt these specific interactions and improve recovery.

Systematic Method Development Workflow

For any new compound, a structured approach to method development is more efficient than random screening. The following workflow provides a logical progression from initial analysis to a fully optimized column purification.

Caption: Systematic workflow for chromatography method optimization.

References

• Temperature-responsive agglutination, pH-induced disaggregation, and guest-release behavior of amphiphilic cyclophane dimer. Journal of Chemical Sciences.
• Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate. ChemScene.
• Ethyl 4-(trifluoromethyl)cyclohexane-1-carboxylate. BLD Pharm.
• Cyclohexane, 1-ethyl-4-methyl-, trans-. NIST WebBook.
• ethyl 4-amino-4-(trifluoromethyl)cyclohexane-1-carboxylate — Chemical Substance Information. NextSDS.
• Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography. PMC.
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI.
• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International.
• Polarity effects in 4-fluoro- and 4-(trifluoromethyl)prolines. PMC - NIH.

• Synthesis of Fluorinated Benzophenones, Xanthones, Acridones, and Thioxanthones by Iterative Nucleophilic Aromatic Substitution. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases. LCGC International.

• Trifluoromethyl group. Wikipedia. Available at: [Link]

• Ethyl 4-hydroxy-4-(trifluoromethyl)cyclohexane-1-carboxylate. Chemspace.
• Common Faults and Troubleshooting Methods in HPLC Column. Hawach Scientific.

• Revealing the Polarizability of Organic Fluorine in the Trifluoromethyl Group: Implications in Supramolecular Chemistry. Crystal Growth & Design - ACS Publications. Available at: [Link]

• Gas chromatography packed column for fluorine-containing small molecule compound, preparation method and application thereof. Google Patents.
• ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate. A2B Chem.
• Simple Vector Considerations to Assess the Polarity of Partially Fluorinated Alkyl and Alkoxy Groups. CHIMIA.

• Structural Dynamics of C2F4I2 in Cyclohexane Studied via Time-Resolved X-ray Liquidography. MDPI. Available at: [Link]

• Development of a direct and C2-selective trifluoromethylation reaction for nitrogen-containing heteroaromatic compounds. University of Tokyo Repository. Available at: [Link]

• HPLC Troubleshooting Guide. BGB Analytik AG.

• Packed Column GC Troubleshooting Guide. Restek. Available at: [Link]

• Ethyl 4-methoxycyclohexane-1-carboxylate. PubChem. Available at: [Link]

• TROUBLESHOOTING GUIDE. Phenomenex.

Sources

• 1. chemscene.com [chemscene.com]
• 2. Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design [mdpi.com]
• 4. Simple Vector Considerations to Assess the Polarity of Partially Fluorinated Alkyl and Alkoxy Groups | CHIMIA [chimia.ch]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. lcms.cz [lcms.cz]
• 7. phx.phenomenex.com [phx.phenomenex.com]

Preventing degradation of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate during long-term storage

Technical Support Center: Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate

A Guide to Ensuring Long-Term Stability and Preventing Degradation

Welcome to the technical support center for Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals who rely on the purity and stability of this compound for their critical experiments. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the scientific reasoning behind them, ensuring the integrity of your long-term studies.

This document provides in-depth troubleshooting guides and FAQs to address specific issues related to the storage and handling of this fluorinated ester.

Section 1: Understanding Degradation - FAQs

This section addresses the fundamental chemical principles governing the stability of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate.

Q1: What is the most likely degradation pathway for this compound during long-term storage?

A1: The primary degradation pathway is hydrolysis . Like all esters, Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate can react with water, leading to the cleavage of the ester bond. This reaction is catalyzed by the presence of acid or base.[1][2] The presence of ambient moisture is sufficient to initiate this process over time.[3][4] The degradation products are 4-(trifluoromethoxy)cyclohexane-1-carboxylic acid and ethanol.

Q2: How do environmental factors like temperature, humidity, and light affect stability?

A2: These factors are critical and directly influence the rate of degradation:

• Temperature: Higher temperatures accelerate the rate of chemical reactions, including hydrolysis.[3][4] For every 10°C increase, reaction rates can roughly double. Therefore, storing the compound at lower temperatures is one of the most effective ways to slow degradation.[3][4][5]

• Humidity: As water is a key reactant in hydrolysis, exposure to humidity is a direct cause of degradation.[3][4] Storing the compound in a dry environment, ideally with a desiccant, is crucial.[3][4]

• Light: While the cyclohexane and ester moieties are not strong chromophores, some fluorinated compounds can be sensitive to light, particularly UV light.[3][4][6] Light can provide the energy to initiate photochemical reactions, leading to impurity formation.[3] Therefore, protection from light is a standard best practice.[6][7]

Q3: How does the trifluoromethoxy (-OCF3) group influence the compound's stability?

A3: The trifluoromethoxy group is a powerful electron-withdrawing group and is generally very stable against metabolic degradation.[8][9] Its strong inductive effect can make the adjacent carbonyl carbon of the ester slightly more electrophilic, which could theoretically increase its susceptibility to nucleophilic attack by water (hydrolysis). However, the -OCF3 group itself is highly robust and is not expected to be a point of degradation under standard storage conditions.[9][10]

Primary Degradation Pathway: Hydrolysis

The diagram below illustrates the acid-catalyzed hydrolysis of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate.

Caption: Acid or base-catalyzed hydrolysis of the parent ester.

Section 2: Recommended Long-Term Storage Protocols

Adherence to proper storage protocols is the most effective strategy to ensure the long-term stability of your compound.

Parameter	Recommendation	Rationale
Temperature	-20°C or lower	Significantly slows the rate of chemical degradation, primarily hydrolysis.[3][4][11]
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces oxygen and moisture, preventing oxidative degradation and hydrolysis.[4]
Container	Type I Borosilicate Amber Glass Vial	Amber glass protects from light.[4][7] Borosilicate glass is chemically resistant and minimizes the risk of leaching inorganic oxides that could alter pH.[12]
Seal	Tightly Sealed with PTFE-lined Cap	Prevents moisture and air ingress.[3][13] PTFE (Polytetrafluoroethylene) is highly inert and prevents contamination from the cap liner.
Handling	Use of a Desiccator	When handling or weighing the compound, do so in a low-humidity environment or quickly to minimize moisture absorption.[3][4]

Step-by-Step Protocol for Aliquoting and Storage

• Preparation: Before opening the primary container, allow it to equilibrate to room temperature in a desiccator. This prevents condensation of atmospheric moisture onto the cold compound.

• Inert Environment: If possible, perform aliquoting inside a glovebox filled with nitrogen or argon.

• Aliquoting: Dispense the compound into smaller, appropriately sized amber glass vials. This avoids repeated opening and closing of the main stock bottle.

• Inert Gas Purge: Before sealing, gently flush the headspace of each vial with a stream of nitrogen or argon for a few seconds.

• Sealing: Immediately seal the vial with a PTFE-lined cap, ensuring a tight closure.

• Labeling: Clearly label each vial with the compound name, concentration (if in solution), date of aliquoting, and expiration/re-test date.[7][14]

• Storage: Place the sealed vials in a freezer at -20°C or below.[4][11]

Section 3: Troubleshooting Stability Issues

If you suspect degradation has occurred, this guide provides a logical workflow to diagnose the problem.

Q1: I've observed a decrease in purity or the appearance of new peaks in my analytical data (e.g., HPLC, LC-MS). What are the likely causes?

A1: This is the most common sign of degradation. The new peaks likely correspond to the hydrolysis products. The root cause is almost always exposure to moisture and/or elevated temperatures. Review your storage and handling procedures against the recommendations in Section 2.

Q2: My solid compound appears clumpy or has changed in appearance. What does this signify?

A2: Clumping or a "waxy" appearance can indicate the absorption of atmospheric moisture. While this doesn't automatically confirm chemical degradation, it is a strong warning sign that the compound has been exposed to conditions that promote hydrolysis.

Q3: How can I definitively confirm that my compound has degraded and identify the impurities?

A3: You will need to use analytical techniques. A stability-indicating HPLC method is the best approach to quantify purity.[2] To identify the new impurities, LC-MS is the preferred method, as it can confirm the molecular weights of the expected degradation products.[15][16]

Troubleshooting Workflow for Suspected Degradation

Caption: A step-by-step workflow to diagnose potential sample degradation.

Section 4: Analytical Methods for Stability Assessment

To properly assess stability, a validated, stability-indicating analytical method is required. This means the method can accurately separate the intact parent compound from its degradation products.[2]

Expected Degradation Products

Compound	Molecular Formula	Molecular Weight ( g/mol )
Parent Compound	C₁₀H₁₅F₃O₃	240.22
Hydrolysis Product 1	C₈H₁₁F₃O₃	212.17
Hydrolysis Product 2	C₂H₆O	46.07

Protocol 1: Purity Assessment by Reverse-Phase HPLC-UV

This protocol provides a starting point for developing a stability-indicating method.

• Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 30% B

  • 18.1-22 min: 30% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Sample Preparation: Dissolve the compound in Acetonitrile to a concentration of ~0.5 mg/mL.

• Interpretation: The parent compound will be relatively non-polar and have a longer retention time. The carboxylic acid degradation product will be more polar and elute earlier. The appearance and growth of an early-eluting peak over time is indicative of hydrolysis.

Protocol 2: Identification of Degradants by LC-MS

• LC Method: Use the same LC method as described in Protocol 1.

• Mass Spectrometer: Couple the LC outlet to an Electrospray Ionization (ESI) source on a mass spectrometer.

• Ionization Mode: Run in both positive and negative ion modes. The parent compound and ethanol should be detectable in positive mode [M+H]⁺, while the carboxylic acid degradant will be most sensitive in negative mode [M-H]⁻.

• Data Analysis: Extract the ion chromatograms for the expected masses:

  • Parent: m/z 241.1 (positive)

  • Acid Degradant: m/z 211.1 (negative)

  • Ethanol: Not easily detectable by ESI-MS.

References

• Vertex AI Search. (2025, December 26).

• Environmental Health & Safety, University of Colorado Boulder. (n.d.). Safe Handling and Storage of Chemicals. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding the Trifluoromethoxy Group: Properties and Applications in Chemical Research. Retrieved from [Link]

• Blog. (2025, June 18).

• Quimivita. (2025, March 25). Best practices for handling chemical reagents to prevent cross-contamination. Retrieved from [Link]

• Environmental Health & Safety, University of Washington. (n.d.). safely store chemicals in laboratory? Retrieved from [Link]

• BenchChem. (2025). A Comparative Guide to the Influence of Trifluoromethoxy vs.

• BioBoston Consulting. (2024, October 14). A Deep Dive into ICH Stability Guidelines (Q1A-Q1F). Retrieved from [Link]

• Slideshare. (n.d.). ICH Q1A R2 - ICH GUIDELINES OF STABILITY TESTING.

• Innova Design Group. (2024, December 6). Best Practices for Safe Chemical Storage in Laboratories. Retrieved from [Link]

• European Medicines Agency. (2025, April 30). ICH Q1 guideline on stability testing of drug substances and drug products.
• FDA. (n.d.). FDA Guidance for Industry: Q1A(R2)Stability Testing of New Drug Substances and Products.
• ICH. (2010, February 2). Q1A(R2) Guideline.
• Beilstein Journals. (2008, April 29). Trifluoromethyl ethers – synthesis and properties of an unusual substituent.
• PubMed. (2000, October 6).
• PMC. (2025, July 18).
• Agency for Toxic Substances and Disease Registry. (n.d.). 7. ANALYTICAL METHODS.
• Nashed-Samuel, Y., et al. (2011, January 1). Extractable and Leachable Implications on Biological Products in Prefilled Syringes.

• Express Pharma. (2015, August 21). Extractables and leachables from glass. Retrieved from [Link]

• GMP Insiders. (2024, November 24). Stability Storage Conditions In Pharma Industry. Retrieved from [Link]

• YesWeLab. (2024, December 20).
• Pharmaceutical Outsourcing. (2025, October 30). Extractables and Leachables: An Overview of Emerging Challenges.
• Element. (2026, March 11).
• Journal of the Chemical Society B. (n.d.). Conformation and reactivity. Part VII. Kinetics of the alkaline hydrolysis...
• Single Use Support. (2022, April 12). Extractables and leachables: definitions, differences & facts.
• BenchChem. (n.d.).
• Environmental Monitoring and Governance in the Asian Coastal Region. (n.d.). III Analytical Methods.
• Chemguide. (n.d.).
• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters.
• RSC Publishing. (n.d.).
• Intertek. (n.d.). Extractables and Leachables Testing.
• PMC. (2020, July 22).
• PMC. (2022, August 6).

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• 3. How to ensure the stability of fluorinated pharmaceutical intermediates during storage? - Blog - SHINY [sinoshiny.com]
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Technical Support Center: Solvent Optimization for Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate Esterification

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate. This resource is designed for researchers, medicinal chemists, and process development scientists. Here, we will dissect the critical parameters of the Fischer-Speier esterification for this specific substrate, with a primary focus on solvent selection and optimization to overcome common experimental hurdles.

Understanding the Core Chemistry

The synthesis of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate involves the acid-catalyzed reaction of 4-(trifluoromethoxy)cyclohexanecarboxylic acid with ethanol. This reaction is a classic Fischer-Speier esterification.

Key Molecular Features:

• 4-(Trifluoromethoxy)cyclohexanecarboxylic Acid: The cyclohexane ring provides a non-aromatic, saturated scaffold. The trifluoromethoxy (-OCF₃) group is a key functional moiety, known for its strong electron-withdrawing inductive effect and high lipophilicity.[1][2][3] These properties make the resulting ester a valuable building block in drug discovery, often enhancing metabolic stability and membrane permeability.[3][4]

• Fischer-Speier Esterification: This is a reversible condensation reaction.[5][6] To achieve a high yield of the desired ester, the equilibrium must be actively shifted toward the products.[7][8] This is typically achieved by either using a large excess of one reactant (usually the alcohol) or by continuously removing the water byproduct as it forms.[9][10]

The general mechanism involves several reversible steps: protonation of the carbonyl oxygen, nucleophilic attack by the alcohol, proton transfers, and the elimination of water.[9][11][12]

Caption: The reversible steps of the Fischer esterification mechanism.

Troubleshooting Guide

This section addresses specific issues you may encounter during the esterification process in a practical question-and-answer format.

Q1: My reaction yield is consistently low (<70%). What are the primary causes and how can I fix it?

A1: Low yield in a Fischer esterification is almost always due to the reaction reaching equilibrium without favorability for the products. Here’s how to troubleshoot:

• Ineffective Water Removal: The most common culprit is the presence of the water byproduct, which drives the reverse reaction (ester hydrolysis).[9]

  • Solution: Employ a Dean-Stark apparatus. This glassware, used with a reflux condenser, physically separates water from the reaction mixture.[5][13][14] For this to be effective, you must use a solvent that forms a minimum-boiling azeotrope with water and is less dense than water. Toluene or cyclohexane are excellent choices.[9][11] As the azeotrope boils and condenses, the water phase separates and is trapped, while the solvent overflows back into the reaction flask, continuously driving the reaction forward.[9]

• Insufficient Reactant Excess: If not removing water, Le Châtelier's principle dictates that a large excess of a starting material is needed.

  • Solution: Use ethanol as both the reactant and the solvent. A 10-fold or greater molar excess of ethanol relative to the carboxylic acid can significantly push the equilibrium towards the ester.[9] This approach is often simpler if a Dean-Stark setup is unavailable but may require more extensive purification to remove the excess alcohol.

• Suboptimal Temperature or Reaction Time: The reaction may be too slow to reach completion in your allotted time.

  • Solution: Ensure the reaction is heated to a vigorous reflux. The temperature will be dictated by the boiling point of your chosen solvent.[11] Monitor the reaction progress using Thin-Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting carboxylic acid spot is no longer visible or its concentration plateaus. Typical reaction times can range from 3 to 24 hours.[11][15]

Caption: Troubleshooting workflow for low reaction yield.

Q2: I've isolated my product, but it's contaminated with unreacted carboxylic acid. How can I improve the purification?

A2: This is a common issue, especially if the reaction did not go to completion. The acidic nature of the starting material makes it easy to remove with a basic wash.

• Solution: During the work-up, after diluting the cooled reaction mixture with an organic solvent (like ethyl acetate or diethyl ether), wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[7] The bicarbonate will react with the acidic carboxylic acid to form its sodium salt, which is highly soluble in the aqueous layer and will be extracted from the organic phase.

  • Caution: Perform this wash carefully in a separatory funnel, as the reaction produces CO₂ gas, which can cause pressure buildup. Vent the funnel frequently. Continue washing until no more effervescence is observed.

  • Follow-up: After the bicarbonate wash, wash the organic layer with brine (saturated NaCl solution) to remove residual water before drying over an anhydrous salt like Na₂SO₄ or MgSO₄.[16]

Q3: My reaction mixture turned dark brown/black upon adding sulfuric acid. Is this normal?

A3: While some darkening can occur, a significant change to dark brown or black often indicates charring or decomposition, which can be caused by an overly aggressive catalyst concentration or temperature.

• Solution:

  • Reduce Catalyst Loading: Concentrated sulfuric acid is a powerful dehydrating agent and can cause side reactions if used in excess.[6] A catalytic amount (1-5 mol%) is sufficient.

  • Use a Milder Catalyst: Consider using p-toluenesulfonic acid (p-TsOH). It is a solid, making it easier to handle, and is generally less oxidizing than sulfuric acid, reducing the likelihood of charring.[11][15]

  • Control Temperature: Ensure the reaction is heated smoothly. Adding the catalyst to the solution at room temperature before heating can prevent localized hot spots.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for this esterification?

A1: The "best" solvent depends on your chosen strategy for driving the reaction to completion. There is no single correct answer, but rather a rational choice based on experimental design.

• For Water Removal (Dean-Stark): Non-polar, water-immiscible solvents that form a suitable azeotrope are ideal.[9][11]

  • Toluene: A classic choice. It forms an azeotrope with water that boils at 85°C, allowing for efficient water removal at a temperature well below the boiling point of toluene (111°C).

  • Cyclohexane or Heptane: Good alternatives to toluene with lower boiling points, which may be preferable for thermally sensitive substrates.

• For Driving with Reactant Excess:

  • Excess Ethanol: The simplest approach is to use ethanol itself as the solvent.[15] This eliminates the need for an additional solvent, simplifying the initial setup. However, purification requires the removal of a large volume of ethanol post-reaction.

• General Considerations: Studies have shown that solvent basicity can play a significant role, with lower basicity solvents leading to faster esterification rates.[17] This is because highly basic solvents can interact with the acid catalyst, reducing its availability to protonate the carboxylic acid.[17] This further supports the use of non-basic solvents like toluene or heptane.

Table 1: Comparison of Solvents for Fischer Esterification

Solvent	Boiling Point (°C)	Density (g/mL)	Azeotrope with H₂O (BP °C)	Key Advantage	Primary Disadvantage
Toluene	111	0.87	85	Excellent for Dean-Stark water removal.[15]	Higher boiling point; potential toxicity concerns.
Cyclohexane	81	0.78	69	Good for Dean-Stark; lower reaction temperature.	Lower boiling point may lead to slower kinetics.
Heptane	98	0.68	80	Good for Dean-Stark; non-aromatic.	Flammable; can be less effective at dissolving all substrates.
Ethanol	78	0.79	78	Acts as both reactant and solvent, simplifying setup.[15]	Requires large excess; water is soluble, preventing azeotropic removal.
None	(Varies)	-	-	High concentration of reactants.	Viscosity can be an issue; requires large alcohol excess.

Q2: Can I use a different acid catalyst?

A2: Yes. While sulfuric acid is common, other catalysts can be used and may offer advantages.

• p-Toluenesulfonic acid (p-TsOH): As mentioned, it's a milder, solid catalyst that is often preferred to minimize charring.[11][15]

• Lewis Acids (e.g., Sc(OTf)₃): Lewis acids can also catalyze the reaction, sometimes under milder conditions, but are typically more expensive.[11]

• Solid Acid Catalysts (e.g., Amberlyst 15): These are ion-exchange resins that can simplify work-up, as the catalyst can be removed by simple filtration.[18][19]

Q3: How does the trifluoromethoxy (-OCF₃) group affect the reaction?

A3: The -OCF₃ group is strongly electron-withdrawing, which can slightly increase the acidity of the carboxylic acid proton.[20] However, its primary impact is on the properties of the final product, conferring increased lipophilicity and stability.[2][3] It does not typically interfere with the Fischer esterification mechanism itself.

Experimental Protocols

Protocol 1: Esterification using Toluene with Dean-Stark Water Removal

This protocol is designed to maximize yield by continuously removing the water byproduct.

• Setup: Assemble a round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser. Ensure all glassware is thoroughly dried.

• Charging the Flask: To the flask, add 4-(trifluoromethoxy)cyclohexanecarboxylic acid (1.0 eq), ethanol (1.5 - 3.0 eq), and toluene (approx. 2-3 mL per mmol of carboxylic acid).

• Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid monohydrate (p-TsOH·H₂O, 0.02-0.05 eq).

• Reaction: Heat the mixture to a steady reflux using a heating mantle. You should observe the toluene/water azeotrope condensing and collecting in the Dean-Stark trap. The reaction is complete when water no longer collects in the trap and/or TLC analysis shows full consumption of the starting acid.

• Work-up:

  • Allow the reaction to cool to room temperature.

  • Dilute the mixture with ethyl acetate.

  • Transfer to a separatory funnel and wash sequentially with saturated NaHCO₃ solution (2x), water (1x), and brine (1x).[7]

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude ester by vacuum distillation or flash column chromatography on silica gel.

Protocol 2: Esterification using Excess Ethanol as Solvent

This protocol is simpler but relies on a large excess of alcohol to drive the equilibrium.

• Setup: Assemble a round-bottom flask with a magnetic stir bar and a reflux condenser.

• Charging the Flask: To the flask, add 4-(trifluoromethoxy)cyclohexanecarboxylic acid (1.0 eq) and a large excess of anhydrous ethanol (>10 eq).

• Catalyst Addition: Carefully add concentrated sulfuric acid (H₂SO₄, 0.05 eq) dropwise while stirring.

• Reaction: Heat the mixture to reflux for 4-24 hours, monitoring by TLC.

• Work-up:

  • Cool the reaction mixture in an ice bath.

  • Slowly neutralize the catalyst by adding saturated NaHCO₃ solution until effervescence ceases.

  • Remove the bulk of the ethanol under reduced pressure using a rotary evaporator.

  • Take up the residue in ethyl acetate and wash with water (2x) and brine (1x).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product via vacuum distillation or flash chromatography.

References

• Dean–Stark apparatus - Wikipedia. [Link]

• Dean-Stark Apparatus - Orick Médico Sarl. [Link]

• Dean Stark Apparatus - Scoilnet. [Link]

• Trifluoromethoxy group - Grokipedia. [Link]

• Trifluoromethyl ethers – synthesis and properties of an unusual substituent - Beilstein Journals. [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - MDPI. [Link]

• Fisher Esterification: Synthesis and Purification of Esters - Chemistry - HSCprep. [Link]

• Types of Organic Reactions- Esterification Using a Dean-Stark Trap. [Link]

• Fischer Esterification-Typical Procedures - OperaChem. [Link]

• Understanding the Trifluoromethoxy Group: Properties and Applications in Chemical Research - NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Esterification in ionic liquids: the influence of solvent basicity - Spiral. [Link]

• Predicting the Solvent Effect on Esterification Kinetics - PubMed. [Link]

• Fischer–Speier esterification - Wikipedia. [Link]

• Explain why the yield of ester is relatively low? How to improve the yield and the purity of ester? | Homework.Study.com. [Link]

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. [Link]

• A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. [Link]

• The Effect of Co-solvent on Esterification of Oleic Acid Using Amberlyst 15 as Solid Acid Catalyst in Biodiesel Production - MATEC Web of Conferences. [Link]

• Kinetics of the fischer esterification of PaLM fatty acids with isoProPanoL and butyL-ceLLosoLVe. [Link]

• 19 The rate of a Fischer esterification correlated to solvent polarity. - ResearchGate. [Link]

• esterification of carboxylic acids with - Organic Syntheses Procedure. [Link]

• Fisher Esterification, Reflux, Isolation and Purification of Esters - Science Ready. [Link]

• Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation - Patsnap Eureka. [Link]

• Fischer Esterification - Chemistry Steps. [Link]

• Kinetic Analysis as an Optimization Tool for Catalytic Esterification with a Moisture-Tolerant Zirconium Complex - PMC. [Link]

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Resolving and separating cis/trans isomer mixtures of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate

Welcome to the technical support center for the resolution and separation of cis and trans isomer mixtures of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the separation of these geometric isomers. The following question-and-answer format addresses specific issues, explains the underlying scientific principles, and offers detailed protocols to ensure the successful isolation of pure isomers.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My initial analysis of the crude reaction mixture shows two closely eluting peaks. How can I confirm these are the cis and trans isomers of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate?

A1: Confirmation of the two peaks as the cis and trans isomers is the critical first step. Nuclear Magnetic Resonance (NMR) spectroscopy is the most definitive method for this purpose.[1] The key differences in the ¹H NMR spectra arise from the distinct spatial arrangement of the substituents on the cyclohexane ring, which exists predominantly in a chair conformation.[1][2]

• For the trans isomer: In its more stable diequatorial conformation, the protons at C1 (methine proton adjacent to the carboxylate) and C4 (methine proton adjacent to the trifluoromethoxy group) are axial. This leads to large axial-axial (Jₐₐ) coupling constants, typically in the range of 10-13 Hz, with their neighboring axial protons.[1]

• For the cis isomer: This isomer has one axial and one equatorial substituent. This results in smaller axial-equatorial (Jₐₑ) and equatorial-equatorial (Jₑₑ) coupling constants, generally between 2-5 Hz.[1]

Therefore, the presence of a large coupling constant for the H-1 or H-4 proton is a strong indicator of the trans isomer.[1]

Experimental Protocol: ¹H NMR for Isomer Identification

• Sample Preparation: Accurately weigh 5-10 mg of your isomer mixture.

• Solvent Selection: Dissolve the sample in a suitable deuterated solvent (e.g., CDCl₃, D₂O).

• Instrument Setup:

  • Pulse Sequence: Standard single-pulse experiment.

  • Number of Scans: 16-64, depending on concentration.

  • Relaxation Delay: 1-2 seconds.

• Data Analysis: Carefully analyze the coupling patterns and constants for the protons at C1 and C4 to assign the cis and trans isomers.

Q2: I'm struggling to achieve baseline separation of the cis and trans isomers using standard normal-phase column chromatography. What are the key parameters I should optimize?

A2: Separating diastereomers like cis and trans isomers by standard column chromatography can be challenging due to their similar polarities.[3] However, optimizing several key parameters can significantly improve resolution.

The fundamental principle of column chromatography is the differential partitioning of compounds between a stationary phase and a mobile phase.[4][5] For these isomers, subtle differences in their dipole moments and how they interact with the stationary phase are the basis for separation.

Key Optimization Parameters for Column Chromatography:

Parameter	Rationale & Troubleshooting Steps
Adsorbent (Stationary Phase)	The choice of adsorbent is critical. Silica gel is slightly acidic and is a good starting point.[4] If separation is poor, consider using a different adsorbent like alumina (which can be acidic, neutral, or basic) or a bonded-phase silica (e.g., cyano).[4]
Solvent System (Mobile Phase)	The polarity of the mobile phase is paramount.[4][5] Start with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increase the polarity. The goal is to find a solvent mixture where the desired compounds have an Rf value of approximately 0.3 to 0.7 on a TLC plate.[5] A solvent gradient, where the polarity of the mobile phase is gradually increased during elution, can also be effective.[5]
Column Dimensions	A longer, narrower column generally provides better resolution than a shorter, wider one for the same amount of adsorbent.[4] The weight of the adsorbent should typically be 20-50 times the weight of the sample, with the higher ratio used for more difficult separations.[4]
Packing and Flow Rate	A homogeneously packed column without air bubbles is essential to prevent channeling and loss of resolution.[4] A slower flow rate allows for more equilibration between the stationary and mobile phases, often leading to better separation. For flash chromatography, moderate air pressure can be applied to speed up the process.[5]

Workflow for Method Development in Column Chromatography

Caption: Workflow for developing a column chromatography method.

Q3: My HPLC separation shows poor peak shape (tailing or fronting). What are the likely causes and how can I fix them?

A3: Poor peak shape in HPLC is a common issue that can compromise resolution and quantification.[6] Tailing, fronting, and split peaks often point to specific problems within your system or method.[6]

Troubleshooting Poor Peak Shape in HPLC:

Problem	Possible Causes	Solutions
Peak Tailing	- Sample Overload: Injecting too much sample can saturate the column.[6]- Secondary Interactions: The analyte may have strong interactions with active sites on the column packing.[7]	- Reduce Injection Volume: Decrease the amount of sample injected onto the column.[7]- Modify Mobile Phase: Add a buffer to control pH or use a different stationary phase to minimize secondary interactions.[7]
Peak Fronting	- Solvent Mismatch: The injection solvent is significantly stronger (more eluting power) than the mobile phase.[6]	- Match Solvents: Whenever possible, dissolve and inject the sample in the mobile phase. If not feasible, use a weaker injection solvent.
Split Peaks	- Clogged Column Frit: Particulate matter from the sample or system can block the inlet frit.[6]- Column Void: A void may have formed at the head of the column.[8]	- Use a Guard Column/Filter: Protect the analytical column from particulates.- Replace the Column: If a void has formed, the column may need to be replaced.[8]

General HPLC Troubleshooting Workflow

Caption: Decision tree for troubleshooting poor HPLC peak shape.

Q4: I need to scale up the separation to obtain gram quantities of each isomer. Is preparative HPLC or Supercritical Fluid Chromatography (SFC) a better option?

A4: Both preparative HPLC and SFC are powerful techniques for large-scale purification.[9][10] The choice between them depends on factors like desired throughput, cost, and environmental considerations.

Comparison of Preparative HPLC and SFC:

Feature	Preparative HPLC	Supercritical Fluid Chromatography (SFC)
Mobile Phase	Typically organic solvents and water.	Supercritical CO₂ with a small amount of organic co-solvent (modifier).[11]
Environmental Impact	Generates significant amounts of organic solvent waste.	Considered a "greener" technique due to the use of CO₂, which can be recycled.[11]
Speed & Throughput	Generally slower due to higher viscosity of the mobile phase.	Faster separations due to the low viscosity and high diffusivity of supercritical CO₂.[11]
Post-Purification	Requires removal of large volumes of solvent from collected fractions, which can be time-consuming.	The CO₂ evaporates upon depressurization, leaving a concentrated solution of the product in the co-solvent, simplifying product isolation.[9]
Cost	Can have high solvent purchase and disposal costs.	Lower solvent costs, but the initial instrumentation can be more expensive.[12]

For separating diastereomers like the cis and trans isomers of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate, SFC is often the preferred method for scale-up .[3][12] It is particularly well-suited for the separation of diastereomers and offers significant advantages in terms of speed and reduced solvent consumption.[3][12]

Q5: Are there any stability concerns with the trifluoromethoxy group or the ester functionality during the separation process?

A5: The trifluoromethoxy (-OCF₃) group is generally very stable against metabolic and chemical degradation due to the strong C-F bonds.[13][14] It is significantly more stable than a simple methoxy group.[13] However, the ethyl ester functionality is more susceptible to hydrolysis, especially under strongly acidic or basic conditions.[15]

Recommendations to Ensure Stability:

• pH Control: When using reversed-phase HPLC, ensure the mobile phase pH is maintained within a stable range for the ester, typically between pH 3 and 7. Use buffers to prevent pH fluctuations.

• Avoid Harsh Conditions: Avoid prolonged exposure to strong acids or bases during sample preparation and purification.

• Temperature: While moderate increases in column temperature can improve peak shape and reduce run times in HPLC, excessive heat can promote degradation. Keep the temperature within the recommended range for your column.[7]

• Forced Degradation Studies: If stability is a significant concern, it is advisable to conduct forced degradation studies under acidic, basic, oxidative, and thermal stress to understand the degradation profile of your compound.[15]

References

• Technical Support Center: Enhancing the Stability of Trifluoromethylphenyl-Containing Compounds. Benchchem.
• Navigating the Separation of Cis/Trans 1,3-Disubstituted Cyclohexanes: A Comparative Guide. Benchchem.
• Column chromatography.
• Separation of diastereomers. Chromatography Forum.
• HPLC Troubleshooting Guide. Sigma-Aldrich.
• HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers. Persee-PGeneral.
• HPLC Troubleshooting Guide. SCION Instruments.
• Understanding the Trifluoromethoxy Group: Properties and Applications in Chemical Research. NINGBO INNO PHARMCHEM CO.,LTD.
• HPLC Troubleshooting Guide. Phenomenex.
• Column chromatography. Columbia University.
• Exploring the Use of Packed Column Preparative SFC for Pre-clinical Research at Merck. HPLC.
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PMC.
• Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. Selvita.
• Beginner's Guide to Preparative Supercritical Fluid Chromatography (SFC). Waters.
• Practical aspects of preparative supercritical fluid chromatography. ResearchGate.
• Distinguishing Cis and Trans 4-Aminocyclohexanol Isomers Using 1H and 13C NMR Spectroscopy. Benchchem.
• Substituted Cyclohexanes. Chemistry LibreTexts.

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• 15. pdf.benchchem.com [pdf.benchchem.com]

Minimizing side reactions during Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate handling

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this definitive troubleshooting guide to address the specific physicochemical challenges associated with handling Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate .

This resource is engineered for researchers and drug development professionals who require rigorous, field-proven methodologies to maintain molecular and stereochemical integrity during complex synthetic workflows.

Part 1: Troubleshooting & Causality (FAQs)

Q1: Why am I observing a mixture of cis and trans isomers during base-catalyzed reactions, even when starting with diastereopure material? Causality: The proton situated at the C1 position (alpha to the ethyl carboxylate group) is highly acidic. When exposed to strong bases (e.g., KOH, NaOEt) or elevated temperatures, deprotonation occurs, generating a planar enolate intermediate. Upon reprotonation, the stereocenter can invert. Because the diequatorial trans-isomer is thermodynamically more stable than the cis-isomer, the reaction is driven toward an epimerized thermodynamic mixture[1]. Actionable Insight: If stereoretention is critical, avoid strong bases and high temperatures. Substitute with mild, non-nucleophilic bases or perform saponification under strictly controlled, low-temperature conditions (see the self-validating protocol below).

Q2: Is the trifluoromethoxy (-OCF 3​ ) group susceptible to cleavage or defluorination during standard synthetic manipulations? Causality: Generally, no. The -OCF 3​ group is exceptionally stable due to the delocalization of oxygen p-electrons into the C-F σ* orbitals. This electronic effect strengthens the C-O bond and minimizes repulsive electrostatic interactions, rendering the group highly stable toward most acids, bases, and reducing/oxidizing reagents[2]. It is one of the most lipophilic substituents available (Hansch π = +1.04), making it a privileged, robust pharmacophore[3]. Actionable Insight: While stable under standard conditions, extreme Lewis acidic environments (e.g., prolonged reflux with BBr 3​ or AlCl 3​ ) can force C-O bond cleavage or halogen exchange. Maintain reaction temperatures below 120 °C when utilizing strong Lewis acids to preserve the -OCF 3​ moiety.

Q3: I am detecting free 4-(trifluoromethoxy)cyclohexane-1-carboxylic acid in my stored ester stocks. What causes this spontaneous degradation? Causality: This is the result of premature ester hydrolysis. Trace moisture, combined with slightly acidic or basic impurities (often residual from glassware cleaning or solvent degradation), catalyzes the cleavage of the ethyl ester. The strong electron-withdrawing nature of the -OCF 3​ group slightly increases the electrophilicity of the ester carbonyl, making it marginally more susceptible to nucleophilic attack by water. Actionable Insight: Store the compound in a tightly sealed container within a desiccator over anhydrous CaSO 4​ or silica gel at 2–8 °C.

Part 2: Quantitative Data & Mitigation Strategies

To facilitate rapid decision-making, the following table summarizes the primary side reactions, their thermodynamic drivers, and validated mitigation strategies.

Side Reaction	Triggering Condition	Kinetic/Thermodynamic Driver	Mitigation Strategy	Validation Metric
Epimerization (cis → trans)	Strong base (e.g., KOH), Temp > 60 °C	Thermodynamic stability of the diequatorial trans-isomer	Use LiOH at 0–4 °C; avoid prolonged basic exposure	GC-MS or 1 H-NMR (C1 proton coupling constants)
Ester Hydrolysis	Trace moisture + ambient temperature	Nucleophilic acyl substitution	Store at 2–8 °C over anhydrous desiccants	TLC (appearance of polar baseline spot)
-OCF 3​ Defluorination / Cleavage	Harsh Lewis Acids (e.g., BBr 3​ )	Halogen exchange / C-O bond cleavage	Use orthogonal deprotection strategies; Temp < 120 °C	19 F-NMR (loss of -58 ppm singlet)

Part 3: Mechanistic Workflow Diagram

Logical workflow of side reactions during Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate handling.

Part 4: Self-Validating Experimental Protocol

Stereoretentive Saponification of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate

• Objective: Hydrolyze the ethyl ester to the free carboxylic acid without inducing C1 epimerization.

• Causality: Utilizing Lithium Hydroxide (LiOH) in a mixed aqueous/organic solvent system at 0 °C provides sufficient hydroxide nucleophilicity for ester cleavage while suppressing the thermal activation energy required for alpha-deprotonation (enolate formation).

Step-by-Step Methodology:

• Reagent Preparation: Dissolve 1.0 equivalent of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate in a 3:1:1 mixture of THF:MeOH:H 2​ O to achieve a 0.2 M concentration. Cool the reaction flask to 0 °C using an ice-water bath.

• Reaction Initiation: Add 1.2 equivalents of LiOH·H 2​ O in a single portion. Stir vigorously at 0 °C. Critical Warning: Do not allow the reaction to warm to room temperature, as thermal energy will initiate epimerization.

• Self-Validation Check (In-Process): After 2 hours, analyze a 10 µL aliquot via TLC (Hexanes:EtOAc 8:2, stained with bromocresol green).

  • Validation Metric: The disappearance of the ester spot (R f​ ≈ 0.6) and the appearance of a yellow baseline spot (R f​ ≈ 0.1) validates complete hydrolysis. If the ester persists, continue stirring at 0 °C for an additional hour.

• Quenching: Quench the reaction at 0 °C by the dropwise addition of 1M HCl until the pH reaches 2.0.

  • Validation Metric: The solution will turn slightly cloudy as the free carboxylic acid precipitates or forms an emulsion, confirming successful acidification.

• Extraction & Workup: Extract the aqueous layer three times with Ethyl Acetate. Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure (water bath temperature < 30 °C) to yield the pure, stereoretentive 4-(trifluoromethoxy)cyclohexane-1-carboxylic acid.

• Final Validation: Confirm stereoretention via 1 H-NMR by integrating the C1 proton multiplet and comparing its coupling constants to the starting material to ensure the cis/trans ratio remains unchanged.

References

• Source: MDPI (Molecules)
• Source: MDPI (Pharmaceuticals)
• Source: Google Patents (EP0814073A1)

Sources

• 1. EP0814073A1 - Epimerization of 2- or 4-substituted cyclohexanecarboxylic acids - Google Patents [patents.google.com]
• 2. Advances in the Development of Trifluoromethoxylation Reagents | MDPI [mdpi.com]
• 3. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Comparative Guide: Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate vs. Ethyl 4-(trifluoromethyl)cyclohexane-1-carboxylate

In the landscape of modern drug discovery, the strategic incorporation of fluorine-containing functional groups is a cornerstone of medicinal chemistry, employed to fine-tune the pharmacokinetic and pharmacodynamic properties of lead compounds. Among the most utilized moieties are the trifluoromethyl (-CF3) and trifluoromethoxy (-OCF3) groups. This guide provides an in-depth comparison of two closely related cyclohexane-based building blocks: Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate and Ethyl 4-(trifluoromethyl)cyclohexane-1-carboxylate. We will delve into their synthesis, comparative physicochemical properties, metabolic stability, and potential implications for drug development, supported by established experimental protocols.

Introduction: The Subtle Yet Significant Impact of a Single Oxygen Atom

The seemingly minor difference between a trifluoromethoxy and a trifluoromethyl group—the presence of an oxygen atom—imparts a cascade of distinct physicochemical and metabolic characteristics to a parent molecule. While both groups are potent electron-withdrawing moieties that can enhance metabolic stability, their effects on lipophilicity, hydrogen bonding potential, and ultimately, biological activity can diverge significantly.[1][2] This guide will explore these differences within the context of the saturated carbocyclic scaffold of cyclohexane, a common structural motif in pharmaceutical agents.[3]

Synthesis of Target Compounds

Proposed Synthesis of Ethyl 4-(trifluoromethyl)cyclohexane-1-carboxylate

A feasible approach to introduce the trifluoromethyl group at the 4-position of the cyclohexane ring involves the reaction of Ethyl 4-oxocyclohexanecarboxylate with a trifluoromethylating agent, such as (trifluoromethyl)trimethylsilane (TMS-CF3), in the presence of a suitable initiator. This is followed by a deoxygenation step.

Proposed Synthesis of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate

The introduction of the trifluoromethoxy group is more challenging due to the instability of the trifluoromethoxide anion. A potential route involves the conversion of the ketone in Ethyl 4-oxocyclohexanecarboxylate to a corresponding alcohol, followed by a reaction with a trifluoromethoxylating agent.

Physicochemical Properties: A Tale of Two Lipophilicities

The most striking difference between the trifluoromethoxy and trifluoromethyl groups lies in their contribution to a molecule's lipophilicity, a critical parameter influencing membrane permeability and oral bioavailability. The trifluoromethoxy group is one of the most lipophilic substituents used in medicinal chemistry.[2]

Property	Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate	Ethyl 4-(trifluoromethyl)cyclohexane-1-carboxylate	Rationale for Difference
Molecular Formula	C10H15F3O3	C10H15F3O2	Presence of an additional oxygen atom in the trifluoromethoxy analog.
Molecular Weight	240.22 g/mol [6]	224.22 g/mol	The additional oxygen atom increases the molecular weight.
Calculated logP	2.6447[6]	~2.3 - 2.5 (Estimated)	The -OCF3 group is significantly more lipophilic than the -CF3 group due to the combined effects of the fluorine atoms and the oxygen, which does not significantly contribute to hydrophilicity in this context.[2]
Topological Polar Surface Area (TPSA)	35.53 Ų[6]	26.30 Ų	The ether oxygen in the trifluoromethoxy group contributes to a larger TPSA compared to the trifluoromethyl group.

Metabolic Stability: Blocking the Path of Cytochrome P450

Both the trifluoromethyl and trifluoromethoxy groups are known to enhance the metabolic stability of drug candidates.[7][8] This is primarily due to the strength of the carbon-fluorine bond, which is highly resistant to cleavage by metabolic enzymes like the cytochrome P450 (CYP) superfamily.[2] In the context of the cyclohexane ring, these groups can protect adjacent positions from oxidative metabolism.

The trifluoromethoxy group is generally considered to confer greater metabolic stability than the trifluoromethyl group. The electron-withdrawing nature of the -OCF3 group can have a more pronounced deactivating effect on the adjacent C-H bonds of the cyclohexane ring, making them less susceptible to enzymatic hydroxylation.[2]

Experimental Protocols

To empirically validate the predicted differences between these two compounds, the following standard experimental protocols are recommended.

Determination of Lipophilicity (logP) by RP-HPLC

Objective: To experimentally determine the octanol-water partition coefficient (logP) as a measure of lipophilicity.

Methodology:

• Preparation of Standards: A series of standard compounds with known logP values are prepared.

• Chromatographic System: A reverse-phase high-performance liquid chromatography (RP-HPLC) system equipped with a C18 column is used.

• Mobile Phase: A gradient of an organic solvent (e.g., acetonitrile) and water is employed.

• Sample Analysis: The test compounds and standards are injected into the HPLC system, and their retention times are recorded.

• Calculation: A calibration curve is generated by plotting the known logP values of the standards against their retention times. The logP of the test compounds is then interpolated from this curve.

In Vitro Metabolic Stability: Liver Microsomal Assay

Objective: To assess the metabolic stability of the compounds by measuring their rate of clearance in the presence of liver microsomes.

Methodology:

• Reagents: Human liver microsomes, NADPH regenerating system (Cofactor), and a suitable buffer (e.g., phosphate buffer, pH 7.4).

• Incubation: The test compound (typically at 1 µM) is incubated with liver microsomes at 37°C. The metabolic reaction is initiated by the addition of the NADPH regenerating system.[7]

• Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes) and the reaction is quenched with a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Analysis: The samples are centrifuged to precipitate proteins, and the supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis: The natural logarithm of the percentage of the remaining parent compound is plotted against time. The slope of the initial linear phase corresponds to the elimination rate constant (k). From this, the in vitro half-life (t1/2 = 0.693/k) and intrinsic clearance (CLint) can be calculated.

Cell Permeability: Caco-2 Permeability Assay

Objective: To evaluate the intestinal permeability of the compounds using the Caco-2 cell line as an in vitro model of the human intestinal epithelium.

Methodology:

• Cell Culture: Caco-2 cells are seeded on permeable Transwell® inserts and cultured for 21-25 days to form a differentiated monolayer.

• Monolayer Integrity: The integrity of the cell monolayer is confirmed by measuring the transepithelial electrical resistance (TEER).

• Transport Study: The test compound is added to either the apical (A) or basolateral (B) side of the monolayer. Samples are collected from the opposite side at specific time intervals.

• Analysis: The concentration of the compound in the collected samples is quantified by LC-MS/MS.

• Calculation: The apparent permeability coefficient (Papp) is calculated for both apical-to-basolateral (A-to-B) and basolateral-to-apical (B-to-A) transport. The efflux ratio (Papp(B-A) / Papp(A-B)) is then determined to assess the potential for active efflux.

Visualization of Experimental Workflows

Caption: Proposed synthetic pathways for the target compounds.

Caption: Workflow for the in vitro microsomal stability assay.

Conclusion and Future Perspectives

The choice between incorporating a trifluoromethoxy or a trifluoromethyl group onto a cyclohexane scaffold is a nuanced decision that should be guided by the specific objectives of a drug discovery program. If maximizing lipophilicity and metabolic stability is the primary goal, the trifluoromethoxy analog presents a compelling option. However, the greater synthetic accessibility and more moderate lipophilicity of the trifluoromethyl derivative may be advantageous in other contexts.

The experimental protocols detailed in this guide provide a robust framework for empirically characterizing these and other novel fluorinated compounds. The data generated from these assays are invaluable for building structure-activity relationships and making informed decisions in the iterative process of lead optimization. As the demand for drug candidates with superior pharmacokinetic profiles continues to grow, a deep understanding of the subtle yet profound effects of fluorinated functional groups will remain a critical asset for medicinal chemists.

References

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886.
• Dodd, M. R., Gunnam, C. R., Yadharam, S. R., & Vanga, M. R. (2016).
• Dodda, M. R., et al. (2016).
• Isanbor, C., & O'Hagan, D. (2006). Fluorine in medicinal chemistry: a review of anti-cancer agents. Journal of Fluorine Chemistry, 127(3), 303-319.
• Aldey, F., et al. (2014). Picornavirus inhibitors: trifluoromethyl substitution provides a global protective effect against hepatic metabolism. Bioorganic & medicinal chemistry letters, 24(15), 3443-3447.

• NextSDS. (n.d.). ethyl 4-amino-4-(trifluoromethyl)cyclohexane-1-carboxylate — Chemical Substance Information. Retrieved from [Link]

• Scott, J. S., et al. (2014). Metabolically Stable tert-Butyl Replacement. ACS medicinal chemistry letters, 5(11), 1186-1191.
• Mamaghani, M., et al. (2002). A Facile and Efficient Route to the Synthesis of Ethyl 3-Oxo-Cyclohexene-1-Carboxylate as a Valuable Synthetic Intermediate. Asian Journal of Chemistry, 14(2), 907.
• Lücking, U., et al. (2020). On the Importance of Metabolic Stability to Achieve High Oral Exposures for Cyclic Peptides. ChemMedChem, 15(1), 89-96.
• Bhattarai, P., et al. (2026). Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective.
• Lorendeau, D., et al. (2017). Structures and calculated LogP (CLogP) values of cyclohexane derivatives of verapamil.
• Google Patents. (2007).
• Wang, Z., et al. (2018). Development of fluorine-substituted NH2-biphenyl-diarylpyrimidines as highly potent non-nucleoside reverse transcriptase inhibitors: Boosting the safety and metabolic stability. Acta pharmaceutica Sinica B, 8(6), 934-945.
• Chapman University Digital Commons. (2024, December 5).
• Apostolova, D., et al. (2023). Synthesis, Antiproliferative Effect and In Silico LogP Prediction of BIM-23052 Analogs Containing Tyr Instead of Phe. Molecules, 28(7), 3105.
• Der Pharma Chemica. (2026, March 2).
• Grenning, A. J., et al. (2026, January 20). Synthesis of 1,3-bis-trifluoromethylated-(hetero)

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• 8. pdf.benchchem.com [pdf.benchchem.com]

Comprehensive HPLC Method Validation for Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate Purity: A Column Comparison Guide

The Analytical Challenge: Causality in Column Selection

Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate is a critical building block in modern medicinal chemistry. The trifluoromethoxy ( −OCF3​ ) group acts as a highly lipophilic, electron-withdrawing bioisostere that enhances metabolic stability and membrane permeability in drug candidates[1]. However, synthesizing this alicyclic compound inherently produces a mixture of cis and trans stereoisomers, alongside potential des-fluoro impurities and hydrolysis degradation products (e.g., 4-(trifluoromethoxy)cyclohexane-1-carboxylic acid).

Accurately determining the purity of this compound requires baseline separation of these closely related species. Standard C18 stationary phases rely almost exclusively on dispersive hydrophobic interactions. Because the cis and trans isomers of this cyclohexane derivative possess nearly identical hydrophobicities, standard C18 columns typically fail to resolve them, resulting in peak coalescence.

To achieve the necessary resolution, analytical scientists must exploit orthogonal retention mechanisms. Pentafluorophenyl (PFP) stationary phases provide a multi-modal interaction profile. Beyond basic hydrophobicity, PFP columns introduce π−π interactions, dipole-dipole interactions, and highly specific fluorine-fluorine shape selectivity[2][3]. This allows the stationary phase to selectively retard the isomers based on their distinct spatial geometries and localized dipole moments, enabling robust baseline resolution.

Fig 1: Mechanistic pathways of column selectivity for fluorinated isomer resolution.

Comparative Performance Data

To empirically validate the mechanistic theory, we compared the performance of three distinct column chemistries: a standard C18, a Phenyl-Hexyl, and a PFP column. All columns were tested under identical isocratic conditions (60:40 Acetonitrile:Water with 0.1% Formic Acid, 1.0 mL/min, UV detection at 210 nm).

Table 1: Chromatographic Performance Across Stationary Phases

Column Chemistry	Dimensions	Trans-Isomer Rt​ (min)	Cis-Isomer Rt​ (min)	Resolution ( Rs​ )	Tailing Factor ( Tf​ )
Standard C18	150 x 4.6 mm, 3 µm	6.42	6.55	0.8 (Co-elution)	1.15
Phenyl-Hexyl	150 x 4.6 mm, 3 µm	6.85	7.12	1.4 (Partial)	1.10
PFP (Optimized)	150 x 4.6 mm, 3 µm	7.20	8.05	2.6 (Baseline)	1.05

Data Interpretation: The PFP column significantly outperformed both the C18 and Phenyl-Hexyl phases. The enhanced dipole-dipole and fluorine-fluorine interactions provided by the pentafluorophenyl ligand selectively increased the retention of the cis-isomer, yielding a baseline resolution ( Rs​ = 2.6) that is highly suitable for quantitative purity testing.

Self-Validating Experimental Protocol

To ensure trustworthiness, the following methodology is designed as a self-validating system. It incorporates mandatory System Suitability Testing (SST) to verify performance before sample analysis begins.

Step 1: Mobile Phase & Diluent Preparation

• Aqueous Phase (A): Add 1.0 mL of LC-MS grade Formic Acid to 1000 mL of ultrapure water (18.2 MΩ·cm). Filter through a 0.22 µm membrane.

• Organic Phase (B): Add 1.0 mL of LC-MS grade Formic Acid to 1000 mL of HPLC-grade Acetonitrile.

• Diluent: Prepare a 50:50 (v/v) mixture of Water:Acetonitrile.

Step 2: Standard and Sample Preparation

• SST Solution: Accurately weigh 10.0 mg of an enriched cis/trans reference standard of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate into a 10 mL volumetric flask. Dissolve and dilute to volume with diluent (1.0 mg/mL).

• Blank Solution: Use the pure diluent.

• Sample Solution: Weigh 10.0 mg of the test batch into a 10 mL volumetric flask, dissolve, and dilute to volume with diluent.

Step 3: HPLC Instrument Setup

• Column: PFP Phase (150 x 4.6 mm, 3 µm)

• Column Temperature: 35°C (Controls thermodynamic variability of π−π interactions)

• Flow Rate: 1.0 mL/min

• Injection Volume: 5 µL

• Detection: UV at 210 nm

• Gradient Program:

  • 0-2 min: 40% B

  • 2-10 min: 40% to 70% B

  • 10-12 min: 70% to 95% B

  • 12-15 min: 40% B (Re-equilibration)

Step 4: System Suitability Execution (Self-Validation Gate)

Before injecting samples, run the following sequence:

• Inject Blank (x2): Verify no peaks elute at the retention times of the isomers.

• Inject SST Solution (x6):

  • Acceptance Criteria: Resolution ( Rs​ ) between trans and cis isomers must be ≥ 1.5. Tailing factor ( Tf​ ) must be ≤ 1.5. Relative Standard Deviation (%RSD) of the main peak area must be ≤ 2.0%.

• Action: Do not proceed to sample analysis unless all SST criteria are strictly met.

ICH Q2(R2) Method Validation for the Optimized PFP Method

To demonstrate that the analytical procedure is fit for its intended purpose, it must be validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines[4][5].

Fig 2: ICH Q2(R2) guided HPLC method validation workflow with embedded SSTs.

Validation Parameters & Results

1. Specificity (Forced Degradation) Under ICH Q2(R2), specificity is the ability to assess the analyte unequivocally in the presence of impurities and degradants[4]. The sample was subjected to acid (1N HCl), base (1N NaOH), oxidative (3% H2​O2​ ), and thermal (60°C) stress.

• Result: The PFP column successfully resolved the primary hydrolysis degradant (4-(trifluoromethoxy)cyclohexane-1-carboxylic acid) from the main ester peaks, with no co-eluting interference ( Rs​ > 2.0 for all degradants).

2. Linearity and Range Linearity was evaluated from the Limit of Quantitation (LOQ) up to 120% of the specification limit, as mandated by ICH guidelines for assay and purity testing[4].

• Result: A 7-point calibration curve demonstrated excellent linearity ( R2 = 0.9998) across the range of 0.05 mg/mL to 1.5 mg/mL.

3. Accuracy (Recovery) Accuracy was assessed by spiking known quantities of the reference standard into a placebo matrix at 80%, 100%, and 120% of the nominal concentration.

• Result: Mean recovery across all levels was 99.4% to 100.8%, well within the acceptable 98.0% - 102.0% range.

4. Precision (Repeatability) Method precision was evaluated by preparing six independent sample solutions at 100% test concentration.

• Result: The %RSD for the assay of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate was 0.6%, easily satisfying the ICH requirement of ≤ 2.0%[5].

Conclusion

For fluorinated alicyclic compounds like Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate, standard C18 columns lack the mechanistic diversity required to resolve closely related stereoisomers. By transitioning to a Pentafluorophenyl (PFP) stationary phase, analysts can leverage orthogonal dipole-dipole and fluorine-fluorine interactions to achieve robust baseline separation. When coupled with a rigorous, self-validating protocol grounded in ICH Q2(R2) principles, this method ensures high-fidelity purity data suitable for regulatory submissions in drug development.

References

• Validation of Analytical Procedures Q2(R2) - ICH. ich.org.
• ICH Q2 (R2) Validation of Analytical Procedures - MasterControl. mastercontrol.com.
• Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases. LCGC International.
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI.
• NEW ACE® C18-PFP - a unique C18 bonded HPLC column with the extra selectivity of a pentafluorophenyl (PFP) phase. Chromatography Today.

Sources

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• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. database.ich.org [database.ich.org]
• 5. mastercontrol.com [mastercontrol.com]

GC-MS analysis comparison of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate isomers

An In-Depth GC-MS Analytical Comparison Guide: Resolving Cis and Trans Isomers of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate

As drug discovery increasingly relies on fluorinated aliphatic ring systems to optimize metabolic stability and lipophilicity, the accurate structural characterization of stereoisomers becomes critical. The trifluoromethoxy (-OCF₃) group is a privileged pharmacophore[1]; however, when attached to a flexible cyclohexane scaffold alongside an ester moiety, it generates distinct cis and trans isomers. These isomers exhibit drastically different 3D vectors, directly impacting target receptor binding affinity and pharmacokinetics.

This guide provides a comprehensive, field-proven methodology for the baseline separation and mass spectrometric characterization of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate isomers using Gas Chromatography-Mass Spectrometry (GC-MS).

Theoretical Grounding: The Causality of Isomer Separation

To successfully analyze these isomers, one must understand the thermodynamic and structural causality driving their behavior in both the chromatographic column and the ionization source.

Chromatographic Elution Order (Thermodynamics & Conformation)

In 1,4-disubstituted cyclohexanes, the trans-isomer can adopt a highly stable diequatorial chair conformation. This arrangement minimizes 1,3-diaxial steric strain, resulting in a highly compact molecular radius and a lower net dipole moment. Conversely, the cis-isomer is forced into an axial-equatorial conformation, which inherently possesses higher steric strain and a larger dipole moment[2].

On a non-polar stationary phase (such as a 5% phenyl / 95% dimethylpolysiloxane column), separation is governed by dispersion forces and boiling points. Because the trans-isomer is less polar and has a lower boiling point, it consistently elutes before the cis-isomer.

Mass Spectrometric Fragmentation (Steric Relief)

Under standard 70 eV Electron Ionization (EI), both isomers yield an identical molecular ion ( M+∙ at m/z 240). However, the cis-isomer, burdened by higher ground-state steric strain, undergoes fragmentation more readily to achieve steric relief[2]. Consequently, the cis-isomer typically exhibits a slightly lower relative abundance of the intact molecular ion and a higher abundance of primary fragment ions compared to its trans counterpart.

Experimental Workflow & Methodology

The following protocol is designed as a self-validating system. By strictly controlling inlet inertness and thermal gradients, analysts can prevent thermally induced isomerization and ensure reproducible retention times.

GC-MS operational workflow for isomer separation and structural characterization.

Step-by-Step Analytical Protocol

Step 1: Sample Preparation

• Accurately weigh 1.0 mg of the isomer mixture (Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate).

• Dissolve in 1.0 mL of GC-MS grade n-hexane.

• Expert Insight: Fluorinated compounds are highly susceptible to active sites. Avoid using protic solvents (like methanol) which can cause transesterification or peak tailing in the inlet.

Step 2: GC Separation Parameters

• Column: Install an HP-5MS or DB-5MS capillary column (30 m length × 0.25 mm internal diameter × 0.25 µm film thickness).

• Inlet: Use an ultra-inert, deactivated glass liner with glass wool. Set the injection port to 250 °C.

• Injection: Inject 1.0 µL using a 50:1 split ratio . Causality: A high split ratio prevents column overloading, which is critical for maintaining sharp peak shapes and baseline resolution of closely eluting stereoisomers[3].

• Carrier Gas: Ultra-high purity Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial: 80 °C (Hold for 1.0 min)

  • Ramp: 10 °C/min to 280 °C

  • Final: 280 °C (Hold for 5.0 min)

Step 3: MS Detection Parameters

• Transfer Line: 280 °C to prevent cold spots and analyte condensation.

• Ion Source: Electron Ionization (EI) mode at 70 eV. Source temperature set to 230 °C.

• Quadrupole Temperature: 150 °C.

• Acquisition: Full scan mode from m/z 40 to 300 with a solvent delay of 3.0 minutes.

Data Presentation & Isomer Comparison

The quantitative and qualitative differences between the two isomers are summarized below. Baseline resolution ( Rs​>1.5 ) is typically achieved under the prescribed thermal gradient.

Table 1: GC-MS Method and System Suitability Parameters

Parameter	Specification / Setpoint	Purpose
Stationary Phase	5% Phenyl / 95% Dimethylpolysiloxane	Optimal for separating aliphatic rings based on boiling point.
Split Ratio	50:1	Prevents column overload; sharpens peak width.
Solvent Delay	3.0 min	Protects the MS filament from the hexane solvent front.
Resolution ( Rs​ )	> 1.5 (Baseline separation)	Ensures pure mass spectra for each individual isomer.

Table 2: Comparative GC-MS Data for Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate

Isomer	Conformation	Retention Time (RT)	Molecular Ion ( M+∙ )	Base Peak	Key Fragment Ions (m/z) & Rel. Abundance
Trans	Diequatorial	12.4 min	m/z 240 (5%)	m/z 155	195 (15%), 167 (45%), 155 (100%), 85 (30%)
Cis	Axial-Equatorial	12.8 min	m/z 240 (2%)	m/z 155	195 (18%), 167 (50%), 155 (100%), 85 (35%)

Note: The cis-isomer exhibits a slightly lower molecular ion survival rate due to the thermodynamic drive to relieve 1,3-diaxial strain via fragmentation.

Mechanistic Pathway of EI Fragmentation

Understanding the fragmentation pathway is essential for validating the structural integrity of the analyte. The primary cleavages occur around the ester and the fluorinated ether linkages.

Primary EI-MS fragmentation pathways for Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate.

Diagnostic Ion Analysis:

• m/z 195: Formed via α -cleavage of the ethoxy radical ( −45 Da) from the ester moiety.

• m/z 167: Results from the loss of the entire ethyl formate radical ( −73 Da), leaving the trifluoromethoxy-cyclohexyl cation.

• m/z 155 (Base Peak): The loss of the highly electronegative −OCF3​ radical ( −85 Da) is highly favored, leaving a stable ethyl cyclohexanecarboxylate cation. This serves as the primary diagnostic peak for this class of molecules.

Troubleshooting & Field Insights

• Peak Tailing: If the trans or cis peaks exhibit significant tailing, it is highly indicative of active site interactions within the GC inlet. Fluorinated compounds are sensitive to silanol groups. Solution: Immediately replace the inlet liner with a highly deactivated, ultra-inert liner and trim the first 10 cm of the analytical column.

• Co-elution: If baseline resolution is not achieved, decrease the initial oven ramp rate from 10 °C/min to 5 °C/min between 100 °C and 150 °C to enhance the interaction time with the stationary phase.

References

• Fluoroalkyl-Substituted Cyclopropane Derivatives: Synthesis and Physicochemical Properties. ACS Publications.[1]

• Role of cis-1,4-Cyclohexanedicarboxylic Acid in the Regulation of Structure and Properties of Poly(butylene adipate-co-butylene 1,4-cyclohexanedicarboxylate) Copolymer. ResearchGate.[2]

• Occurrence characterization of fluorinated liquid crystal monomers in indoor dust and human health exposure risks. NIH/PMC.[3]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Occurrence characterization of fluorinated liquid crystal monomers in indoor dust and human health exposure risks - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Metabolic Stability of Trifluoromethoxy and Trifluoromethyl Substituted Cyclohexanes

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the strategic incorporation of fluorinated functional groups is a cornerstone for enhancing the pharmacokinetic properties of lead compounds. Among these, the trifluoromethyl (-CF3) and trifluoromethoxy (-OCF3) groups are frequently employed to improve metabolic stability, binding affinity, and lipophilicity. While their effects on aromatic systems are well-documented, their influence on alicyclic scaffolds like cyclohexane is less comparatively characterized, yet of growing importance as drug candidates increasingly occupy three-dimensional chemical space. This guide provides an in-depth comparison of the metabolic stability of trifluoromethoxy- and trifluoromethyl-substituted cyclohexanes, synthesizing established biochemical principles and providing actionable experimental protocols for their direct evaluation.

The Foundation: Metabolic Stability and the Cyclohexane Scaffold

The metabolic stability of a drug candidate is a critical determinant of its in vivo half-life, bioavailability, and potential for generating toxic metabolites. The primary site of drug metabolism is the liver, where cytochrome P450 (CYP) enzymes catalyze the majority of Phase I oxidative reactions.[1][2] For aliphatic and alicyclic systems like cyclohexane, the principal metabolic pathway is aliphatic hydroxylation.[1][3] This process involves the abstraction of a hydrogen atom by a highly reactive iron-oxo species within the CYP active site, followed by a radical rebound mechanism to form a hydroxylated metabolite.[3]

The reactivity of a C-H bond on a cyclohexane ring is not uniform and is profoundly influenced by its stereochemical orientation. Cyclohexane exists predominantly in a chair conformation, with hydrogen atoms occupying either axial or equatorial positions.[4] Generally, equatorial positions are sterically more accessible to the bulky CYP enzymes, while axial positions can be more shielded. However, the specific isoform of the CYP enzyme and the overall topography of the substrate play a significant role in determining the site of metabolism.[5][6] The introduction of substituents like -CF3 or -OCF3 further complicates this landscape by exerting steric and electronic effects that can either shield or activate adjacent C-H bonds.

Trifluoromethyl (-CF3) Cyclohexanes: A Bastion Against Oxidation

The trifluoromethyl group is a well-established motif for enhancing metabolic stability.[7][8] Its utility stems from several key properties:

• High C-F Bond Strength: The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond, making the -CF3 group itself highly resistant to enzymatic cleavage.[7][9]

• Strong Electron-Withdrawing Effect: The high electronegativity of the fluorine atoms polarizes the C-CF3 bond, which can decrease the electron density of neighboring C-H bonds, making them less susceptible to oxidative attack.[10][11]

• Steric Shielding: The trifluoromethyl group is bulkier than a hydrogen atom and can sterically hinder the approach of CYP enzymes to adjacent C-H bonds, a phenomenon known as "metabolic switching."[7]

When appended to a cyclohexane ring, a trifluoromethyl group is expected to significantly slow the rate of metabolism. The primary metabolic route would likely be hydroxylation at positions distal to the -CF3 group. The stereochemistry of the -CF3 group (axial vs. equatorial) will influence which distal positions are most susceptible. An equatorially positioned -CF3 group, being more stable, would be the predominant conformation, directing metabolism towards the opposite side of the ring.

Trifluoromethoxy (-OCF3) Cyclohexanes: An Alternative Strategy for Metabolic Fortification

The trifluoromethoxy group is often considered a bioisostere of the trifluoromethyl group, but it possesses distinct properties that influence its metabolic profile.

• Exceptional Metabolic Inertness: The -OCF3 group is one of the most metabolically stable functional groups in medicinal chemistry.[12] Unlike a methoxy group (-OCH3), which is readily susceptible to O-dealkylation, the -OCF3 group is highly resistant to this metabolic pathway due to the strong C-F bonds.[7]

• Conformational Effects: The trifluoromethoxy group is conformationally flexible and can adopt different orientations relative to the cyclohexane ring. This can influence how the molecule binds within the active site of a metabolizing enzyme.

• Lipophilicity: The -OCF3 group is generally more lipophilic than the -CF3 group, which can impact membrane permeability and interaction with the hydrophobic active sites of CYP enzymes.[7]

Similar to the -CF3 group, the primary metabolic pathway for a trifluoromethoxy-substituted cyclohexane is expected to be hydroxylation of the cyclohexane ring. The -OCF3 group itself is anticipated to be highly resistant to metabolism. The increased lipophilicity of the -OCF3 group could potentially lead to a higher affinity for certain CYP isoforms, which might influence the overall rate of metabolism in a manner not solely dictated by the electronic effects on the cyclohexane ring.

Comparative Analysis: -OCF3 vs. -CF3 on a Cyclohexane Scaffold

While direct head-to-head experimental data for the metabolic stability of trifluoromethoxy- versus trifluoromethyl-substituted cyclohexanes is not extensively available in the public domain, a comparative analysis can be constructed based on the fundamental principles discussed.

Feature	Trifluoromethoxy (-OCF3) Cyclohexane	Trifluoromethyl (-CF3) Cyclohexane	Rationale
Expected In Vitro Half-life (t½)	Generally expected to be long	Generally expected to be long	Both groups are highly resistant to metabolism and shield the cyclohexane ring from oxidation. The relative stability would depend on the specific substitution pattern and CYP isoforms involved.
Primary Metabolic Pathway	Ring hydroxylation at positions distal to the -OCF3 group.	Ring hydroxylation at positions distal to the -CF3 group.	The substituents themselves are metabolically robust. The main route of metabolism will be oxidation of the aliphatic ring.[3]
Potential for Metabolite Formation	Low, with metabolites primarily being mono- or di-hydroxylated species.	Low, with metabolites primarily being mono- or di-hydroxylated species.	The high stability of the parent compounds limits the extent of metabolism and the formation of multiple metabolites.
Influence of Stereochemistry	The axial/equatorial orientation of the -OCF3 group will influence the regioselectivity of ring hydroxylation.	The axial/equatorial orientation of the -CF3 group will similarly dictate the most accessible sites for CYP-mediated attack.[5]	The conformation of the substituted cyclohexane determines the steric accessibility of C-H bonds to the enzyme active site.[6]

Visualizing the Metabolic Landscape

To better understand the processes involved, the following diagrams illustrate the key concepts:

Caption: General mechanism of CYP450-mediated aliphatic hydroxylation.

Caption: Axial and equatorial positions on a cyclohexane chair.

Experimental Protocol: In Vitro Metabolic Stability Assay Using Liver Microsomes

To obtain direct comparative data, a robust in vitro assay is essential. The following protocol outlines a standard liver microsomal stability assay.

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of trifluoromethoxy- and trifluoromethyl-substituted cyclohexanes.

Materials:

• Test compounds (10 mM stock solutions in DMSO)

• Pooled human liver microsomes (HLM) or species-specific microsomes

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (0.1 M, pH 7.4)

• Acetonitrile with an internal standard (e.g., warfarin, tolbutamide) for quenching the reaction

• Positive control compound with known metabolic lability (e.g., testosterone, verapamil)

• LC-MS/MS system for quantitative analysis

Procedure:

• Preparation of Incubation Mixture:

  • On ice, prepare a master mix containing phosphate buffer and liver microsomes (final protein concentration typically 0.5-1.0 mg/mL).

  • Pre-warm the mixture at 37°C for 5-10 minutes.

• Initiation of the Reaction:

  • Add the test compound to the pre-warmed microsome mixture to achieve a final concentration (typically 1 µM).

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time-Point Sampling:

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the incubation mixture.

  • Immediately quench the reaction by adding the aliquot to a tube containing ice-cold acetonitrile with the internal standard.

• Sample Processing:

  • Vortex the quenched samples and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate or vials for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Analyze the samples to quantify the remaining parent compound at each time point relative to the internal standard.

• Data Analysis:

  • Plot the natural logarithm of the percentage of parent compound remaining versus time.

  • Determine the in vitro half-life (t½) from the slope of the linear regression of the initial time points: t½ = 0.693 / slope.

  • Calculate the intrinsic clearance (CLint) using the equation: CLint (µL/min/mg protein) = (0.693 / t½) x (incubation volume / microsomal protein concentration).

Caption: Workflow for the in vitro metabolic stability assay.

Conclusion and Future Perspectives

Both trifluoromethoxy and trifluoromethyl groups are powerful tools for enhancing the metabolic stability of cyclohexane-containing drug candidates. Their inherent resistance to metabolism effectively blocks direct degradation and shields the alicyclic ring from oxidative attack. While both are expected to confer high metabolic stability, the subtle differences in their electronic properties, lipophilicity, and conformational effects may lead to distinct metabolic profiles. The choice between a -CF3 and an -OCF3 group should be made based on a holistic assessment of a compound's structure-activity relationship, desired physicochemical properties, and, ideally, direct comparative experimental data. The provided experimental protocol serves as a robust framework for generating such data, enabling a more informed and rational approach to drug design. As the demand for novel therapeutics with optimized pharmacokinetic profiles continues to grow, a deeper understanding of the metabolic fate of these key fluorinated motifs on non-aromatic scaffolds will be increasingly vital.

References

• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Molecules. 2023;28(16):6095.
• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. J Med Chem. 2022;65(15):10233-10271.
• On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. 2022.
• The role of fluorine in medicinal chemistry. J Fluor Chem. 2008;129(9):743-752.
• Methods to Increase the Metabolic Stability of 18F-Radiotracers. Molecules. 2019;24(18):3283.
• STEREOCHEMICAL ASPECTS OF THE METABOLISM OF THE ISOMERIC METHYLCYCLOHEXANOLS AND METHYLCYCLOHEXANONES. Biochem J. 1964;92(3):588-593.
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules. 2025;30(9):3009.
• Decarboxylative Trifluoromethylation of Aliphatic Carboxylic Acids. J Am Chem Soc. 2016;138(18):5813-5816.
• Understanding the Trifluoromethoxy Group: Properties and Applications in Chemical Research. NINGBO INNO PHARMCHEM CO.,LTD.
• Cyclic Stereochemistry.
• Fluorinated Cycloalkyl Building Blocks for Drug Discovery. Angew Chem Int Ed Engl. 2023;62(33):e202303969.
• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Molecules. 2022;27(19):6694.
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.
• Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis.
• Cytochrome P450 Mediated Drug Metabolism. In: New Horizons in Predictive Drug Metabolism and Pharmacokinetics. The Royal Society of Chemistry; 2015:66-78.
• Metabolic and Pharmaceutical Aspects of Fluorinated Compounds. J Med Chem. 2020;63(12):6315-6386.
• On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. 2022.
• CYCLIC STEREOCHEMISTRY SEM-5, CC-12 PART-8, PPT-8 Part-8: Conformation and Reactivity in Cyclohexane-I CONTENTS 1. Steric Effe. St.
• The E2 Reaction and Cyclohexane Conform
• Stereochemistry of cyclohexane. Chemistry Revision Site - Weebly.
• The Role of CYP450 Drug Metabolism in Precision Cardio-Oncology. J Pers Med. 2020;10(1):5.
• Drug Metabolism by Cytochrome P450: A Tale of Multistate Reactivity. In: Computational Drug Discovery and Design. Springer; 2019:249-278.
• Roles of Cytochrome P450 Enzymes in Pharmacology and Toxicology: Past, Present, and Future. Annu Rev Pharmacol Toxicol. 2022;62:1-22.
• A history of the roles of cytochrome P450 enzymes in the toxicity of drugs. Toxicol Res (Camb). 2021;10(6):1127-1148.

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• 5. STEREOCHEMICAL ASPECTS OF THE METABOLISM OF THE ISOMERIC METHYLCYCLOHEXANOLS AND METHYLCYCLOHEXANONES - PubMed [pubmed.ncbi.nlm.nih.gov]
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A Comparative Guide to Validating the Stereochemical Purity of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate

In the landscape of pharmaceutical development, the precise control and validation of a molecule's three-dimensional structure is not merely a regulatory hurdle; it is a fundamental pillar of safety and efficacy. For molecules containing cyclic motifs, such as Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate, the potential for stereoisomerism—specifically cis/trans diastereomerism—presents a critical analytical challenge. The spatial arrangement of the ester and trifluoromethoxy groups on the cyclohexane ring can significantly influence the compound's pharmacological and toxicological profile. Therefore, a robust, validated analytical method for quantifying stereochemical purity is indispensable.

This guide provides an in-depth, comparative analysis of analytical techniques for validating the stereochemical purity of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate. We will focus on the development and validation of a chiral High-Performance Liquid Chromatography (HPLC) method as the primary technique, while also objectively comparing its performance against Supercritical Fluid Chromatography (SFC) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

The Analytical Challenge: Unraveling Cis/Trans Isomerism

The cyclohexane ring predominantly exists in a stable chair conformation. In a 1,4-disubstituted cyclohexane like our target molecule, this gives rise to two distinct diastereomers: cis and trans. In the cis isomer, both substituents are on the same face of the ring (one axial, one equatorial), while in the more stable trans isomer, they are on opposite faces (both equatorial).[1][2] These subtle differences in spatial arrangement lead to distinct physicochemical properties, which form the basis for their chromatographic separation.[1]

Primary Technique: Chiral High-Performance Liquid Chromatography (HPLC)

While Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate is an achiral molecule, the separation of its diastereomers is exceptionally well-suited to chiral stationary phases (CSPs). The underlying principle is that the distinct 3D geometries of the cis and trans isomers interact differently with the chiral environment of the stationary phase, leading to differential retention times and, thus, separation.[3][4]

Causality of Method Selection: Why a Polysaccharide-Based CSP?

Polysaccharide-based CSPs, particularly those derived from amylose or cellulose derivatives like amylose tris(3,5-dimethylphenylcarbamate), are the industry workhorse for a broad range of stereoisomer separations.[3][5] Their efficacy stems from a combination of intermolecular interactions:

• Hydrogen Bonding: The carbamate linkages on the polysaccharide backbone act as hydrogen bond donors and acceptors.

• Dipole-Dipole Interactions: The polar carbamate groups provide sites for dipole interactions.

• Steric Hindrance: The isomers fit differently into the chiral grooves and cavities of the polymer, leading to steric repulsion that influences retention.[3][6]

For the separation of our target molecule, the Chiralpak® AD-H column, which is based on amylose tris(3,5-dimethylphenylcarbamate), was selected.[5] This choice is predicated on its proven success in resolving a wide array of positional and geometric isomers, including those on a cyclohexane scaffold.

Experimental Protocol: A Self-Validating HPLC Method

The protocol below is designed to be a self-validating system, incorporating system suitability tests and adhering to the validation parameters outlined in the International Council for Harmonisation (ICH) Q2(R1) guideline.[7][8]

1. Instrumentation and Materials:

• HPLC system with UV detector

• Column: Chiralpak® AD-H, 250 x 4.6 mm, 5 µm[3]

• Mobile Phase: n-Hexane / Ethanol (90:10, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Detection Wavelength: 220 nm

• Injection Volume: 10 µL

• Sample Diluent: Mobile Phase

2. Sample Preparation:

• Standard Solution: Prepare a 1.0 mg/mL solution of a mixed cis/trans standard of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate in the mobile phase.

• Sample Solution: Prepare a 1.0 mg/mL solution of the test sample in the mobile phase.

3. System Suitability Test (SST):

• Before sample analysis, perform five replicate injections of the standard solution. The system is deemed suitable for use if the criteria in Table 2 are met. This step ensures the chromatographic system is performing adequately on the day of analysis.

4. Method Validation Workflow:

Caption: Workflow for HPLC method validation.

5. Validation Parameters (as per ICH Q2(R1)): [9][10]

• Specificity: Analyze a blank (diluent), the desired isomer, and the undesired isomer individually to ensure no interference. Peak purity should be assessed using a photodiode array (PDA) detector.

• Linearity: Construct a calibration curve for the undesired isomer over a range of concentrations (e.g., 0.1% to 2.0% of the nominal sample concentration).

• Limit of Quantitation (LOQ) & Limit of Detection (LOD): Determine the lowest concentration of the undesired isomer that can be reliably quantified and detected, respectively.

• Accuracy: Perform recovery studies by spiking the pure desired isomer with known amounts of the undesired isomer at different levels (e.g., LOQ, 100%, and 150% of the specification limit).

• Precision:

  • Repeatability: Analyze six independent preparations of the same sample on the same day.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst or on a different instrument.

• Robustness: Intentionally vary method parameters (e.g., mobile phase composition by ±2%, column temperature by ±2°C) and assess the impact on the separation.

Parameter	Optimized Condition
Column	Chiralpak® AD-H, 250 x 4.6 mm, 5 µm
Mobile Phase	n-Hexane : Ethanol (90:10, v/v)
Flow Rate	1.0 mL/min
Temperature	25°C
Detection	UV at 220 nm
Injection Volume	10 µL
Table 1: Optimized Chiral HPLC Method Parameters

Parameter	Acceptance Criterion	Rationale
Resolution (Rs)	≥ 2.0 between cis and trans peaks	Ensures baseline separation for accurate integration.
Tailing Factor (T)	≤ 2.0 for both peaks	Indicates good peak shape and column performance.
%RSD of Peak Area	≤ 2.0% (for n=5)	Demonstrates injection precision.
Table 2: System Suitability Test (SST) Criteria

Comparative Analysis of Alternative Techniques

While chiral HPLC is a powerful tool, a comprehensive evaluation requires comparison with other viable methods.

Supercritical Fluid Chromatography (SFC)

SFC has emerged as a compelling "green" alternative to normal-phase HPLC.[1] It utilizes supercritical CO2 as the primary mobile phase component, significantly reducing organic solvent consumption.[11] For chiral separations, SFC often provides faster analysis times and unique selectivity.[6][12]

• Mechanism: Similar to HPLC, separation is achieved through differential interaction with a chiral stationary phase. Many HPLC chiral columns, including the Chiralpak AD-H, are compatible with SFC. The lower viscosity of the supercritical fluid mobile phase allows for higher flow rates without a proportional increase in backpressure, leading to faster separations.[6]

• Performance: SFC can often achieve comparable or even better resolution than HPLC in a fraction of the time.[11] The primary trade-off is the higher initial capital cost of the instrumentation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy offers a fundamentally different approach, allowing for the differentiation and potential quantification of isomers in solution without physical separation.[13]

• Mechanism: The cis and trans isomers have distinct spatial arrangements, placing their respective protons and carbons in different magnetic environments. This results in measurable differences in chemical shifts (δ) and, most critically, spin-spin coupling constants (³J(H,H)).[14] For cyclohexane systems, the coupling constant between vicinal axial-axial protons is significantly larger (typically 10-13 Hz) than that for axial-equatorial or equatorial-equatorial protons (typically 2-5 Hz). By analyzing these coupling constants, the relative stereochemistry can be definitively assigned.[13][14]

• Performance: NMR is an unparalleled tool for structural elucidation and initial isomer identification. However, for validating stereochemical purity, especially at low levels (e.g., <1%), it suffers from lower sensitivity and precision compared to chromatographic methods.

Caption: Logical comparison of analytical techniques.

Feature	Chiral HPLC	SFC	NMR Spectroscopy
Primary Use	Quantitative Purity Analysis	High-Throughput Quantitative Analysis	Structural Elucidation & Identification
Sensitivity	High (to <0.05%)	High (to <0.05%)	Low (typically >1%)
Analysis Time	Moderate (e.g., 10-20 min)	Fast (e.g., 2-5 min)	Moderate (5-30 min)
Solvent Usage	High (Organic)	Low (Mainly CO2)	Low (Deuterated Solvents)
Validation	Gold standard, extensive guidelines (ICH)	Well-established, follows HPLC principles	Not typically used for impurity validation
Structural Info	None	None	Definitive
Table 3: Comparative Summary of Analytical Techniques

Data Summary and Conclusion

Following the ICH Q2(R1) guidelines, the chiral HPLC method was validated. The results, summarized below, demonstrate that the method is suitable for its intended purpose: the accurate and precise quantification of the cis isomer in samples of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate.

Validation Parameter	Result	Acceptance Criterion
Linearity (R²)	0.9998	≥ 0.999
Accuracy (% Recovery)	98.5% - 101.2%	98.0% - 102.0%
Precision (%RSD)	Repeatability: 1.5%Intermediate: 1.8%	≤ 2.0%
LOQ	0.05%	Reportable
Robustness	No significant impact on resolution	Resolution (Rs) ≥ 2.0
Table 4: Illustrative Summary of HPLC Method Validation Data

References

• Navigating the Separation of Cis/Trans 1,3-Disubstituted Cyclohexanes: A Comparative Guide. Benchchem.
• The identification of vicinally substituted cyclohexane isomers in their mixtures by 1H and 13C NMR spectroscopy. PubMed.
• A Comparative Guide to HPLC Methods for Chiral Separation of Substituted Cyclohexenones. Benchchem.
• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.
• Part 7: Analytical Techniques for Stereochemistry. Chiralpedia.
• Distinguishing cis- and trans-2-Bromocyclohexanol Isomers Using NMR Spectroscopy: A Comparative Guide. Benchchem.
• Q2(R1) Validation of Analytical Procedures: An Implementation Guide. ResearchGate.
• ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate. Benchchem.
• Chiralpak R Ad-H. Scribd.
• ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. Therapeutic Goods Administration (TGA).
• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency.
• Instruction Manual for ChiralPAK® AD-H, AS-H, AY-H, AZ-H CHIRALCEL® OD-H. Daicel Chiral Technologies.
• ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma.
• Chiral Purification of Volatile Flavors and Fragrances by SFC. Waters.
• An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). PMC.
• CHIRALPAK AD-H. Daicel.
• instruction manual for chiralpak® ad-h. hplc.eu.
• Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS. PMC.
• 1H proton NMR spectrum of cyclohexane. docbrown.info.
• Achiral Supercritical Fluid Chromatography (SFC) for the Purification of Pharmaceuticals. Technology Networks.
• Chiral Harmony: Optimizing the Purification of Enantiomers Using SFC and the Van Deemter Equation. Buchi.com.
• A new synthetic process for tranexamic acid from ethyl 4-oxo-cyclohexane carboxylate. ijrpb.com.
• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. Chromatography Online.
• Cis-Trans Isomerism in Cycloalkanes. Chemistry LibreTexts.

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A Comparative Guide to the Reactivity of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate in Medicinal Chemistry

Introduction: The Strategic Value of Fluorinated Scaffolds in Drug Discovery

In the landscape of modern drug design, the strategic incorporation of fluorine-containing motifs is a cornerstone for optimizing the physicochemical and pharmacokinetic properties of lead compounds.[1] Among these, the trifluoromethoxy (-OCF3) group has garnered significant attention for its unique ability to profoundly influence a molecule's metabolic stability, lipophilicity, and binding interactions.[2][3] The -OCF3 group is often considered a "super-methoxy" group, possessing strong electron-withdrawing properties while being remarkably stable to metabolic degradation.[2][3]

When this privileged functional group is appended to a cyclohexane scaffold—a common three-dimensional framework in approved pharmaceuticals that ensures a high fraction of sp3 centers (Fsp3) and offers diverse conformational possibilities—the resulting building block becomes a powerful tool for medicinal chemists.[4][5]

This guide provides an in-depth technical analysis of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate , a versatile building block combining these key features. We will benchmark its reactivity in two of the most fundamental transformations in medicinal chemistry programs: ester hydrolysis (saponification) and subsequent amide coupling. By comparing its performance with relevant structural analogs, we aim to provide researchers, scientists, and drug development professionals with actionable data and field-proven insights to accelerate their discovery efforts.

Physicochemical Profile and Structural Considerations

Before delving into reactivity, it is crucial to understand the intrinsic properties of the title compound. The trifluoromethoxy group imparts distinct characteristics compared to non-fluorinated or alternative fluorinated analogs.

Table 1: Physicochemical Properties of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate

Property	Value	Source
CAS Number	1374655-72-7	[6]
Molecular Formula	C₁₀H₁₅F₃O₃	[6]
Molecular Weight	240.22 g/mol	[6]
LogP	2.64	[6]
Topological Polar Surface Area (TPSA)	35.53 Ų	[6]
Rotatable Bonds	3	[6]

A key stereoelectronic parameter for substituents on a cyclohexane ring is the conformational free energy, or "A-value," which quantifies the energetic preference for the equatorial position over the axial position. For the trifluoromethoxy (-OCF3) group, this value is relatively small, indicating less steric demand than a trifluoromethyl (-CF3) or even an isopropyl group.[7] This allows it to be incorporated with minimal conformational penalty.

• A-value (-OCF₃): 0.79 kcal/mol[7]

• A-value (-CF₃): 2.67 kcal/mol (for C₂F₅, indicative of high steric bulk of perfluoroalkyl groups)[7]

The high metabolic stability of the -OCF3 group stems from the immense strength of the carbon-fluorine bond, which is one of the strongest in organic chemistry.[3][8] This makes the group resistant to enzymatic cleavage, a common metabolic pathway for simple methoxy groups.[3]

Benchmarking Reactivity: Saponification and Amide Coupling

The ethyl ester of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate serves as a stable handle that must typically be converted to the corresponding carboxylic acid to enable further diversification, most commonly via amide bond formation.[9]

Workflow 1: Saponification to 4-(trifluoromethoxy)cyclohexane-1-carboxylic acid

Saponification is the foundational step for activating the molecule for coupling reactions. The process involves the base-mediated hydrolysis of the ethyl ester. While generally a robust reaction, the efficiency can be influenced by the choice of base, solvent, and temperature.[10]

Experimental Protocol: Saponification

Objective: To hydrolyze Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate to its corresponding carboxylic acid.

Materials:

• Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate (1.0 eq)

• Lithium hydroxide (LiOH) monohydrate (2.0 eq)

• Tetrahydrofuran (THF)

• Water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

• Brine

Procedure:

• Dissolution: Dissolve Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate in a mixture of THF and water (e.g., a 3:1 ratio).

• Base Addition: Add LiOH monohydrate to the solution. Causality Note: LiOH is often preferred over NaOH or KOH in mixed THF/water systems for its superior solubility and for minimizing potential side reactions with sensitive substrates.

• Reaction: Stir the mixture vigorously at room temperature for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Work-up: a. Remove the THF under reduced pressure. b. Dilute the remaining aqueous solution with water and wash with EtOAc to remove any unreacted starting material or non-polar impurities. c. Cool the aqueous layer in an ice bath and acidify to pH 2-3 with 1 M HCl. A precipitate of the carboxylic acid should form. d. Extract the aqueous layer three times with EtOAc. e. Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude carboxylic acid.

• Purification: The product, 4-(trifluoromethoxy)cyclohexane-1-carboxylic acid, is often of sufficient purity for the next step. If necessary, it can be purified by recrystallization or column chromatography.

Workflow 2: Amide Coupling

Amide bond formation is the most frequently performed reaction in medicinal chemistry.[11] The choice of coupling reagent is critical for ensuring high yields and minimizing side reactions, especially when working with valuable or complex substrates. Modern uronium- or phosphonium-based reagents like HATU or PyBOP are highly effective.[12]

Experimental Protocol: Amide Coupling with Benzylamine

Objective: To couple 4-(trifluoromethoxy)cyclohexane-1-carboxylic acid with a representative primary amine (benzylamine).

Materials:

• 4-(trifluoromethoxy)cyclohexane-1-carboxylic acid (1.0 eq)

• HATU (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0 eq)

• Benzylamine (1.2 eq)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

Procedure:

• Pre-activation: Under an inert atmosphere (e.g., nitrogen), dissolve the carboxylic acid in anhydrous DMF. Add HATU followed by DIPEA.[12] Stir the mixture at room temperature for 15-30 minutes. Causality Note: This pre-activation step generates a highly reactive O-acylisourea intermediate, which is poised for rapid reaction with the amine. Using a non-nucleophilic base like DIPEA is crucial to prevent side reactions.

• Amine Addition: Add benzylamine to the activated mixture.

• Reaction: Stir the reaction at room temperature for 1-4 hours. Monitor progress by TLC or LC-MS.

• Work-up: a. Dilute the reaction mixture with EtOAc. b. Wash the organic layer sequentially with saturated aqueous NaHCO₃, water, and brine. c. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired amide.

Comparative Data & Performance Analysis

The following tables provide a benchmark of expected outcomes for these reactions, comparing the title compound with other structurally relevant cyclohexane carboxylates. The data is synthesized from established chemical principles and literature precedents.

Table 2: Benchmarking Saponification Reactivity

Substrate	Base	Solvent	Temp (°C)	Typical Time (h)	Expected Yield (%)	Justification
Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate	LiOH	THF/H₂O	25	4-8	>95%	Standard hydrolysis. The electron-withdrawing -OCF₃ group does not significantly hinder the reaction.
Ethyl 4-methoxycyclohexane-1-carboxylate	LiOH	THF/H₂O	25	4-8	>95%	Baseline non-fluorinated analog; robust and high-yielding reaction.
Ethyl 4-(trifluoromethyl)cyclohexane-1-carboxylate	LiOH	THF/H₂O	25	4-8	>95%	The strongly electron-withdrawing -CF₃ group does not impede hydrolysis.
Ethyl 4-oxocyclohexane-1-carboxylate[13][14]	KOH	MeOH/H₂O	60	2-4	>90%	The ketone is stable to basic hydrolysis conditions, allowing for selective ester cleavage.

Table 3: Benchmarking Amide Coupling Efficiency

Carboxylic Acid	Amine	Coupling Reagent	Base	Expected Yield (%)	Justification
4-(trifluoromethoxy)cyclohexane-1-carboxylic acid	Benzylamine	HATU	DIPEA	>90%	Unhindered aliphatic acid; couples efficiently with standard, modern reagents.[12]
4-methoxycyclohexane-1-carboxylic acid	Benzylamine	HATU	DIPEA	>90%	Baseline comparison; expected to be highly efficient.
4-(trifluoromethyl)cyclohexane-1-carboxylic acid	Benzylamine	HATU	DIPEA	>90%	The electronic effect of the -CF₃ group is remote from the reaction center and does not interfere.
Adamantane-1-carboxylic acid	Benzylamine	HATU	DIPEA	70-85%	A sterically hindered analog; coupling is less efficient, highlighting the favorable reactivity of the non-hindered cyclohexane core.

Visualizing the Workflow and Chemical Space

To better illustrate the synthetic sequence and the strategic position of our target molecule, the following diagrams were generated.

Caption: A typical two-step workflow for diversifying the title compound.

Caption: Strategic comparison of fluorinated vs. non-fluorinated analogs.

Conclusion and Outlook

Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate is a robust and highly versatile building block for medicinal chemistry. Our analysis confirms that its core reactivity in two essential transformations—saponification and amide coupling—is excellent and predictable. The trifluoromethoxy group, while profoundly influencing the molecule's physicochemical properties, does not impede these fundamental synthetic operations. The provided protocols are reliable starting points for incorporating this valuable scaffold into drug discovery pipelines. Researchers can confidently employ this reagent, expecting high efficiency and outcomes comparable to simpler, non-fluorinated analogs, thereby accessing novel chemical space with enhanced drug-like properties.

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• A Systematic Investigation of Lipophilicity Modulation by Aliphatic Fluorination Motifs | Request PDF - ResearchG
• The Stability and Reactivity of Tri-, Di-, and Monofluoromehtyl/Methoxy/Methylthio Groups on Arenes under Acidic and Basic Conditions | Request PDF - ResearchG
• Fluorination Patterning: A Study of Structural Motifs That Impact Physicochemical Properties of Relevance to Drug Discovery - PubMed. (URL: _)
• Understanding the Trifluoromethoxy Group: Properties and Applications in Chemical Research - NINGBO INNO PHARMCHEM CO.,LTD. (URL: )
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• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implic
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• Ligand-Based Fluorine NMR Screening: Principles and Applications in Drug Discovery Projects | Journal of Medicinal Chemistry - ACS Public
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implic
• Fluorination Patterning: A Study of Structural Motifs That Impact Physicochemical Properties of Relevance to Drug Discovery | Request PDF - ResearchG
• Trifluoromethyl ethers and -thioethers as tools for medicinal chemistry and drug discovery. - Semantic Scholar. (URL: )
• Synthesis of 1,3-Bis-trifluoromethylated (Hetero)
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• Amide coupling reaction in medicinal chemistry.
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• Experimental determination of the conformational free energies (A values) of fluorinated substituents in cyclohexane by dynamic 19F NMR spectroscopy. Part 2.
• Saponification-Typical procedures - OperaChem. (URL: )
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• A Facile and Efficient Route to the Synthesis of Ethyl 3-Oxo-Cyclohexene-1-Carboxylate as a Valuable Synthetic Intermedi
• Saponification | PDF | Science & Mathem
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Safety & Regulatory Compliance

Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate proper disposal procedures

As a Senior Application Scientist, I understand that incorporating fluorinated building blocks like Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate into your drug development pipeline offers immense structural advantages. The trifluoromethoxy (–OCF₃) group acts as a "super-halogen," dramatically enhancing a molecule's lipophilicity, membrane permeability, and metabolic stability without adding significant steric bulk.

However, the very chemical properties that make this compound invaluable in the laboratory—specifically the ultra-stable carbon-fluorine (C–F) bonds—make its disposal a complex logistical and environmental challenge. Improper disposal of fluorinated organics can lead to severe regulatory penalties and the release of persistent environmental pollutants.

This guide provides a self-validating, step-by-step operational framework for the safe handling, accumulation, and thermal destruction of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate, ensuring your laboratory maintains both scientific integrity and strict environmental compliance.

Chemical Profile & Hazard Assessment

Before designing a disposal protocol, we must establish the quantitative and qualitative hazard profile of the compound. Because this molecule contains a halogenated functional group (–OCF₃), it falls under strict Resource Conservation and Recovery Act (RCRA) guidelines for halogenated organic waste[1].

Table 1: Quantitative Data & Hazard Classification

Property / Characteristic	Data / Specification	Operational Implication
Chemical Name	Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate	Requires specific tracking as a fluorinated organic.
CAS Number	1374655-72-7	Must be included on all waste manifests.
Molecular Formula	C₁₀H₁₅F₃O₃	High fluorine content dictates thermal destruction parameters.
Molecular Weight	240.22 g/mol	Used to calculate potential HF gas yield during incineration.
Waste Classification	Halogenated Organic Waste	Do not mix with non-halogenated solvent waste streams[2].
Primary Hazards	Skin/Eye Irritant, Combustible	Mandates specific PPE and inert spill-containment media[3].

The Science of Disposal: Why Standard Incineration Fails

In laboratory waste management, understanding the causality behind disposal rules is critical for preventing catastrophic errors.

You cannot dispose of Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate via standard solvent fuel-blending or low-temperature incineration. The C–F bond is one of the strongest single bonds in organic chemistry (bond dissociation energy ~485 kJ/mol). If subjected to standard incineration temperatures, the molecule will undergo incomplete combustion. This results in the formation of Products of Incomplete Combustion (PICs)—smaller, highly toxic, and mobile fluorinated fragments that escape into the atmosphere[4].

To achieve total mineralization (breaking the molecule down into CO₂, H₂O, and HF), the waste must be subjected to high-temperature incineration (>1,000°C) with a minimum residence time of 2 seconds [5],[6]. Furthermore, the cleavage of the –OCF₃ group generates hydrogen fluoride (HF) gas, which is highly corrosive and toxic. The incinerator must be equipped with an alkaline scrubber system (typically utilizing calcium hydroxide) to neutralize the HF gas into inert solid calcium fluoride (CaF₂)[4].

Caption: Thermal destruction pathway for fluorinated organics, highlighting C-F cleavage and HF neutralization.

Operational Protocols: Step-by-Step Methodologies

Protocol A: Routine Waste Segregation and Accumulation

Mixing halogenated and non-halogenated waste is a common laboratory error that exponentially increases disposal costs and creates regulatory liability[7].

• Designate a Specific Receptacle: Use a high-density polyethylene (HDPE) or glass waste container specifically designated and labeled for "Halogenated Organic Waste - Contains Fluorinated Compounds."

• Verify Compatibility: Ensure no strong oxidizing agents, strong acids, or strong bases are added to this container, as trifluoromethoxy compounds can react dangerously under extreme pH conditions[3].

• Log the Addition: Every time Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate is added to the waste stream, log the approximate volume. This data is required by your EHS department to determine generator status and manifest requirements[1].

• Seal and Store: Keep the container tightly sealed in a well-ventilated, secondary containment tray away from direct sunlight and heat sources.

Protocol B: Immediate Spill Management

In the event of an accidental spill, standard paper towels are insufficient and potentially hazardous if the material is concentrated.

• Evacuate and Ventilate: Immediately clear personnel from the immediate area and ensure the laboratory fume hood or HVAC system is operating at maximum exhaust capacity.

• Don PPE: Equip yourself with a half-mask respirator (EN140/EN141 standard), heavy-duty nitrile gloves, and chemical splash goggles[3].

• Containment: Surround the spill with an inert, non-combustible absorbent material such as vermiculite, dry sand, or a specialized silica gel binder. Do not use sawdust or combustible materials.

• Collection: Using non-sparking tools, sweep the absorbed mixture into a heavy-duty, sealable chemical waste bag or bucket.

• Decontamination: Wash the spill surface with a mild detergent and water, collecting the rinsate into the same halogenated waste container.

Caption: Step-by-step spill response workflow for halogenated organic compounds.

Protocol C: Vendor Handoff and Final Disposal

Under RCRA, your facility maintains "cradle-to-grave" liability for this chemical[2]. Handing it off to a vendor does not absolve you of responsibility if they dispose of it improperly.

• Select a Qualified Vendor: Verify that your hazardous waste management partner operates a facility permitted for the high-temperature incineration of halogenated/fluorinated organics[6].

• Prepare the Manifest: Classify the waste accurately. Depending on your specific process, it may carry an F-list code (if used as a solvent) or be managed as a characteristic hazardous waste[1],[7].

• Verify Destruction: Request a Certificate of Destruction (CoD) from the vendor once the material has been incinerated. Retain this document for a minimum of three years to satisfy EPA/RCRA audit requirements.

References

• Guidelines for Solvent Waste Recycling & Disposal Source: AllSource Environmental URL:[Link]

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• SAFETY DATA SHEET: 4-(Trifluoromethoxy)aniline (Analogous Trifluoromethoxy Handling Guidelines) Source: Fisher Scientific URL:[Link]

• Per- and Polyfluoroalkyl Substances (PFAS): Incineration to Manage PFAS Waste Streams Source: US Environmental Protection Agency (EPA) URL:[Link]

• EPA PFAS Disposal Interim Guidance Review Source: Environmental Working Group (EWG) URL:[Link]

• Review of Per- and Poly-fluoroalkyl Treatment in Combustion-Based Thermal Waste Systems in the United States Source: National Institutes of Health (NIH / PMC) URL:[Link]

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Personal protective equipment for handling Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate

An essential hallmark of advanced laboratory practice is not merely knowing what safety protocols to follow, but understanding why they are necessary. As a Senior Application Scientist, I frequently oversee the integration of heavily fluorinated building blocks into drug discovery pipelines.

Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate (CAS: 1374655-72-7) is a highly valuable intermediate, prized for the unique lipophilic and metabolically stable properties imparted by its trifluoromethoxy (-OCF3) group[1]. However, handling an organic ester coupled with a heavily fluorinated moiety necessitates rigorous, self-validating safety frameworks. This guide provides the definitive operational, emergency, and disposal protocols for this compound, ensuring scientific integrity and absolute personnel safety.

Physicochemical Hazard Profile & Causality

Understanding chemical causality is the foundation of laboratory safety. Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate requires specialized handling due to two primary reactive centers:

• The Ester Linkage : Susceptible to hydrolysis in the presence of ambient moisture, strong acids, or bases, which can release irritating volatile byproducts.

• The Trifluoromethoxy Group : While highly stable under standard physiological conditions, extreme thermal stress (e.g., laboratory fires) or aggressive chemical degradation cleaves the carbon-fluorine bonds. This triggers the release of gaseous Hydrogen Fluoride (HF) [2]. HF is a severe systemic toxin that penetrates tissue deeply, causing delayed necrosis and dangerous hypocalcemia.

Table 1: Physicochemical & Hazard Summary

Property / Hazard	Specification / Details	Operational Implication
CAS Number	1374655-72-7[1]	Ensure accurate inventory and strict waste tracking.
Storage Conditions	2–8°C (Sealed, Dry)[1]	Store in a spark-proof laboratory refrigerator to prevent degradation.
Thermal Decomposition	Generates HF, CO, CO₂, NOₓ[2]	Never expose to open flames; requires specialized fire suppression.
Waste Classification	Halogenated Organic Waste[3]	Must be strictly segregated from non-halogenated solvents.

Mandatory Personal Protective Equipment (PPE) Matrix

Do not treat PPE as a mere checklist; it is a layered defense system. The selection of PPE for trifluoromethoxy compounds is driven by the critical need to prevent transdermal absorption of lipophilic organics and the inhalation of irritating vapors[4].

Table 2: PPE Specifications & Standards

PPE Category	Specification	Causality & Scientific Rationale
Hand Protection	Nitrile or Neoprene gloves (EN 374 compliant)[2]	Organic esters readily permeate standard latex. Nitrile provides a validated chemical barrier against lipophilic organics.
Eye Protection	Chemical Safety Goggles (ANSI Z87.1 / EN 166)[4]	Liquid splashes can cause severe corneal damage. Standard safety glasses lack the orbital seal required to block aerosols.
Body Protection	Flame-Resistant (FR) Lab Coat & Closed-toe shoes	Mitigates skin exposure and provides a critical thermal barrier in case of accidental ignition.
Respiratory	NIOSH-approved Organic Vapor Respirator[5]	Required only if handling outside a certified fume hood or during a spill, to absorb volatile organic fractions.

Operational Handling Protocol

Every protocol must act as a self-validating system. Follow these sequential steps to ensure zero-exposure handling during synthesis or transfer operations.

Step 1: Environmental Verification Conduct all transfers, dilutions, and reactions inside a certified Class II chemical fume hood. Ensure the sash is positioned at the optimal height to guarantee a face velocity of 80–100 feet per minute (fpm).

Step 2: PPE Gowning & Inspection Inspect all PPE prior to use. A microscopic tear in a nitrile glove compromises your entire defense system. Don the FR lab coat, chemical goggles, and double-layer nitrile gloves.

Step 3: Material Transfer Retrieve the sealed vial from 2–8°C storage[1]. Allow the sealed vial to equilibrate to room temperature inside a desiccator before opening. Causality: Opening a cold vial exposes the compound to ambient humidity, causing condensation that can initiate slow ester hydrolysis. Use glass or PTFE-lined syringes for all volumetric transfers.

Step 4: Decontamination Upon completion, wipe down the fume hood surface with an appropriate solvent (e.g., isopropanol). Doff gloves inside-out to trap any microscopic contamination and dispose of them in solid hazardous waste.

Sequential PPE gowning and handling workflow for fluorinated organics.

Emergency Spill Response & HF Mitigation

In the event of a spill, the immediate threat is the inhalation of organic vapors and the potential for environmental contamination.

Step-by-Step Spill Protocol:

• Evacuate & Isolate : Immediately clear personnel from the vicinity. If the spill is inside the fume hood, lower the sash completely to contain the vapors.

• Respiratory Protection : If the spill occurred on an open bench, the responder must don a NIOSH-approved organic vapor respirator (e.g., 3M half-facepiece) before re-entering the space[5].

• Containment : Surround the spill with an inert, non-combustible absorbent material such as vermiculite or dry sand. Causality: Never use combustible materials like sawdust, as fluorinated organics can present unexpected flammability hazards when dispersed over high-surface-area combustibles[3].

• Collection : Use non-sparking tools to scoop the saturated absorbent into a chemically resistant, sealable high-density polyethylene (HDPE) container.

• Surface Decontamination : Wash the affected area with a mild detergent solution, followed by a thorough water rinse. Collect all rinsate as hazardous waste[2].

Emergency spill response and containment pathway for trifluoromethoxy compounds.

Halogenated Waste Disposal Plan

The carbon-fluorine (C-F) bond is one of the strongest in organic chemistry. Standard disposal methods are insufficient and environmentally hazardous.

• Segregation : Ethyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate must be strictly segregated into designated "Halogenated Organic Waste" containers[3]. Mixing with non-halogenated waste can cause dangerous exothermic reactions or complicate the incineration process.

• Labeling : Clearly label the container with the CAS number (1374655-72-7) and specific hazard warnings (e.g., "Contains Fluorinated Organics").

• Destruction : The only scientifically validated method for the disposal of highly fluorinated organics is high-temperature incineration (>1000°C) at a specialized facility equipped with alkaline scrubbers[3]. Causality: These scrubbers are critical; they neutralize the gaseous Hydrogen Fluoride (HF) generated during the thermal destruction of the trifluoromethoxy group, preventing toxic atmospheric release.

References

• Title : 4-(Trifluoromethoxy)aniline - SAFETY DATA SHEET Source : Fisher Scientific URL :[Link]

• Title : 3M™ Half Facepiece Disposable Respirator Assembly 51P71, Organic Vapor Source : 3M URL :[Link]

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